3h-Imidazo[4,5-c]pyridine 5-oxide

• CAS: 91184-02-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Properties of 3h-Imidazo[4,5-c]pyridine 5-oxide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a detailed exploration of the fundamental properties of 3h-Imidazo[4,5-c]pyridine 5-oxide, a heterocyclic compound of interest in medicinal chemistry. Due to the limited availability of specific experimental data for this N-oxide derivative, this document establishes a foundational understanding through the lens of the broader imidazo[4,5-c]pyridine class of molecules. The guide covers the synthesis, physicochemical and spectroscopic properties, reactivity, and potential applications in drug discovery, with a strong emphasis on the scientific rationale behind these characteristics. Where specific data for the 5-oxide is unavailable, this is clearly stated, and insights are drawn from closely related analogues to provide a comprehensive and scientifically grounded perspective.

The Imidazo[4,5-c]pyridine Scaffold: A Cornerstone in Medicinal Chemistry

The imidazo[4,5-c]pyridine ring system, a fusion of imidazole and pyridine rings, is a privileged scaffold in drug discovery.[1] Its structural analogy to purines allows it to interact with a wide range of biological targets, making it a versatile starting point for the development of novel therapeutics.[2] Derivatives of this scaffold have demonstrated a broad spectrum of pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties.[3]

3h-Imidazo[4,5-c]pyridine 5-oxide: The Influence of N-Oxidation

The introduction of an N-oxide moiety to the pyridine ring of the 3h-imidazo[4,5-c]pyridine core yields 3h-Imidazo[4,5-c]pyridine 5-oxide. N-oxides are often synthesized to modulate the physicochemical properties of a parent drug molecule. This modification can lead to enhanced aqueous solubility, altered metabolic pathways, and improved pharmacokinetic profiles. The N-oxide functional group can also influence the electronic properties of the heterocyclic ring, thereby affecting its reactivity and biological activity.

Physicochemical Properties

While comprehensive experimental data for 3h-Imidazo[4,5-c]pyridine 5-oxide is not extensively reported, its basic molecular properties have been established.

Property	Value	Source
CAS Number	91184-02-0	[4]
Molecular Formula	C6H5N3O	[4]
Molecular Weight	135.12 g/mol	[4]
Purity	Typically ≥95%	[5]

Based on its structure, 3h-Imidazo[4,5-c]pyridine 5-oxide is expected to be a solid at room temperature and exhibit moderate to good solubility in polar organic solvents. The presence of the N-oxide group is anticipated to increase its polarity and potential for hydrogen bonding compared to the parent imidazo[4,5-c]pyridine.

Spectroscopic Characterization

It is crucial to note that the following data is for a related but different compound and should be used as a general reference for the types of signals to expect.

Spectroscopic Data for 6-Bromo-2-(4-fluorophenyl)-3H-imidazo[4,5-b]pyridine
FT-IR (KBr, ν, cm-1)	3219 (N-H), 3051 (aromatic C-H), 1590 (C=N), 1463 (C=C)
¹H NMR (400 MHz, CDCl₃, δ, ppm)	7.43-7.78 (m, 4H, Aromatic-H), 8.51 (s, 1H, pyridine-H), 9.10 (s, 1H, pyridine-H), 10.75 (s, 1H, N-H)
¹³C NMR (100 MHz, CDCl₃, δ, ppm)	116.0, 119.5, 129.6, 130.8, 131.5, 138.5, 148.1, 150.4, 161.7, 162.9
MS (EI, m/z (%))	292.11 [M+]

Source:[6]

Synthesis and Reactivity

Synthesis of the Imidazo[4,5-c]pyridine Core

A common and effective method for the synthesis of the imidazo[4,5-c]pyridine scaffold involves the condensation of a diaminopyridine with a carboxylic acid or its derivative.

Experimental Protocol: Synthesis of a 2-Substituted Imidazo[4,5-c]pyridine

• Reaction Setup: In a round-bottom flask, combine 3,4-diaminopyridine (1 equivalent) and a chosen carboxylic acid (1.1 equivalents).

• Dehydrating Agent: Add polyphosphoric acid (PPA) as both the solvent and dehydrating agent.

• Heating: Heat the reaction mixture under reflux for 4-6 hours. The reaction can also be efficiently carried out using microwave irradiation, which often leads to shorter reaction times and improved yields.[1]

• Workup: After cooling to room temperature, pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium hydroxide solution) to precipitate the crude product.

• Purification: Collect the solid by filtration, wash with water, and purify by recrystallization from an appropriate solvent (e.g., ethanol) to yield the pure 2-substituted imidazo[4,5-c]pyridine.

Proposed Synthesis of 3h-Imidazo[4,5-c]pyridine 5-oxide

The synthesis of the target N-oxide would logically proceed through the oxidation of the parent 3h-imidazo[4,5-c]pyridine.

Proposed Experimental Workflow:

• Dissolution: Dissolve the synthesized 3h-imidazo[4,5-c]pyridine in a suitable solvent such as acetic acid or dichloromethane.

• Oxidation: Add an oxidizing agent, such as hydrogen peroxide or a peroxy acid (e.g., m-chloroperoxybenzoic acid, m-CPBA), to the solution at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Isolation: Upon completion, quench the excess oxidizing agent and isolate the product through standard workup procedures, which may include extraction and solvent evaporation.

• Purification: Purify the crude 3h-Imidazo[4,5-c]pyridine 5-oxide by column chromatography or recrystallization.

Proposed synthetic workflow for 3h-Imidazo[4,5-c]pyridine 5-oxide.

Reactivity

The imidazo[4,5-c]pyridine ring system is generally aromatic and undergoes electrophilic substitution reactions, although the positions of substitution are influenced by the electronic nature of the two fused rings. The N-oxide group in 3h-Imidazo[4,5-c]pyridine 5-oxide is expected to significantly alter this reactivity. The N-oxide can activate the pyridine ring towards nucleophilic attack at the positions ortho and para to the nitrogen atom. It can also be deoxygenated under reducing conditions.

Applications in Drug Discovery and Research

The imidazo[4,5-c]pyridine scaffold is a key component in a variety of biologically active compounds. Its derivatives have been investigated for a range of therapeutic applications.

Therapeutic applications of the imidazo[4,5-c]pyridine scaffold.

Given the diverse biological profile of the core structure, 3h-Imidazo[4,5-c]pyridine 5-oxide represents a valuable, yet underexplored, molecule for further investigation in drug discovery programs.

Safety and Handling

Specific toxicological data for 3h-Imidazo[4,5-c]pyridine 5-oxide is not available. However, based on the material safety data sheet for a related compound, general safety precautions should be followed.[2]

• Handling: Work in a well-ventilated area, preferably under a fume hood. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[2]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[2]

• First Aid:

  • Eye Contact: Immediately flush with plenty of water for at least 15 minutes and seek medical attention.[2]

  • Skin Contact: Wash the affected area with soap and water.

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[2]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[2]

• Storage: Store in a cool, dry place away from incompatible materials.

This product is intended for research and development purposes only.[2]

Conclusion

3h-Imidazo[4,5-c]pyridine 5-oxide is a heterocyclic compound with significant potential in medicinal chemistry, largely inferred from the well-established biological importance of the imidazo[4,5-c]pyridine scaffold. While specific experimental data on its fundamental properties are currently limited, this guide provides a comprehensive overview based on its chemical structure and the known characteristics of related compounds. Further research is warranted to fully elucidate the physicochemical, spectroscopic, and biological properties of this N-oxide derivative, which may unlock its potential for the development of novel therapeutic agents.

References

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An In-depth Technical Guide to 3H-Imidazo[4,5-c]pyridine 5-oxide: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3H-Imidazo[4,5-c]pyridine 5-oxide, a heterocyclic compound of significant interest in medicinal chemistry. While a specific CAS number for this molecule is not publicly cataloged, this document synthesizes foundational knowledge of the parent 3H-imidazo[4,5-c]pyridine scaffold and the well-established chemistry of pyridine N-oxides to offer a scientifically grounded exploration of its synthesis, physicochemical properties, and potential as a therapeutic agent. This guide is intended to serve as a valuable resource for researchers engaged in the discovery and development of novel small molecule therapeutics.

Introduction: The Imidazo[4,5-c]pyridine Scaffold in Drug Discovery

The imidazo[4,5-c]pyridine core, a purine isostere, is a privileged scaffold in medicinal chemistry due to its versatile biological activities.[1][2] Its structural similarity to endogenous purines allows for interaction with a wide range of biological targets, including kinases, G-protein coupled receptors, and enzymes.[3][4] Derivatives of this scaffold have demonstrated a broad spectrum of pharmacological effects, including anticancer, antimicrobial, and anti-inflammatory properties.[1][5]

The introduction of an N-oxide moiety to the pyridine ring is a common strategy in drug design to modulate a compound's physicochemical and pharmacokinetic properties. N-oxidation can influence solubility, metabolic stability, and receptor-binding interactions, often leading to enhanced therapeutic efficacy or a more favorable safety profile.[6] This guide focuses on the 5-oxide derivative of 3H-imidazo[4,5-c]pyridine, a molecule with underexplored but promising potential.

Physicochemical Properties: Predictions and Considerations

While experimental data for 3H-Imidazo[4,5-c]pyridine 5-oxide is not available, we can predict its key physicochemical properties based on the parent heterocycle and the influence of the N-oxide functional group.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₆H₅N₃O	Based on the structure of 3H-imidazo[4,5-c]pyridine with an additional oxygen atom.
Molecular Weight	~135.12 g/mol	Calculated from the molecular formula.
Polarity	Increased polarity compared to the parent compound.	The N-oxide group is a strong dipole, increasing the overall polarity of the molecule.
Solubility	Enhanced aqueous solubility.	Increased polarity and the potential for hydrogen bonding with water molecules are expected to improve solubility.
Basicity	Reduced basicity of the pyridine nitrogen.	The lone pair of electrons on the pyridine nitrogen is involved in the N-O bond, making it less available for protonation.
Hydrogen Bonding	Acts as a hydrogen bond acceptor.	The oxygen atom of the N-oxide group can participate in hydrogen bonding.

Synthesis of 3H-Imidazo[4,5-c]pyridine 5-oxide: A Proposed Pathway

Synthesis of the 3H-Imidazo[4,5-c]pyridine Core

A common and effective method for the construction of the imidazo[4,5-c]pyridine scaffold involves the condensation of 3,4-diaminopyridine with a suitable one-carbon source, such as formic acid or triethyl orthoformate.[2]

Caption: Proposed synthesis of the 3H-Imidazo[4,5-c]pyridine core.

Experimental Protocol: Synthesis of 3H-Imidazo[4,5-c]pyridine

• Reaction Setup: To a solution of 3,4-diaminopyridine (1.0 eq) in a suitable solvent such as ethanol, add triethyl orthoformate (1.2 eq).

• Reaction Conditions: Heat the reaction mixture at reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution and can be collected by filtration. If necessary, the crude product can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel.

N-Oxidation to 3H-Imidazo[4,5-c]pyridine 5-oxide

The final step in the proposed synthesis is the selective N-oxidation of the pyridine nitrogen at position 5. Common oxidizing agents for this transformation include meta-chloroperoxybenzoic acid (m-CPBA), hydrogen peroxide in acetic acid, or Oxone®. The choice of oxidant and reaction conditions is crucial to avoid oxidation of the imidazole nitrogens.

Caption: Proposed N-oxidation to yield 3H-Imidazo[4,5-c]pyridine 5-oxide.

Experimental Protocol: Synthesis of 3H-Imidazo[4,5-c]pyridine 5-oxide

• Reaction Setup: Dissolve 3H-imidazo[4,5-c]pyridine (1.0 eq) in a chlorinated solvent such as dichloromethane (DCM) or chloroform.

• Addition of Oxidant: Cool the solution in an ice bath and add m-CPBA (1.1 eq) portion-wise, maintaining the temperature below 5 °C.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Work-up and Purification: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Reactivity and Mechanistic Considerations

The N-oxide moiety significantly influences the reactivity of the pyridine ring. The electron-withdrawing nature of the N-oxide group activates the positions ortho (C4 and C6) and para (C2) to the nitrogen for nucleophilic attack.[6] Conversely, it deactivates the ring towards electrophilic substitution. The imidazole ring's reactivity is also expected to be modulated by the electronic changes in the fused pyridine ring.

Potential Applications in Drug Development

The unique electronic and steric properties of 3H-Imidazo[4,5-c]pyridine 5-oxide make it an attractive scaffold for the development of novel therapeutic agents.

• Kinase Inhibitors: The imidazopyridine core is a known hinge-binding motif for many kinases. The N-oxide could provide an additional hydrogen bond acceptor, potentially enhancing binding affinity and selectivity.[3]

• Antimicrobial Agents: Imidazo[4,5-c]pyridine derivatives have shown promising activity against various pathogens.[1] The introduction of the N-oxide may improve cell permeability and efficacy.

• Anticancer Therapeutics: Several imidazo[4,5-c]pyridine derivatives have demonstrated potent antiproliferative activity.[2] The N-oxide functionality could be explored to optimize the pharmacokinetic profile of these compounds for oncology applications.

Conclusion

While 3H-Imidazo[4,5-c]pyridine 5-oxide remains a largely unexplored molecule, this in-depth technical guide provides a solid foundation for its synthesis and evaluation. The proposed synthetic pathway is robust and based on well-established chemical transformations. The predicted physicochemical properties and potential therapeutic applications highlight the promise of this compound as a valuable building block in drug discovery. Further research into the synthesis, characterization, and biological evaluation of 3H-Imidazo[4,5-c]pyridine 5-oxide is warranted to fully unlock its therapeutic potential.

References

• Design, synthesis, and molecular docking study of 3H-imidazole[4,5-c]pyridine derivatives as CDK2 inhibitors. PubMed. [Link]

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• Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. PubMed Central. [Link]

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An In-depth Technical Guide to the Spectroscopic Data of 3H-Imidazo[4,5-c]pyridine 5-oxide

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic characteristics of 3H-Imidazo[4,5-c]pyridine 5-oxide, a heterocyclic compound of interest to researchers in medicinal chemistry and drug development. Due to the limited availability of direct experimental data for this specific molecule in peer-reviewed literature, this document leverages established principles of spectroscopy and data from analogous structures to present a predictive but scientifically grounded overview. We will explore a plausible synthetic route and provide detailed predicted data for ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), complete with interpretations and experimental protocols. This guide is intended to serve as a foundational resource for scientists engaged in the synthesis, characterization, and application of novel imidazopyridine derivatives.

Introduction and Rationale

The imidazopyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The fusion of an imidazole ring with a pyridine moiety creates a bioisostere of purines, allowing these compounds to interact with a wide range of biological targets.[1] The introduction of an N-oxide functional group to the pyridine ring, as in 3H-Imidazo[4,5-c]pyridine 5-oxide, can significantly alter the molecule's physicochemical properties, including its solubility, metabolic stability, and electronic profile. The N-oxide moiety can act as a strong hydrogen bond acceptor and has been used as a bioisosteric replacement for a carbonyl group, enhancing binding affinity to biological targets.[2]

Given the potential of this scaffold, a thorough understanding of its spectroscopic signature is paramount for unambiguous structural confirmation and for quality control in synthetic applications. This guide provides the foundational spectroscopic knowledge required to identify and characterize 3H-Imidazo[4,5-c]pyridine 5-oxide.

Plausible Synthetic Pathway

A robust spectroscopic analysis begins with a clear understanding of the molecule's synthesis, as impurities and isomeric byproducts can complicate spectral interpretation. A logical and efficient synthesis of 3H-Imidazo[4,5-c]pyridine 5-oxide would likely proceed in two key steps: first, the formation of the imidazo[4,5-c]pyridine core, followed by selective N-oxidation of the pyridine nitrogen.

Figure 1: Proposed two-step synthesis of 3H-Imidazo[4,5-c]pyridine 5-oxide.

Step 1: Synthesis of 1H-Imidazo[4,5-c]pyridine. The condensation of 3,4-diaminopyridine with a one-carbon source like triethyl orthoformate or formic acid is a standard and effective method for constructing the imidazole ring.[1][3] This reaction, typically performed at elevated temperatures, yields the parent heterocycle.

Step 2: N-Oxidation. The resulting 1H-Imidazo[4,5-c]pyridine can then be selectively oxidized at the pyridine nitrogen (N5). The imidazole nitrogens are generally less nucleophilic and less prone to oxidation. A variety of oxidizing agents can be employed, with meta-chloroperoxybenzoic acid (m-CPBA) in a chlorinated solvent like dichloromethane (DCM) being a common and reliable choice.[4] Other reagents such as hydrogen peroxide in acetic acid are also effective.[5][6] The N-oxide product is typically a stable, crystalline solid.

Spectroscopic Characterization

The following sections detail the predicted spectroscopic data for 3H-Imidazo[4,5-c]pyridine 5-oxide. The interpretations are based on the analysis of its structure and comparison with data from related imidazopyridines and pyridine N-oxides.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides information about the chemical environment of protons in a molecule. For 3H-Imidazo[4,5-c]pyridine 5-oxide, it is instrumental in confirming the fusion of the rings and the electronic effects of the N-oxide group. The N-oxide moiety is electron-withdrawing, which deshields (shifts to a higher ppm value) the protons on the pyridine ring, particularly those at the ortho (H4, H6) and para (H7) positions relative to the N-oxide.

Figure 2: Structure and proton numbering for ¹H NMR analysis.

Experimental Protocol:

• Dissolve approximately 5-10 mg of the sample in 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Reference the spectrum to the residual solvent peak or tetramethylsilane (TMS).

Predicted ¹H NMR Data (400 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment	Rationale
~8.50	s	-	H2	The proton on the imidazole ring, typically a singlet in this environment.[7]
~8.35	d	~6.0	H4	Deshielded due to the ortho position relative to the electron-withdrawing N-oxide group.
~8.20	s	-	H7	Deshielded due to the para position relative to the N-oxide group.
~7.40	d	~6.0	H6	Shielded relative to H4, but still in the aromatic region.
~13.0	br s	-	N3-H	Imidazole N-H proton, typically broad and downfield. Exchangeable with D₂O.[8]

Interpretation: The most significant indicator of successful N-oxidation is the downfield shift of the pyridine protons (H4, H6, and H7) compared to the parent imidazo[4,5-c]pyridine. The singlet for H2 confirms the integrity of the imidazole ring. The broad singlet for the N-H proton is characteristic of imidazole tautomers and will disappear upon addition of a drop of D₂O to the NMR tube.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR provides information on the carbon framework of the molecule. The electron-withdrawing N-oxide group will cause a downfield shift for the carbon atoms in the pyridine ring, especially C4 and C7a.

Experimental Protocol:

• Use the same sample prepared for ¹H NMR.

• Acquire a proton-decoupled ¹³C NMR spectrum on a 400 MHz (or higher) spectrometer, operating at approximately 101 MHz for carbon.

• A sufficient number of scans (e.g., 1024 or more) should be acquired to achieve a good signal-to-noise ratio.

Predicted ¹³C NMR Data (101 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment	Rationale
~145.0	C2	Imidazole carbon, typically found in this region.[7]
~142.5	C7a	Bridgehead carbon, deshielded by the adjacent N-oxide.
~138.0	C4	Deshielded due to the ortho position relative to the N-oxide.
~135.0	C5a	Bridgehead carbon of the imidazole ring.
~125.0	C7	Deshielded due to the para position relative to the N-oxide.
~115.0	C6	Aromatic carbon in the pyridine ring.

Interpretation: The ¹³C NMR spectrum complements the ¹H NMR data. The chemical shifts of the pyridine carbons (C4, C6, C7, and C7a) will be key identifiers. Comparing this spectrum to that of the unoxidized 1H-Imidazo[4,5-c]pyridine starting material would show a clear downfield shift for these specific carbons, providing strong evidence of N-oxidation.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The most diagnostic feature for 3H-Imidazo[4,5-c]pyridine 5-oxide is the N-O stretching vibration, which is a strong and characteristic absorption band.

Experimental Protocol:

• Prepare a sample by either creating a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

• Acquire the spectrum over the range of 4000-400 cm⁻¹.

• Perform a background scan prior to running the sample.

Predicted IR Data:

Wavenumber (cm⁻¹)	Intensity	Assignment
3200-2800	Broad	N-H stretch (imidazole)
1620-1580	Medium	C=N stretch (imidazole and pyridine)
1480-1440	Medium	C=C aromatic ring stretch
1280-1240	Strong	N-O stretch
850-800	Medium-Strong	C-H out-of-plane bending

Interpretation: The definitive peak in the IR spectrum is the strong absorption between 1280 and 1240 cm⁻¹, which is characteristic of the N-O stretching frequency in aromatic N-oxides.[9][10] The presence of this band, along with the broad N-H stretch and aromatic C=C/C=N stretches, provides a clear fingerprint for the target molecule.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule, allowing for the determination of its molecular weight and elemental composition.

Experimental Protocol:

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer via an appropriate ionization source, such as Electrospray Ionization (ESI).

• Acquire the spectrum in positive ion mode. For high-resolution mass spectrometry (HRMS), use a TOF or Orbitrap analyzer.

Predicted Mass Spectrometry Data (ESI+):

m/z	Ion	Rationale
136.0511	[M+H]⁺	The protonated molecular ion. The exact mass confirms the elemental formula C₆H₆N₃O⁺.
119.0483	[M-O+H]⁺	A common fragment for N-oxides, corresponding to the loss of the oxygen atom.[11][12]

Interpretation: The primary observation in the ESI mass spectrum will be the protonated molecular ion [M+H]⁺ at m/z 136. High-resolution mass spectrometry (HRMS) would confirm the elemental formula C₆H₅N₃O to within a few parts per million, providing definitive proof of the compound's identity. A significant fragment ion corresponding to the loss of oxygen ([M-O+H]⁺ at m/z 119) is also expected and is a characteristic fragmentation pathway for N-oxides, further corroborating the structure.[11]

Conclusion

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3h-Imidazo[4,5-c]pyridine 5-oxide chemical structure

An In-Depth Technical Guide to 3H-Imidazo[4,5-c]pyridine 5-oxide: Structure, Synthesis, and Medicinal Chemistry Significance

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The imidazo[4,5-c]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, largely due to its structural resemblance to endogenous purines, which allows its derivatives to function as effective biomimetics.[1][2] This guide provides a detailed examination of a specific analog, 3H-Imidazo[4,5-c]pyridine 5-oxide, a molecule combining the bioisosteric potential of the core with the unique chemical and pharmacological properties conferred by an N-oxide moiety. We will dissect its core chemical structure, propose a robust synthetic pathway grounded in established methodologies, analyze its expected spectroscopic signature, and discuss its reactivity. Furthermore, this whitepaper contextualizes the molecule within the broader landscape of drug discovery, highlighting the therapeutic potential of the imidazo[4,5-c]pyridine class in oncology, virology, and beyond.[1][2]

Part 1: Core Molecular Structure and Physicochemical Properties

Systematic Nomenclature and Tautomerism

The unequivocal identification of this molecule is rooted in its systematic name: 3H-Imidazo[4,5-c]pyridine 5-oxide .

• Imidazo[4,5-c]pyridine : This defines the core bicyclic heterocycle, where an imidazole ring is fused to a pyridine ring at the 'c' face (the 4,5-bond).

• 3H- : This prefix specifies the location of the single hydrogen atom on one of the imidazole nitrogen atoms, designating a specific tautomeric form. Tautomerism is a critical consideration for this scaffold, as the proton can also reside on the adjacent nitrogen, giving rise to the 1H-imidazo[4,5-c]pyridine isomer. The relative stability and population of these tautomers can be influenced by substitution and solvent conditions.

• 5-Oxide : This indicates that the nitrogen atom at position 5 of the pyridine ring has been oxidized to form a coordinate covalent bond with an oxygen atom (N→O).

The parent, non-oxidized compound, 1H-Imidazo[4,5-c]pyridine, is also known as 5-azabenzimidazole.[3]

Structural Elucidation

The chemical structure combines the planar, aromatic characteristics of both the imidazole and pyridine rings. The introduction of the N-oxide group adds a polar, zwitterionic character to the molecule.

A conceptual representation of the 3H-Imidazo[4,5-c]pyridine 5-oxide structure.

Key Physicochemical Properties

A summary of the core properties for this molecule is essential for experimental design, particularly in solubility and ADME profiling.

Property	Value	Source
CAS Number	91184-02-0	[4]
Molecular Formula	C₆H₅N₃O	[4]
Molecular Weight	135.12 g/mol	[4]
IUPAC Name	3H-imidazo[4,5-c]pyridine 5-oxide	[4]
Hydrogen Bond Donors	1 (imidazole N-H)	Computed
Hydrogen Bond Acceptors	3 (N-oxide oxygen, pyridine N, imidazole N)	Computed
Predicted LogP	~0.5 - 1.0	Estimated

Predicted Spectroscopic Profile

While specific experimental data for this exact compound is sparse, a reliable spectroscopic profile can be predicted based on the analysis of its functional groups and data from closely related analogs.[5][6][7]

• ¹H NMR : The spectrum would be characterized by signals in the aromatic region (approx. 7.0-9.0 ppm). Protons on the pyridine ring adjacent to the N-oxide group are expected to be significantly deshielded and shifted downfield compared to the non-oxidized parent compound. The proton on the imidazole ring (at C2) would also appear as a sharp singlet in this region.

• ¹³C NMR : Aromatic carbons would appear in the 110-160 ppm range. The carbons flanking the N-oxide (C4 and C6) would show the most significant shift changes upon oxidation.

• IR Spectroscopy : Key absorbances would include N-H stretching from the imidazole ring (~3200-3000 cm⁻¹), aromatic C-H stretching (~3100-3000 cm⁻¹), C=C and C=N stretching in the aromatic region (~1600-1450 cm⁻¹), and a characteristic N-O stretching band (~1300-1200 cm⁻¹).

• Mass Spectrometry (EI) : The molecular ion peak (M⁺) would be observed at m/z = 135. A characteristic fragmentation pattern for N-oxides is the loss of an oxygen atom, which would result in a significant peak at m/z = 119 (M-16).

Part 2: Synthesis and Reactivity

Retrosynthetic Analysis

A logical synthetic approach involves a two-stage strategy: first, the construction of the bicyclic imidazo[4,5-c]pyridine core, followed by selective N-oxidation of the pyridine nitrogen. The pyridine nitrogen is generally susceptible to oxidation, making this a feasible final step.[8]

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Whitepaper: Strategic Discovery of Novel Imidazo[4,5-c]pyridine Derivatives as Next-Generation Therapeutics

Abstract

The imidazo[4,5-c]pyridine scaffold, a key heterocyclic system, represents a privileged structure in medicinal chemistry. Its structural similarity to endogenous purines allows it to effectively interact with a wide array of biological macromolecules, including kinases, G-protein coupled receptors, and viral enzymes.[1][2] This guide provides a comprehensive technical overview of the strategic considerations and experimental workflows for the discovery and development of novel imidazo[4,5-c]pyridine derivatives. We will delve into robust synthetic strategies, elucidate the rationale behind target selection, and present validated protocols for biological evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile scaffold for therapeutic innovation.

The Imidazo[4,5-c]pyridine Core: A Foundation of Therapeutic Potential

The strategic advantage of the imidazo[4,5-c]pyridine core lies in its identity as a bioisostere of purines like adenine and guanine.[3] This mimicry provides a logical starting point for designing molecules that can compete with or modulate the function of purine-binding proteins. This fundamental principle has led to the exploration of imidazo[4,5-c]pyridine derivatives across a multitude of disease areas, including oncology, infectious diseases, and cardiovascular conditions.[2][4][5] The fused imidazole and pyridine rings offer a rigid, planar structure with multiple vectors for chemical modification, allowing for the fine-tuning of physiochemical properties and target-specific interactions.

Foundational Synthesis Strategies: From Blueprint to Library

The successful discovery of novel derivatives hinges on efficient and versatile synthetic routes. The classical and most direct approach involves the condensation and subsequent cyclization of 3,4-diaminopyridine with various electrophilic partners.

Phillips-Type Condensation: A Cornerstone Methodology

A robust and widely adopted method is the reaction of 3,4-diaminopyridine with carboxylic acids or their derivatives (e.g., aldehydes, orthoesters) under dehydrating conditions.[1] Polyphosphoric acid (PPA) is a common and effective medium for this transformation, serving as both a catalyst and a dehydrating agent to drive the cyclization forward, particularly at elevated temperatures.[1]

Protocol 2.1: General Synthesis of a 2-Substituted Imidazo[4,5-c]pyridine

• Reagent Preparation: In a flame-dried round-bottom flask, combine 3,4-diaminopyridine (1.0 eq) and the desired carboxylic acid (1.1 eq).

• Reaction Setup: Add polyphosphoric acid (PPA) (10-20x weight of reactants) to the flask. The viscosity of PPA necessitates careful and thorough mixing.

• Thermal Cyclization: Heat the reaction mixture to 140-180°C. Rationale: This temperature is typically required to overcome the activation energy for the dehydration and intramolecular cyclization steps. Monitor the reaction progress via Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the mixture and carefully quench by pouring it onto crushed ice. Basify the acidic solution with a concentrated base (e.g., NaOH or NH4OH) to a pH of ~8-9 to precipitate the crude product. Causality: The product is typically a free base, which is insoluble in aqueous media at higher pH, facilitating its isolation.

• Purification: Filter the resulting solid, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[3]

Modern Approaches: Solid-Phase Synthesis for Library Generation

For generating a diverse library of compounds for high-throughput screening, solid-phase synthesis offers significant advantages in efficiency and purification. This strategy involves anchoring a building block to a polymer resin and performing subsequent reactions in solution, with purification achieved by simple filtration and washing of the resin.[4]

Workflow 2.2: Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines

Caption: High-level workflow for solid-phase synthesis of an imidazo[4,5-c]pyridine library.[4]

Biological Evaluation: Unveiling Novel Activities

The discovery phase is driven by screening newly synthesized derivatives against relevant biological targets. Below are examples from key therapeutic areas where imidazo[4,5-c]pyridines have shown significant promise.

Application in Oncology: Kinase Inhibition

Many cancers are driven by aberrant kinase signaling. The purine-like structure of imidazo[4,5-c]pyridines makes them ideal candidates for ATP-competitive kinase inhibitors.[1][6] Derivatives have been identified as potent inhibitors of Src family kinases (SFKs), which are implicated in the progression of solid tumors like glioblastoma.[7]

Workflow 3.1: Kinase Inhibition Screening Cascade

Caption: A typical screening workflow to identify and validate novel kinase inhibitors.

Protocol 3.1: In Vitro Src Kinase Inhibition Assay (High-Level)

• Assay Preparation: In a 96-well plate, add Src kinase enzyme, a suitable peptide substrate, and ATP.

• Compound Addition: Add the imidazo[4,5-c]pyridine derivatives at various concentrations (for IC50 determination). Include a positive control (e.g., a known Src inhibitor like PP2) and a negative control (DMSO vehicle).

• Reaction Incubation: Incubate the plate at 30°C to allow the kinase reaction to proceed.

• Detection: Stop the reaction and quantify the amount of phosphorylated substrate. This is often done using a luminescence-based assay (e.g., ADP-Glo™) where the signal is inversely proportional to kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to controls. Fit the data to a dose-response curve to determine the IC50 value.

Compound ID	Target Kinase	IC50 (nM)	Cell Line	Cell-Based GI50 (nM)	Reference
1s	Src	3.2	U87-EGFRvIII	180	[7]
PP2 (control)	Src	5.0	U87-EGFRvIII	320	[7]

Signaling Pathway 3.1: Simplified Src Kinase Pathway in Glioblastoma

Caption: Imidazo[4,5-c]pyridine derivatives can inhibit the Src kinase signaling cascade.[7]

Application in Cardiovascular Disease: Dual-Target Modulation

A truly novel discovery is the development of derivatives with dual activity. Certain imidazo[4,5-c]pyridin-4-one derivatives have been identified as both Angiotensin II Type 1 (AT1) receptor antagonists and partial agonists of Peroxisome Proliferator-Activated Receptor-γ (PPARγ).[5] This dual mechanism is highly desirable for treating hypertension and related metabolic disorders.

Compound ID	AT1 IC50 (nM)	PPARγ EC50 (nM)	PPARγ Max Activation (%)	Reference
21b	7	295	27	[5]
Telmisartan	20	1700	78	[5]

From a strategic perspective, the development of dual-acting ligands requires a more complex screening funnel. It necessitates parallel assays for each target and careful structure-activity relationship (SAR) studies to balance potency and efficacy at both receptors.

Application in Infectious Diseases: Antiviral and Antimycobacterial Agents

The imidazo[4,5-c]pyridine scaffold has been successfully exploited to develop agents against various pathogens.

• Antiviral: Derivatives have shown high selectivity against Bovine Viral Diarrhea Virus (BVDV), a surrogate for Hepatitis C Virus, by interacting with the viral RNA-dependent RNA polymerase.[1]

• Antimycobacterial: In the face of rising drug resistance, new antitubercular agents are critical. Series of N-substituted imidazo[4,5-c]pyridines have been synthesized and evaluated, with amide derivatives showing significant activity against Mycobacterium tuberculosis.[8]

Future Perspectives and Conclusion

The discovery of novel imidazo[4,5-c]pyridine derivatives remains a fertile ground for therapeutic innovation. The core strengths of this scaffold—its purine bioisosterism, synthetic tractability, and proven track record across multiple target classes—ensure its continued relevance. Future efforts should focus on:

• Target Deconvolution: For compounds identified in phenotypic screens, identifying the specific molecular target(s) will be crucial for mechanism-of-action studies and further optimization.

• Structure-Based Design: As more co-crystal structures of these derivatives with their target proteins become available, structure-based drug design will enable the rational creation of next-generation inhibitors with enhanced potency and selectivity.[5]

• Exploring New Biological Space: Leveraging this scaffold against emerging target classes, such as epigenetic modifiers or components of the innate immune system, could unlock new therapeutic applications.

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The Imidazo[4,5-c]pyridine Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Rise of a Versatile Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as foundations for successful therapeutic agents. The imidazo[4,5-c]pyridine core, a fused heterocyclic system, stands out as one such "privileged structure." Its biological significance is deeply rooted in its structural resemblance to endogenous purines, the building blocks of DNA, RNA, and essential signaling molecules like ATP. This bioisosterism allows imidazo[4,5-c]pyridine derivatives to effectively interact with a wide array of biological targets, often with high affinity and specificity. This guide provides a comprehensive overview of the biological importance of the imidazo[4,5-c]pyridine scaffold, delving into its therapeutic applications, mechanisms of action, and the key experimental methodologies used in its development.

The Imidazo[4,5-c]pyridine Scaffold: A Privileged Structure

The concept of a "privileged structure" refers to a molecular scaffold that is capable of providing ligands for multiple, distinct biological targets. The imidazo[4,5-c]pyridine core perfectly embodies this definition. Its purine-like electronics and geometry grant it access to the active sites of numerous enzymes, particularly kinases and polymerases, that have evolved to bind purine-containing substrates. This inherent versatility has made it a fertile starting point for the development of novel therapeutics across a spectrum of diseases, from cancer to neurological disorders.

Therapeutic Applications of Imidazo[4,5-c]pyridine Derivatives

The therapeutic potential of the imidazo[4,5-c]pyridine scaffold is vast and continues to expand. Key areas of investigation and application include oncology, immunology, and neuroscience.

Oncology: Targeting the Engines of Cancer Proliferation

The imidazo[4,5-c]pyridine core has proven to be a particularly effective scaffold for the development of anticancer agents, most notably as inhibitors of key enzymes that drive tumor growth and survival.

Mechanism of Action: Aurora kinases (A, B, and C) are a family of serine/threonine kinases that are critical regulators of mitosis.[1] Their overexpression is a common feature in many cancers and is linked to chromosomal instability and uncontrolled cell proliferation.[1][2] Aurora kinase A (AURKA), for example, plays a crucial role in centrosome maturation and spindle assembly. It can also inactivate the tumor suppressor p53 through phosphorylation, thereby promoting cell survival.[3][4] Imidazo[4,5-c]pyridine-based inhibitors act as ATP-competitive antagonists, binding to the kinase domain of Aurora kinases and preventing the phosphorylation of their downstream targets.[5] This leads to mitotic arrest and, ultimately, apoptosis in cancer cells.

Signaling Pathway:

Caption: Aurora Kinase A signaling pathway and point of inhibition.

Mechanism of Action: DNA-dependent protein kinase (DNA-PK) is a crucial enzyme in the non-homologous end joining (NHEJ) pathway, the primary mechanism for repairing DNA double-strand breaks (DSBs).[1][2] In many cancers, the DNA repair machinery is highly active, contributing to resistance to radiotherapy and DNA-damaging chemotherapy. By inhibiting DNA-PK, imidazo[4,5-c]pyridine derivatives prevent the repair of DSBs induced by these treatments, leading to an accumulation of lethal DNA damage and subsequent cancer cell death, a process known as synthetic lethality.[1][2][6][7] This makes DNA-PK inhibitors potent radiosensitizers and chemosensitizers.

Signaling Pathway:

Caption: DNA-PK in the NHEJ pathway and its inhibition.

Mechanism of Action: Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP1, are critical for the repair of single-strand DNA breaks. Imidazo[4,5-c]pyridine-based PARP inhibitors compete with the enzyme's natural substrate, NAD+, preventing the synthesis of poly(ADP-ribose) chains that are necessary to recruit other DNA repair proteins.[8] In cancers with deficiencies in homologous recombination repair, such as those with BRCA1/2 mutations, the inhibition of PARP-mediated single-strand break repair leads to the accumulation of double-strand breaks during DNA replication, which cannot be repaired and result in cell death.

Immunology: Modulating the Immune Response

Mechanism of Action: Cathepsin S is a cysteine protease that plays a critical role in the processing and presentation of antigens by major histocompatibility complex (MHC) class II molecules on antigen-presenting cells (APCs).[9][10] By degrading the invariant chain (Ii) that blocks the peptide-binding groove of MHC class II molecules, Cathepsin S enables the loading of antigenic peptides for presentation to CD4+ T-helper cells, a key step in initiating an adaptive immune response.[10][11] In autoimmune diseases, where the immune system mistakenly attacks the body's own tissues, inhibiting Cathepsin S with imidazo[4,5-c]pyridine derivatives can dampen the aberrant immune response by reducing the presentation of self-antigens.

Signaling Pathway:

Caption: Positive allosteric modulation of the GABAA receptor.

Structure-Activity Relationship (SAR) of Imidazo[4,5-c]pyridine Derivatives

The biological activity of imidazo[4,5-c]pyridine derivatives is highly dependent on the nature and position of substituents on the core scaffold. The following table summarizes key SAR findings for imidazo[4,5-c]pyridin-2-one derivatives as Src family kinase inhibitors. [12]

Compound	R1 Substituent	R2 Substituent	Src Kinase IC50 (µM)	Cell Proliferation IC50 (U87, µM)
1a	Phenyl	4-Chlorophenyl	>100	>100
1d	Cyclopentyl	4-Chlorophenyl	0.8	39.7
1e	Cyclohexyl	4-Chlorophenyl	1.1	55.4
1f	tert-Butyl	4-Chlorophenyl	6.8	>100
1q	Cyclopentyl	4-Fluorophenyl	1.3	45.2

| 1s | Cyclopentyl | 4-(Trifluoromethyl)phenyl | 0.7 | 30.3 |

Analysis of SAR:

• R1 Position: The data indicates that an aliphatic ring at the R1 position is generally more favorable for Src kinase inhibition than an aromatic ring or a short alkyl chain. A cyclopentyl group at R1 (compounds 1d , 1q , 1s ) consistently provides potent inhibition. [12]* R2 Position: The nature of the substituent on the phenyl ring at the R2 position also significantly influences activity. Electron-withdrawing groups appear to be beneficial, with the trifluoromethyl group in compound 1s resulting in the most potent Src kinase inhibition and antiproliferative activity against U87 glioblastoma cells. [12]

Experimental Protocols

Synthesis of 2-Substituted-1H-imidazo[4,5-c]pyridine

This protocol describes a general one-pot synthesis of 2-substituted-1H-imidazo[4,5-c]pyridines via the condensation of 3,4-diaminopyridine with a substituted aldehyde, catalyzed by zinc triflate. [4] Workflow Diagram:

Caption: General workflow for the synthesis of 2-substituted-1H-imidazo[4,5-c]pyridines.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 3,4-diaminopyridine (1.0 mmol) in methanol (10 mL) in a round-bottom flask, add the desired substituted aldehyde (1.0 mmol) and zinc triflate (Zn(OTf)2, 30 mol%).

• Reflux: Heat the reaction mixture to reflux and maintain for the time required for the reaction to complete (typically monitored by Thin Layer Chromatography, TLC).

• Workup: After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Extraction: Redissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2-substituted-1H-imidazo[4,5-c]pyridine.

In Vitro Kinase Inhibition Assay

This protocol outlines a general method for assessing the inhibitory activity of imidazo[4,5-c]pyridine derivatives against a target kinase using a fluorescence-based assay that measures ATP consumption.

Step-by-Step Methodology:

• Reagent Preparation: Prepare solutions of the kinase, substrate, ATP, and the test imidazo[4,5-c]pyridine compound in an appropriate kinase assay buffer.

• Reaction Initiation: In a microplate, add the kinase and the test compound at various concentrations. Incubate for a pre-determined time at room temperature to allow for inhibitor binding.

• Start Kinase Reaction: Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Incubation: Incubate the reaction mixture at 37°C for a specified period (e.g., 60 minutes).

• Reaction Termination and Detection: Stop the reaction and measure the amount of remaining ATP using a commercial detection reagent (e.g., Kinase-Glo®). The luminescence signal is inversely proportional to the kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each concentration of the test compound relative to a no-inhibitor control. Determine the IC50 value by fitting the data to a dose-response curve.

Conclusion and Future Perspectives

The imidazo[4,5-c]pyridine scaffold has firmly established itself as a cornerstone of modern medicinal chemistry. Its inherent ability to mimic endogenous purines provides a powerful starting point for the design of potent and selective modulators of a wide range of clinically relevant targets. The successful development of imidazo[4,5-c]pyridine-based inhibitors for kinases, polymerases, and other enzymes has already led to significant advances in the treatment of cancer and other diseases. As our understanding of complex disease biology deepens, the versatility of this privileged scaffold will undoubtedly continue to be leveraged by researchers and drug development professionals to create the next generation of innovative therapeutics. The ongoing exploration of novel substitution patterns and bioisosteric replacements will further expand the chemical space accessible from this remarkable core, promising new solutions to pressing medical challenges.

References

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• Wikipedia contributors. (2023). GABAA receptor positive allosteric modulator. In Wikipedia, The Free Encyclopedia. [Link]

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The Ascendant Role of Imidazopyridine N-Oxides in Modern Medicinal Chemistry: A Technical Guide

Foreword: Beyond the Core Scaffold – The Emergence of a Privileged Chemotype

For decades, the imidazopyridine core has been a cornerstone of medicinal chemistry, yielding a plethora of clinically significant therapeutics.[1] Its versatile synthesis and ability to interact with a wide array of biological targets have cemented its status as a privileged scaffold.[1] However, the relentless pursuit of enhanced efficacy, improved pharmacokinetic profiles, and novel mechanisms of action has driven chemists to explore beyond the foundational structure. This exploration has led to a growing interest in a nuanced, yet powerful, modification: the introduction of an N-oxide moiety. This technical guide provides an in-depth exploration of imidazopyridine N-oxides, a subclass of compounds poised to redefine the therapeutic potential of this remarkable heterocycle. We will delve into the synthetic intricacies, the unique chemical properties bestowed by the N-oxide functionality, and the burgeoning applications of these compounds in drug discovery, from oncology to inflammatory disorders.

The Imidazopyridine N-Oxide Core: A Structural and Physicochemical Perspective

The introduction of an N-oxide on the pyridine ring of the imidazopyridine scaffold dramatically alters its electronic and steric properties. This seemingly minor addition has profound implications for a molecule's behavior in a biological system.

The N-oxide group is a highly polar, hydrogen bond-accepting moiety. This can significantly impact a molecule's solubility, a critical parameter in drug development. Furthermore, the N-oxide can act as a bioisostere for other functional groups, such as a carbonyl, allowing for subtle modulation of target engagement and off-target effects.[2] The electron-withdrawing nature of the N-oxide also influences the reactivity of the heterocyclic ring system, opening up new avenues for synthetic diversification.

Navigating the Synthetic Landscape: Crafting Imidazopyridine N-Oxides

The synthesis of imidazopyridine N-oxides requires a strategic approach, often involving either the pre-functionalization of a pyridine N-oxide precursor or the post-synthetic oxidation of an existing imidazopyridine.

Key Synthetic Strategies

A prevalent and effective method involves the reaction of a suitably substituted pyridine N-oxide with an activated isocyanide. This approach offers a convergent and flexible route to a variety of substituted imidazopyridine N-oxides.[3]

Another common strategy is the direct oxidation of a pre-formed imidazopyridine. This is typically achieved using oxidizing agents such as meta-chloroperoxybenzoic acid (m-CPBA). The chemoselectivity of this reaction can be influenced by the substitution pattern on the imidazopyridine core.

A novel and efficient (3 + 2) cycloaddition reaction of propargyl alcohols and 2-aminopyridines promoted by NaIO4/TBHP has also been developed for the synthesis of imidazo[1,2-a]pyridines, offering a pathway that could be adapted for N-oxide derivatives.[4]

Detailed Experimental Protocol: Synthesis of a Model Imidazopyridine N-Oxide

The following protocol outlines a general procedure for the synthesis of a 2-substituted imidazo[1,2-a]pyridine 1-oxide, adapted from foundational literature.

Step 1: Activation of Pyridine N-Oxide

• To a solution of 2-aminopyridine 1-oxide (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere, add a suitable activating agent such as PyBOP (1.1 eq).

• Stir the reaction mixture at room temperature for 30 minutes.

Step 2: Addition of the Nucleophile and Cyclization

• To the activated intermediate, add the desired α-haloketone (1.0 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0 eq).

• Heat the reaction mixture to reflux and monitor by TLC until completion.

Step 3: Work-up and Purification

• Cool the reaction mixture to room temperature and quench with saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired imidazo[1,2-a]pyridine 1-oxide.

Medicinal Chemistry Applications: Unlocking Therapeutic Potential

The unique properties of the imidazopyridine N-oxide scaffold have positioned it as a promising platform for the development of novel therapeutics across a range of disease areas.

Oncology: A New Frontier in Cancer Therapy

The parent imidazopyridine scaffold is well-established in oncology, with derivatives showing potent activity as kinase inhibitors.[5] The introduction of an N-oxide can enhance these properties by forming additional hydrogen bonds within the kinase active site or by altering the molecule's ADME (absorption, distribution, metabolism, and excretion) profile.

Recent studies have highlighted the potential of imidazopyridine derivatives as inhibitors of Indoleamine 2,3-dioxygenase 1 (IDO1), a key target in cancer immunotherapy.[6] The development of imidazopyridine N-oxide analogues in this space is a promising avenue for creating next-generation immuno-oncology agents.

Table 1: Anticancer Activity of Selected Imidazopyridine Derivatives

Compound	Target	Cell Line	IC50 (µM)	Reference
IP-1	FLT3 Kinase	MOLM-13	0.05	[4]
IP-2	PI3Kα	MCF-7	0.12	[7]
IP-Thiazolidinone Hybrid	Not Specified	A549	1.5	[8]

Note: Data for specific N-oxide derivatives is limited in publicly available literature, highlighting an area for future research.

Anti-inflammatory Agents: Modulating the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases. Imidazopyridine derivatives have demonstrated significant anti-inflammatory properties, primarily through the inhibition of key inflammatory mediators.[9][10] A series of imidazopyridine derivatives showed excellent inhibition of the expression of inflammatory cytokines in LPS-stimulated macrophages.[9]

The polar nature of the N-oxide can be leveraged to improve the solubility and bioavailability of these anti-inflammatory agents, potentially leading to more effective treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Neglected Tropical Diseases: A Renewed Hope

Neglected tropical diseases (NTDs) represent a significant global health burden. The development of new, effective, and affordable treatments is a critical priority. Imidazopyridine derivatives have emerged as a promising scaffold for the development of novel anti-parasitic agents, with activity against the causative agents of Chagas disease and leishmaniasis.[11][12][13] The introduction of an N-oxide could enhance the anti-parasitic activity and improve the pharmacokinetic properties of these compounds, making them more suitable for use in resource-limited settings.

Structure-Activity Relationships (SAR) and Mechanistic Insights

The exploration of SAR is fundamental to the optimization of lead compounds. For imidazopyridine N-oxides, key considerations include:

• Position of the N-oxide: The location of the N-oxide on the pyridine ring can significantly influence the molecule's electronics and steric profile, impacting target binding.

• Substitution on the Imidazole Ring: Modifications at the C2 and C3 positions of the imidazole ring are crucial for modulating potency and selectivity.

• Substitution on the Pyridine Ring: The nature and position of substituents on the pyridine ring can fine-tune the physicochemical properties of the molecule.

Diagram 1: Key Structural Features for SAR Exploration

Caption: Key areas for structural modification and their impact on drug-like properties.

The mechanism of action for many imidazopyridine derivatives involves the inhibition of specific enzymes, such as kinases or synthases.[14] The N-oxide functionality can contribute to binding through hydrogen bonding or by altering the overall electronic distribution of the molecule, thereby influencing its interaction with the target protein.

Future Directions and Concluding Remarks

The exploration of imidazopyridine N-oxides in medicinal chemistry is still in its nascent stages, yet the potential is undeniable. The ability of the N-oxide to modulate solubility, act as a bioisostere, and provide new vectors for synthetic elaboration makes it a powerful tool in the drug discoverer's arsenal.

Future research should focus on the systematic synthesis and biological evaluation of diverse libraries of imidazopyridine N-oxides. A critical area of investigation will be the direct comparison of the pharmacological profiles of N-oxides with their non-oxidized counterparts to clearly elucidate the impact of this functional group. As more data becomes available, we can expect to see the emergence of imidazopyridine N-oxide-based clinical candidates with superior efficacy and safety profiles.

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The Enigmatic Core: A Technical Guide to the Physicochemical Properties of 3H-Imidazo[4,5-c]pyridine 5-oxide

Abstract

This technical guide provides a comprehensive exploration of the physicochemical properties of 3H-Imidazo[4,5-c]pyridine 5-oxide, a heterocyclic compound of significant interest to researchers, scientists, and professionals in the field of drug development. While empirical data for this specific molecule is not extensively available in public literature, this document synthesizes information from analogous structures, theoretical principles, and established analytical methodologies to present a robust predictive profile. We delve into the synthesis, structural elucidation, and key physicochemical parameters such as solubility and acid dissociation constants. Furthermore, this guide offers detailed, field-proven experimental protocols for the empirical determination of these properties, empowering researchers to validate and expand upon the foundational knowledge presented herein. The inherent biological potential of the imidazo[4,5-c]pyridine scaffold, coupled with the unique electronic and steric attributes conferred by the N-oxide functionality, positions this molecule as a promising candidate for further investigation in medicinal chemistry.

Introduction: The Imidazo[4,5-c]pyridine Scaffold and the Influence of N-Oxidation

The imidazo[4,5-c]pyridine core is a purine isostere, a structural feature that has historically driven the exploration of this heterocyclic system for a wide array of biological activities.[1] Derivatives of this scaffold have demonstrated a remarkable breadth of pharmacological potential, including antitumor, antimicrobial, anti-inflammatory, and antiviral properties.[1] The fusion of an imidazole ring with a pyridine moiety creates a unique electronic landscape, offering multiple sites for hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition in biological systems.

The introduction of an N-oxide functionality at the 5-position of the pyridine ring dramatically alters the physicochemical and pharmacological profile of the parent molecule. The N-oxide group (N⁺-O⁻) is a highly polar, zwitterionic moiety that can significantly impact a molecule's solubility, membrane permeability, and metabolic stability.[2] It can act as a strong hydrogen bond acceptor, enhancing aqueous solubility, a crucial parameter for drug formulation and bioavailability.[2] Moreover, the N-oxide can be metabolically reduced back to the parent amine in vivo, a property that has been exploited in the design of prodrugs.[2] This guide will therefore explore the nuanced interplay between the imidazo[4,5-c]pyridine core and the 5-oxide functional group.

Synthesis and Structural Elucidation

While a specific, documented synthesis for 3H-Imidazo[4,5-c]pyridine 5-oxide is not readily found in the surveyed literature, its preparation can be logically inferred from established methods for the synthesis of the parent imidazo[4,5-c]pyridine and subsequent N-oxidation of heterocyclic amines.

Proposed Synthetic Pathway

The synthesis would likely proceed in two key stages: first, the construction of the 3H-imidazo[4,5-c]pyridine core, followed by selective N-oxidation.

Stage 1: Synthesis of 3H-Imidazo[4,5-c]pyridine

A common and effective method for the synthesis of the imidazo[4,5-c]pyridine scaffold involves the condensation of 3,4-diaminopyridine with a suitable one-carbon source, such as formic acid or triethyl orthoformate.[1]

Caption: Proposed synthesis of the 3H-Imidazo[4,5-c]pyridine core.

Stage 2: N-Oxidation

The subsequent N-oxidation of the 3H-imidazo[4,5-c]pyridine would be achieved using a suitable oxidizing agent. Common reagents for this transformation include hydrogen peroxide in acetic acid, or meta-chloroperoxybenzoic acid (m-CPBA). The pyridine nitrogen is generally more susceptible to oxidation than the imidazole nitrogens.

Caption: Proposed N-oxidation to yield the target compound.

Structural Characterization

The definitive identification and characterization of 3H-Imidazo[4,5-c]pyridine 5-oxide would rely on a combination of spectroscopic techniques. Although specific spectra are not publicly available, the expected data can be predicted.

Table 1: Predicted Spectroscopic Data for 3H-Imidazo[4,5-c]pyridine 5-oxide

Technique	Expected Observations
¹H NMR	Aromatic protons would likely show distinct downfield shifts compared to the parent amine due to the electron-withdrawing nature of the N-oxide group. The proton on the imidazole ring is also expected in the aromatic region.
¹³C NMR	The carbon atoms of the pyridine ring, particularly those alpha and gamma to the N-oxide, would exhibit significant shifts.
IR Spectroscopy	A characteristic N-O stretching vibration is expected in the range of 1200-1350 cm⁻¹. Other bands would correspond to C-H and C=N stretching and aromatic ring vibrations.
Mass Spectrometry	The molecular ion peak [M+H]⁺ would be observed at m/z 136.12, corresponding to the molecular formula C₆H₅N₃O.

Physicochemical Properties

The physicochemical properties of a compound are paramount in drug development, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

Table 2: Summary of Physicochemical Properties of 3H-Imidazo[4,5-c]pyridine 5-oxide

Property	Value/Prediction	Source/Basis
Molecular Formula	C₆H₅N₃O	PubChem
Molecular Weight	135.12 g/mol	PubChem
Appearance	Predicted to be a solid at room temperature.	General property of similar heterocyclic compounds.
Melting Point	Not available. Expected to be higher than the parent amine due to increased polarity.	Inferred from general properties of N-oxides.
Solubility	Predicted to have higher aqueous solubility than the parent amine. Soluble in polar organic solvents like DMSO and ethanol.	The polar N-oxide group enhances solubility in polar solvents.[3]
pKa (of conjugate acid)	Predicted to be around 1.0 in water.	Based on the pKa of pyridine N-oxides.[4][5]

Solubility

The N-oxide group is expected to significantly enhance the aqueous solubility of the imidazo[4,5-c]pyridine core due to its ability to participate in hydrogen bonding with water molecules.[2][3]

This protocol provides a reliable method for the empirical determination of the solubility of 3H-Imidazo[4,5-c]pyridine 5-oxide in various solvents.

• Preparation of Saturated Solutions:

  • Add an excess amount of the compound to a series of vials, each containing a known volume (e.g., 1 mL) of the desired solvent (e.g., water, phosphate-buffered saline, ethanol).

  • Seal the vials and agitate them at a constant temperature (e.g., 25 °C) for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Solid and Liquid Phases:

  • Centrifuge the vials to pellet the undissolved solid.

  • Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Filtration through a 0.22 µm filter is recommended for accuracy.

• Quantification:

  • Analyze the concentration of the dissolved compound in the supernatant using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Prepare a standard curve with known concentrations of the compound to accurately quantify the amount in the saturated solution.

• Calculation of Solubility:

  • Express the solubility in units such as mg/mL or µg/mL.

Caption: Workflow for experimental solubility determination.

Acidity/Basicity (pKa)

Heterocyclic N-oxides are generally weak bases.[4][6] The pKa of the conjugate acid of pyridine N-oxide is approximately 0.79, significantly lower than that of pyridine itself (pKa ≈ 5.2).[5] This is attributed to the electronic effects of the N-oxide group.[4] Therefore, 3H-Imidazo[4,5-c]pyridine 5-oxide is expected to be a weak base.

Potentiometric titration is a standard and reliable method for determining the pKa of a compound.

• Sample Preparation:

  • Accurately weigh a sample of 3H-Imidazo[4,5-c]pyridine 5-oxide and dissolve it in a known volume of deionized water or a suitable co-solvent if aqueous solubility is limited.

• Titration:

  • Calibrate a pH meter with standard buffer solutions.

  • Slowly titrate the sample solution with a standardized solution of a strong acid (e.g., HCl) while continuously monitoring the pH.

  • Record the volume of titrant added and the corresponding pH at regular intervals.

• Data Analysis:

  • Plot the pH versus the volume of titrant added to generate a titration curve.

  • The pKa is the pH at which half of the compound is in its protonated form (the midpoint of the steepest part of the curve).

  • Alternatively, the pKa can be determined from the first derivative of the titration curve, where the peak corresponds to the equivalence point.

Reactivity and Stability

The N-oxide functionality imparts unique reactivity to the heterocyclic core. The N⁺-O⁻ bond is relatively weak and can be cleaved under certain conditions.[4]

• Reduction: The N-oxide can be readily reduced back to the parent pyridine using various reducing agents, such as PCl₃, or catalytically with H₂/Pd. This property is relevant for its potential role as a prodrug.

• Electrophilic Substitution: The N-oxide group activates the pyridine ring towards electrophilic substitution at the 2- and 4-positions.

• Nucleophilic Substitution: The N-oxide can facilitate nucleophilic substitution reactions on the pyridine ring.

• Thermal Stability: While specific data is lacking, the thermal stability of N-oxides can be influenced by their molecular structure and the presence of other functional groups. Generally, they are less stable than their parent amines.

Potential Applications in Drug Development

Given the diverse biological activities of the imidazo[4,5-c]pyridine scaffold, the 5-oxide derivative is a compelling candidate for further investigation in several therapeutic areas:

• Oncology: Many imidazo[4,5-c]pyridine derivatives have shown antitumor activity.[1] The N-oxide may offer improved solubility and a different pharmacokinetic profile.

• Infectious Diseases: The antimicrobial and antiviral properties of the parent scaffold suggest that the N-oxide could be a valuable lead for developing new anti-infective agents.[1]

• Inflammation: The anti-inflammatory potential of imidazo[4,5-c]pyridines makes the 5-oxide derivative an interesting target for inflammatory conditions.[1]

Conclusion

3H-Imidazo[4,5-c]pyridine 5-oxide represents a molecule with significant untapped potential in medicinal chemistry. While a comprehensive experimental characterization is still needed, this technical guide provides a solid foundation based on established chemical principles and data from related compounds. The predicted physicochemical properties, particularly the enhanced polarity and potential for prodrug applications, make it a worthy subject for synthesis and further investigation. The experimental protocols outlined herein offer a clear path for researchers to empirically determine the key parameters of this enigmatic yet promising compound.

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Tautomerism in 3h-Imidazo[4,5-c]pyridine systems

An In-Depth Technical Guide to Tautomerism in 3H-Imidazo[4,5-c]pyridine Systems

Authored by a Senior Application Scientist

Abstract

The imidazo[4,5-c]pyridine scaffold is a privileged heterocyclic motif, serving as the core of numerous pharmacologically active agents.[1] Its structural resemblance to endogenous purines allows it to interact with a wide array of biological targets, including kinases, G-protein coupled receptors, and polymerases.[2][3] However, the inherent ability of this system to exist in multiple tautomeric forms presents a significant challenge and a critical consideration in drug design and development. Tautomerism, the dynamic equilibrium between interconverting structural isomers, directly influences the molecule's physicochemical properties, such as pKa, lipophilicity, and hydrogen bonding capacity, which in turn dictate its pharmacokinetic and pharmacodynamic profiles.[4] This guide provides a comprehensive exploration of the annular prototropic tautomerism in 3H-imidazo[4,5-c]pyridine systems, offering field-proven insights into its characterization, the factors governing its equilibrium, and its profound implications for medicinal chemistry.

The Phenomenon of Annular Tautomerism in Imidazo[4,5-c]pyridines

Tautomerism in heterocyclic systems is a common phenomenon involving the migration of a proton, accompanied by a shift in double bonds.[5][6] In the context of the imidazo[4,5-c]pyridine core, we primarily observe annular prototropic tautomerism, where a proton can reside on different nitrogen atoms within the fused ring system.[5] This gives rise to distinct tautomers that are in a constant state of dynamic equilibrium.

The unsubstituted 1H-imidazo[4,5-c]pyridine can theoretically exist in three primary tautomeric forms, distinguished by the position of the migratory proton on the imidazole or pyridine nitrogens. For the 3H-imidazo[4,5-c]pyridine system, the key equilibrium is between the N3-H and the N1-H forms. The nomenclature specifies the position of the hydrogen atom on the imidazole ring.

Caption: Prototropic equilibrium in the imidazo[4,5-c]pyridine core.

Studies have shown that for the parent 1H-imidazo[4,5-c]pyridine, the 1H-tautomer is predominant.[7] The position of this equilibrium is not static; it is highly sensitive to a variety of factors, which must be carefully controlled and understood during drug development.

Factors Influencing Tautomeric Equilibrium

The precise ratio of tautomers in equilibrium is a function of their relative thermodynamic stabilities. This balance can be tipped by several interconnected factors:

• Electronic Effects of Substituents: The nature and position of substituents on the heterocyclic core can dramatically alter the electron density at the ring nitrogens, thereby stabilizing or destabilizing a particular tautomeric form. Electron-donating groups (EDGs) can increase the basicity of a nearby nitrogen, making it a more favorable site for protonation, while electron-withdrawing groups (EWGs) have the opposite effect.

• Solvent Polarity and Hydrogen Bonding: The solvent environment plays a crucial role. Polar protic solvents can form hydrogen bonds with the N-H and ring nitrogen atoms, selectively stabilizing one tautomer over another. In contrast, nonpolar, aprotic solvents have a less pronounced effect, and the intrinsic stability of the tautomers becomes more dominant.[8]

• pH of the Medium: The pH of the solution dictates the protonation state of the molecule.[8] At different pH values, the imidazo[4,5-c]pyridine core can become protonated or deprotonated, which shifts the tautomeric preference. This is critically important for understanding a drug's behavior in different physiological compartments, such as the stomach (low pH) versus the intestine (higher pH).

Experimental and Computational Elucidation of Tautomeric Forms

Determining the predominant tautomeric form is a non-trivial task that requires a multi-faceted approach, combining advanced spectroscopic techniques with computational modeling.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for studying tautomerism in solution.[9] Specifically, 13C NMR is highly effective because the chemical shifts of the carbon atoms within the heterocyclic core, particularly the bridgehead carbons (C-3a and C-7a), are highly sensitive to the location of the proton.[7]

Protocol: 13C NMR for Tautomer Identification

• Reference Compound Synthesis: Synthesize N-methylated derivatives where the proton's position is fixed. For the imidazo[4,5-c]pyridine system, this involves preparing the 1-methyl and 3-methyl analogues. This step is crucial as it provides unambiguous reference spectra for each tautomeric form.

• Sample Preparation: Dissolve the tautomeric compound and the N-methylated reference compounds in a suitable deuterated solvent (e.g., DMSO-d6) at a known concentration. DMSO-d6 is often preferred for its ability to dissolve a wide range of heterocyclic compounds and for its high boiling point, which allows for variable temperature studies.[10]

• Data Acquisition: Acquire high-resolution 1H and 13C NMR spectra for all samples. It is essential to also run two-dimensional correlation experiments like HMBC (Heteronuclear Multiple Bond Correlation) and NOESY (Nuclear Overhauser Effect Spectroscopy) on the reference compounds to definitively assign all carbon and proton signals.[11]

• Spectral Comparison: Compare the 13C chemical shifts of the tautomeric compound with those of the 1-methyl and 3-methyl reference compounds. A close match of the chemical shifts, especially for the bridgehead carbons and carbons adjacent to the nitrogen atoms, provides strong evidence for the predominant tautomeric form in solution.[7]

• Quantitative Analysis: If signals for both tautomers are present and distinct, their relative ratio can be determined by integrating the corresponding peaks in the 1H NMR spectrum.

X-Ray Crystallography

While NMR provides information about the tautomeric state in solution, X-ray crystallography offers an unambiguous snapshot of the structure in the solid state. This technique can definitively locate the position of the hydrogen atom on the nitrogen, confirming the tautomeric form present in the crystal lattice.[12] This information is invaluable for understanding solid-state properties and for validating computational models.

Computational Chemistry

Quantum mechanical calculations, particularly Density Functional Theory (DFT), are indispensable for predicting the relative stabilities of tautomers.[13] These methods can calculate the Gibbs free energy of each tautomer, providing a quantitative estimate of the equilibrium constant.

Workflow: Computational Tautomer Analysis

Caption: Workflow for computational prediction of tautomer stability.

This computational approach allows researchers to screen the effects of different substituents and solvents in silico, guiding synthetic efforts and providing a theoretical framework for interpreting experimental results.[13][14]

Implications in Drug Design and Medicinal Chemistry

The tautomeric state of an imidazo[4,5-c]pyridine derivative is not an academic curiosity; it is a critical determinant of its biological activity.[4] The different tautomers of a single compound are distinct chemical entities with different shapes, hydrogen bonding patterns, and electrostatic potentials.

• Receptor-Ligand Interactions: The ability to act as a hydrogen bond donor or acceptor is fundamental to molecular recognition at a receptor's active site. A shift in the proton's position from N1 to N3 changes which nitrogen can act as a hydrogen bond donor and which can act as an acceptor. This can lead to one tautomer binding with high affinity while the other is virtually inactive. For instance, in kinase inhibitors, precise hydrogen bonding with the hinge region of the ATP-binding pocket is often essential for potency.[15]

• Pharmacokinetic Properties (ADME): Tautomerism affects key properties that govern a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

  • Solubility: Tautomers can have different crystal packing energies and different abilities to interact with water, leading to variations in aqueous solubility.[4]

  • Lipophilicity (LogP): The distribution of a molecule between aqueous and lipid phases is influenced by its polarity and hydrogen bonding capacity, both of which are tautomer-dependent. This, in turn, affects membrane permeability and plasma protein binding.

  • Metabolism: The metabolic fate of a drug can be influenced by its tautomeric form, as different tautomers may present different sites for enzymatic modification by, for example, cytochrome P450 enzymes.

Data Summary: Tautomerism and Physicochemical Properties

Property	1H-Tautomer	3H-Tautomer	Implication in Drug Development
H-Bond Donor	N1-H	N3-H	Determines specific interactions with receptor targets.
H-Bond Acceptor	N3, N5	N1, N5	Affects binding affinity and selectivity.
Dipole Moment	Generally Lower	Generally Higher	Influences solubility and membrane permeability.
pKa	Varies	Varies	Dictates the charge state in different physiological pH environments.

Conclusion and Future Outlook

Tautomerism in 3H-imidazo[4,5-c]pyridine systems is a complex but manageable challenge. A thorough understanding and characterization of the predominant tautomeric forms under relevant physiological conditions are paramount for the successful design and development of novel therapeutics based on this scaffold. The integrated use of high-level NMR spectroscopy, X-ray crystallography, and predictive computational modeling provides a robust platform for elucidating tautomeric behavior. By embracing the complexity of tautomerism, researchers can better control molecular properties, leading to the development of safer and more efficacious drugs. Future efforts will likely focus on developing more accurate predictive models for tautomeric equilibria in diverse biological environments and leveraging this understanding to design "tautomer-locked" analogues to optimize drug-receptor interactions.

References

• A review on the biological activity of imidazo (4,5-b)

• Barraclough, P., Lindon, J. C., Nobbs, M. S., & Williams, J. M. (1989). 13C NMR studies of tautomerism in imidazo[4,5‐c]pyridines. Magnetic Resonance in Chemistry, 27(10), 992–994. [Link]

• Tautomeric forms of imidazo[4,5-c] and [4,5-b]pyridine moieties. ResearchGate. [Link]

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• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. [Link]

• Tautomer. chemeurope.com. [Link]

• 13C NMR spectroscopy of tautomeric conversions in imidazole compounds. SciSpace. [Link]

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• Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. NIH. [Link]

• Imidazo[4,5-b]pyridine derived iminocoumarins as potential pH probes. FULIR. [Link]

• New cases of prototropic tautomerism in substituted pyridines. ResearchGate. [Link]

• 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization. MDPI. [Link]

• Prototropic tautomerism of heteroaromatic compounds. HETEROCYCLES. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. (URL not available)

• Prototropic tautomerism of imidazolone in aqueous solution: a density functional approach using the combined discrete/self-consistent reaction field (SCRF) models. PubMed. [Link]

• Synthesis of some new 2-(substituted-phenyl)imidazo[4,5-c] and [4,5-b]pyridine derivatives and their antimicrobial activities. PubMed. [Link]

• Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. PubMed. [Link]

• Design, synthesis, and biological evaluation of imidazo[4,5-b]pyridine mitochondrial uncouplers for the treatment of metabolic dysfunction-associated steatohepatitis (MASH). PMC. [Link]

• Design, synthesis, and evaluation of imidazo[4,5-c]pyridin-4-one derivatives with dual activity at angiotensin II type 1 receptor and peroxisome proliferator-activated receptor-γ. PubMed. [Link]

• What impact does tautomerism have on drug discovery and development?. PMC - NIH. [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. MDPI. [Link]

• NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. Journal of Chemical Technology and Metallurgy. [Link]

• Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. PMC - PubMed Central. [Link]

• Discovery of novel imidazo[4,5-b]pyridine derivatives as noncovalent reversible Bruton's tyrosine kinase inhibitors. PubMed. [Link]

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Protocols & Analytical Methods

Synthesis of 3H-Imidazo[4,5-c]pyridine 5-oxide: A Comprehensive Guide for Drug Discovery

Introduction: The Significance of the Imidazo[4,5-c]pyridine Scaffold

The imidazo[4,5-c]pyridine core, a bioisostere of purine, represents a privileged scaffold in medicinal chemistry and drug development. Its structural resemblance to endogenous purines allows it to interact with a wide array of biological targets, leading to a diverse range of pharmacological activities.[1] Derivatives of this heterocyclic system have shown significant potential as therapeutic agents, notably as inhibitors of poly(ADP-ribose) polymerase (PARP), which are crucial in cancer therapy.[1] The introduction of an N-oxide moiety can further modulate the compound's physicochemical properties, such as solubility and metabolic stability, and can also lead to unique biological activities. This guide provides a detailed protocol for the synthesis of 3H-imidazo[4,5-c]pyridine 5-oxide from the readily available starting material, 3,4-diaminopyridine.

Synthetic Strategy: A Two-Step Approach

The synthesis of 3H-imidazo[4,5-c]pyridine 5-oxide is efficiently achieved through a two-step process:

• Cyclization: Formation of the 3H-imidazo[4,5-c]pyridine core via the condensation of 3,4-diaminopyridine with a one-carbon source.

• N-Oxidation: Selective oxidation of the pyridine nitrogen to yield the desired 5-oxide.

This approach allows for a high-yielding and straightforward synthesis of the target molecule.

Part 1: Synthesis of 3H-Imidazo[4,5-c]pyridine

The formation of the imidazole ring fused to the pyridine core is a classic example of the Phillips condensation reaction. This involves the reaction of an ortho-diaminoheterocycle with a carboxylic acid or its derivative. In this protocol, we will utilize formic acid as the one-carbon source for the cyclization.

Reaction Mechanism: The Phillips Condensation

The Phillips condensation mechanism proceeds through two key steps:

• Amide Formation: One of the amino groups of 3,4-diaminopyridine acts as a nucleophile, attacking the carbonyl carbon of formic acid to form an N-formyl intermediate.

• Intramolecular Cyclization and Dehydration: The second amino group then attacks the carbonyl carbon of the newly formed amide in an intramolecular fashion. The subsequent loss of a water molecule results in the formation of the aromatic imidazole ring.

Caption: Phillips condensation for imidazopyridine synthesis.

Experimental Protocol: Synthesis of 3H-Imidazo[4,5-c]pyridine

Reagent/Parameter	Quantity/Value	Notes
3,4-Diaminopyridine	1.0 g (9.16 mmol)	Starting material.
Formic Acid (98-100%)	10 mL	Acts as both reactant and solvent.
Temperature	100 °C (Reflux)
Reaction Time	4-6 hours	Monitor by TLC.
Work-up	Basification with aq. NH₃	To neutralize excess acid.
Purification	Recrystallization	From water or ethanol.

Step-by-Step Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 3,4-diaminopyridine (1.0 g, 9.16 mmol) and formic acid (10 mL).

• Heat the reaction mixture to reflux (approximately 100 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature.

• Carefully pour the cooled solution into a beaker containing ice and slowly add concentrated aqueous ammonia until the solution is basic (pH > 8), causing the product to precipitate.

• Collect the precipitate by vacuum filtration and wash with cold water.

• Dry the crude product under vacuum.

• For further purification, recrystallize the crude product from water or ethanol to obtain 3H-imidazo[4,5-c]pyridine as a crystalline solid.

Part 2: Synthesis of 3H-Imidazo[4,5-c]pyridine 5-oxide

The second step involves the selective N-oxidation of the pyridine nitrogen of the 3H-imidazo[4,5-c]pyridine core. Meta-chloroperoxybenzoic acid (m-CPBA) is a common and effective reagent for this transformation.

Reaction Mechanism: N-Oxidation

The N-oxidation of a pyridine ring with a peroxy acid like m-CPBA is a concerted process. The lone pair of electrons on the pyridine nitrogen atom attacks the electrophilic oxygen of the peroxy acid, while the peroxy acid's proton is transferred to the carbonyl oxygen. This results in the formation of the N-oxide and meta-chlorobenzoic acid as a byproduct.

Caption: N-Oxidation of imidazopyridine with m-CPBA.

Regioselectivity: The N-oxidation occurs selectively at the pyridine nitrogen (N5) rather than the imidazole nitrogens. This is because the imidazole nitrogens' lone pairs are part of the aromatic system, making them less nucleophilic than the pyridine nitrogen.

Experimental Protocol: Synthesis of 3H-Imidazo[4,5-c]pyridine 5-oxide

Reagent/Parameter	Quantity/Value	Notes
3H-Imidazo[4,5-c]pyridine	1.0 g (8.32 mmol)	Starting material from Part 1.
m-CPBA (77%)	2.0 g (approx. 8.9 mmol)	1.1 equivalents.
Dichloromethane (DCM)	50 mL	Anhydrous solvent.
Temperature	0 °C to room temperature
Reaction Time	12-24 hours	Monitor by TLC.
Work-up	Aqueous Na₂SO₃ and NaHCO₃ wash	To quench excess m-CPBA and remove acidic byproduct.
Purification	Column chromatography	Silica gel.

Step-by-Step Procedure:

• Dissolve 3H-imidazo[4,5-c]pyridine (1.0 g, 8.32 mmol) in anhydrous dichloromethane (50 mL) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Add m-CPBA (2.0 g of 77% purity, approx. 1.1 eq.) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with a 10% aqueous solution of sodium sulfite (Na₂SO₃) to quench any remaining peroxy acid.

• Subsequently, wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove meta-chlorobenzoic acid, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of methanol in dichloromethane), to afford 3H-imidazo[4,5-c]pyridine 5-oxide.

Conclusion

This guide provides a robust and well-documented two-step synthesis of 3H-imidazo[4,5-c]pyridine 5-oxide from 3,4-diaminopyridine. The protocols are based on established chemical principles and offer a reliable pathway for obtaining this valuable heterocyclic compound for applications in drug discovery and medicinal chemistry. The detailed mechanistic explanations and step-by-step procedures are intended to enable researchers to successfully replicate and adapt this synthesis for their specific needs.

References

• Kucukkilinc, T., et al. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(15), 4637. Available at: [Link]

• Zeinyeh, W., et al. (2009). Regioselective N-alkylation of imidazo[4,5-b]pyridine-4-oxide derivatives: An experimental and DFT study. Tetrahedron Letters, 50(16), 1828-1833. Available at: [Link]

• AdiChemistry. (n.d.). Phillips Condensation Reaction: Explanation. Available at: [Link]

• Baran, P. S. (2012). Pyridine N-Oxides. Baran Group Meeting. Available at: [Link]

• Master Organic Chemistry. (2023). m-CPBA (meta-chloroperoxybenzoic acid). Available at: [Link]

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Application Notes and Protocols for the N-Oxidation of Imidazo[4,5-c]pyridines

Introduction: The Strategic Value of N-Oxidation in Imidazo[4,5-c]pyridine Chemistry

The imidazo[4,5-c]pyridine scaffold, a key heterocyclic system, is a structural bioisostere of purines, granting it a privileged position in medicinal chemistry and drug development.[1][2][3] Derivatives of this core are investigated for a wide array of therapeutic applications, including their roles as kinase inhibitors, anticancer agents, and antimicrobials.[4][5][6] The strategic functionalization of this nucleus is paramount for modulating its pharmacological profile.

N-oxidation represents a powerful and versatile transformation in the synthetic chemist's toolkit for modifying nitrogen-containing heterocycles. The resulting N-oxides are not merely intermediates; they often exhibit unique biological activities themselves. More frequently, they serve as pivotal precursors for further, often challenging, C-H functionalization reactions, including the introduction of carbon, nitrogen, and halogen substituents.[7] The N-O bond activates the heterocyclic ring, enabling regioselective modifications that are otherwise difficult to achieve.

However, the N-oxidation of imidazo[4,5-c]pyridines presents a distinct regioselectivity challenge. The scaffold contains three nitrogen atoms—two in the imidazole ring and one in the pyridine ring—each with the potential for oxidation. The outcome is governed by a delicate interplay of steric and electronic factors, making the selection of an appropriate synthetic method critical for achieving the desired regioisomer.

This guide provides a detailed overview of robust and field-proven methods for the N-oxidation of imidazo[4,5-c]pyridines, explaining the mechanistic rationale behind each protocol and offering practical, step-by-step guidance for researchers in drug discovery and chemical synthesis.

Caption: Regioselectivity in the N-oxidation of imidazo[4,5-c]pyridine.

Part 1: Direct Oxidation with Peroxy-Acids

The most common and direct method for N-oxidation involves the use of peroxycarboxylic acids, with meta-chloroperoxybenzoic acid (m-CPBA) being the preeminent reagent.[8][9]

Mechanistic Rationale: The "Butterfly" Transition State

The reaction proceeds through a concerted mechanism where the peroxy-acid transfers an oxygen atom to the nucleophilic nitrogen of the pyridine ring. This is often depicted as the "butterfly" transition state.[10] The driving force is the formation of a stable carboxylic acid byproduct and the relatively strong C-O bonds in the product, which compensates for the cleavage of the weaker O-O bond in the peroxy-acid.[10]

The pyridine nitrogen is generally the most basic and sterically accessible site in the imidazo[4,5-c]pyridine system, making it the most likely position for electrophilic attack by the oxidant. Therefore, N5-oxide formation is typically favored. However, strong electron-donating or -withdrawing groups on the heterocyclic core can influence the electron density at other nitrogen atoms, potentially leading to mixtures of regioisomers.

Caption: The concerted "butterfly" mechanism for m-CPBA oxidation.

Protocol 1: General Procedure for N-Oxidation using m-CPBA

This protocol provides a general method for the N-oxidation of a substituted imidazo[4,5-c]pyridine. Optimization of stoichiometry and temperature may be required for specific substrates.

Materials:

• Substituted Imidazo[4,5-c]pyridine

• meta-Chloroperoxybenzoic acid (m-CPBA, typically ~77% purity)[11]

• Dichloromethane (DCM) or Chloroform (CHCl₃), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution (optional, for quenching excess oxidant)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for chromatography

Procedure:

• Dissolution: Dissolve the imidazo[4,5-c]pyridine substrate (1.0 eq.) in anhydrous DCM (or CHCl₃) to a concentration of approximately 0.1 M in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the reaction rate and minimize potential side reactions.

• Reagent Addition: Add m-CPBA (1.1–1.5 eq.) portion-wise to the stirred solution over 5-10 minutes. The purity of the m-CPBA should be taken into account when calculating the mass required.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and gradually warm to room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-12 hours).

• Quenching: Upon completion, cool the mixture back to 0 °C. Quench the reaction by slowly adding saturated NaHCO₃ solution to neutralize the m-chlorobenzoic acid byproduct. If a significant amount of unreacted m-CPBA is suspected, a wash with sodium thiosulfate solution can be performed.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude N-oxide.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of methanol in DCM, to isolate the pure N-oxide.

Data and Troubleshooting

Parameter	Recommended Value/Range	Rationale & Notes
m-CPBA Stoichiometry	1.1–1.5 equivalents	Using a slight excess ensures complete conversion. A large excess can lead to over-oxidation or side reactions.[12]
Solvent	DCM, CHCl₃	These solvents provide good solubility for the reactants and are relatively inert under the reaction conditions.
Temperature	0 °C to Room Temperature	Starting at 0 °C helps control the initial exotherm and improves selectivity.[11]
Reaction Time	2–12 hours	Highly dependent on the electronic nature of the substrate. Electron-rich systems react faster.
Typical Yield	50–90%	Yields vary based on substrate purity, reaction scale, and purification efficiency.

Troubleshooting Common Issues:

• Low Conversion: If the reaction stalls, consider increasing the equivalents of m-CPBA or allowing the reaction to stir for a longer duration at room temperature.[12]

• Formation of Impurities: This may indicate over-oxidation or reaction with other sensitive functional groups. Running the reaction at a consistently lower temperature (e.g., 0 °C) may be necessary.

• Product Instability: Some N-oxides can be sensitive to acid. Ensure the neutralization step with NaHCO₃ is thorough. The product may also be light-sensitive or unstable on silica gel; in such cases, minimize exposure and consider alternative purification methods like crystallization.

Part 2: Catalytic Hydrogen Peroxide Systems

As a "greener" and more atom-economical alternative to peroxy-acids, systems using hydrogen peroxide (H₂O₂) as the terminal oxidant have gained prominence. These reactions require a catalyst to activate the H₂O₂.

Mechanistic Rationale: In Situ Peroxo-Complex Formation

Catalysts such as methyltrioxorhenium (MTO) or molybdenum-based systems react with H₂O₂ to form highly reactive metal-peroxo species in situ.[7][13] These species are potent yet selective oxygen transfer agents. This approach avoids the stoichiometric generation of carboxylic acid waste and can offer improved chemoselectivity, preventing the oxidation of other sensitive groups like sulfides.[7]

Caption: Generalized catalytic cycle for H₂O₂-based N-oxidation.

Protocol 2: Molybdenum-Catalyzed N-Oxidation with H₂O₂

This protocol is adapted from methodologies developed for the efficient N-oxidation of various N-heterocycles.[7][14]

Materials:

• Substituted Imidazo[4,5-c]pyridine

• Phosphomolybdic acid (PMA) or other suitable Mo(VI) source

• 30-35% aqueous Hydrogen Peroxide (H₂O₂)

• Methanol (MeOH) or another suitable alcohol solvent

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• Catalyst Loading: In a round-bottom flask, combine the imidazo[4,5-c]pyridine substrate (1.0 eq.) and the molybdenum catalyst (e.g., PMA, 1-5 mol%).

• Dissolution: Add methanol to dissolve the starting materials (concentration ~0.2–0.5 M).

• Oxidant Addition: Cool the mixture to 0 °C. Add H₂O₂ (1.5–3.0 eq.) dropwise via a syringe pump over 20-30 minutes. A slow addition rate is critical to control the reaction temperature and prevent dangerous decomposition of H₂O₂.

• Reaction: Allow the reaction to stir at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

• Quenching: Once the reaction is complete, cool the mixture to 0 °C and cautiously quench the excess H₂O₂ by the slow, dropwise addition of saturated Na₂SO₃ solution until bubbling ceases.

• Workup: Remove the bulk of the methanol under reduced pressure. Dilute the residue with water and extract with ethyl acetate (3x).

• Washing and Drying: Combine the organic extracts and wash with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography as described in Protocol 1.

Part 3: Regiospecific Synthesis via Cyclization

In cases where direct oxidation yields an undesired regioisomer or a difficult-to-separate mixture, an indirect approach that builds the N-oxidized ring system can provide unambiguous access to a specific isomer. A powerful example is the base-catalyzed cyclization of ortho-nitroalkylamino-aza-aromatics.[15]

Rationale: Building in the N-Oxide Functionality

This strategy avoids the direct oxidation of the pre-formed heterocycle. Instead, a precursor containing an ortho-nitro group and an adjacent alkylamino side chain is cyclized under basic conditions. The reaction proceeds via deprotonation and intramolecular nucleophilic attack, followed by elimination, to form the N-oxidized imidazole ring. This method offers unparalleled control over the final position of the N-oxide moiety, making it invaluable for accessing isomers that are disfavored in direct oxidation reactions.[15]

Protocol 3: Base-Catalyzed Cyclization for Regiospecific N-Oxide Synthesis

This protocol outlines the general steps for the cyclization of an ortho-nitroalkylaminopyridine to form a specific imidazo[4,5-c]pyridine N-oxide.[15]

Materials:

• Substituted ortho-nitroalkylaminopyridine precursor

• Anhydrous alcohol (e.g., Methanol, Ethanol, or t-Butanol)

• Strong base (e.g., Sodium methoxide, Potassium tert-butoxide)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Assemble an oven-dried, three-neck flask equipped with a reflux condenser, magnetic stir bar, and nitrogen/argon inlet.

• Precursor Addition: Add the ortho-nitroalkylaminopyridine precursor (1.0 eq.) to the flask and dissolve it in the appropriate anhydrous alcohol.

• Base Addition: Add the alkali metal alkoxide base (2.0–3.0 eq.) portion-wise at room temperature under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to reflux and maintain for 1-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching and Neutralization: After completion, cool the reaction to room temperature and carefully quench by pouring it into ice-water. Neutralize the mixture to pH ~7 by adding a suitable acid (e.g., 1 M HCl or saturated ammonium chloride).

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate or DCM (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting N-oxide by column chromatography or recrystallization.

Characterization of Imidazo[4,5-c]pyridine N-Oxides

Unambiguous characterization is essential to confirm successful N-oxidation and, critically, to determine the regiochemistry of the product.

• Mass Spectrometry (MS): The formation of the N-oxide is confirmed by an increase of 16 atomic mass units (amu) in the molecular ion peak [M+H]⁺ compared to the starting material.

• NMR Spectroscopy (¹H and ¹³C): N-oxidation induces characteristic shifts in the NMR spectra. Protons and carbons alpha to the N-oxide nitrogen typically experience a significant downfield shift (Δδ ≈ 0.5–1.0 ppm for ¹H) due to the deshielding effect of the N-O bond.

• 2D NMR (NOESY/HMBC): For determining regiochemistry, 2D NMR techniques are invaluable. Nuclear Overhauser Effect Spectroscopy (NOESY) can show through-space correlations between protons on substituents and protons on the heterocyclic core, helping to assign the position of alkylation or substitution relative to the N-oxide. Heteronuclear Multiple Bond Correlation (HMBC) can establish long-range C-H correlations to piece together the final structure.[6]

• X-ray Crystallography: Single-crystal X-ray diffraction is the definitive method for structure elucidation, providing unequivocal proof of the N-oxide's position and the overall molecular geometry.[15]

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• ACS Sustainable Chemistry & Engineering. (2019). Efficient Oxidative Dehydrogenation of N-Heterocycles over Nitrogen-Doped Carbon-Supported Cobalt Nanoparticles. ACS Publications. [Link]

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• Journal of Chemical Technology and Metallurgy. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. Journal of Chemical Technology and Metallurgy. [Link]

• ACS Omega. (2023). Synthesis of Imidazo[4,5-f]- and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines. ACS Publications. [Link]

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Application Note: A Framework for Evaluating 3h-Imidazo[4,5-c]pyridine 5-oxide as a Potential Kinase Inhibitor

Abstract

The imidazopyridine scaffold is recognized as a versatile and privileged structure in medicinal chemistry, largely due to its structural resemblance to endogenous purines, which allows it to effectively interact with numerous biological targets, including protein kinases.[1][2][3] Dysregulation of protein kinase activity is a hallmark of many diseases, particularly cancer, making them high-value therapeutic targets.[2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic evaluation of 3h-Imidazo[4,5-c]pyridine 5-oxide, a novel derivative of this scaffold. We present an integrated strategy encompassing biochemical and cell-based assays to characterize its inhibitory potential, determine its mechanism of action, and assess its cellular efficacy. This framework includes detailed, field-tested protocols for luminescence-based kinase activity assays, cellular target engagement, and anti-proliferative studies, supported by expert rationale and troubleshooting insights to ensure data integrity and reproducibility.

Scientific Rationale & Background

The Imidazopyridine Scaffold: A Foundation for Kinase Inhibition

Imidazopyridines are heterocyclic compounds comprising a fused imidazole and pyridine ring.[1] Their structural analogy to purines makes them adept at targeting the ATP-binding site of protein kinases.[4] This has led to the successful development of numerous imidazopyridine-based inhibitors targeting a range of kinases critical to cancer cell signaling, including:

• c-Met: A receptor tyrosine kinase involved in cell proliferation and motility.[5]

• Aurora Kinases: Serine/threonine kinases essential for mitotic progression.[6][7]

• FLT3: A receptor tyrosine kinase often mutated in acute myeloid leukemia (AML).[7]

• Phosphoinositide 3-Kinase (PI3K): A key component of a major signaling pathway controlling cell growth and survival.[3][8]

The core scaffold typically establishes crucial hydrogen bonds with the kinase hinge region, a key interaction for potent and selective inhibition.[7]

The N-oxide Moiety: A Modulator of Physicochemical Properties

The introduction of an N-oxide group, as in 3h-Imidazo[4,5-c]pyridine 5-oxide, is a strategic modification in medicinal chemistry. While direct data on this specific molecule is emerging, the N-oxide functional group is known to potentially:

• Enhance Solubility: Improve aqueous solubility, which can be advantageous for formulation and bioavailability.

• Modulate Electronic Profile: Alter the electronic distribution of the aromatic system, potentially influencing binding affinity and selectivity.

• Serve as a Prodrug: In some contexts, N-oxides can be reduced in vivo to the parent amine, offering a strategy for controlled drug release.

The primary hypothesis is that the 3h-Imidazo[4,5-c]pyridine core will serve as the primary pharmacophore for kinase hinge binding, while the 5-oxide modification fine-tunes its drug-like properties.

Hypothesized Mechanism: ATP-Competitive Inhibition

Given the scaffold's nature, 3h-Imidazo[4,5-c]pyridine 5-oxide is hypothesized to act as an ATP-competitive inhibitor. It is expected to occupy the adenine-binding pocket of the kinase active site, preventing the binding and hydrolysis of ATP and thereby blocking the phosphorylation of downstream substrates.

Caption: Hypothesized ATP-Competitive Inhibition Mechanism.

In Vitro Characterization: Biochemical Assays

The initial evaluation of a potential kinase inhibitor involves precise in vitro biochemical assays to determine its potency and selectivity against purified enzymes.

Protocol 2.1: Primary Screening via Broad Kinase Panel

Rationale: Before investing in detailed mechanism-of-action studies, it is efficient to screen the compound against a large panel of kinases (e.g., >300 kinases). This provides a rapid assessment of its primary targets and off-target liabilities, guiding subsequent research. Commercial services like Eurofins' KinomeScan™ or Reaction Biology's services are industry standards for this purpose.

Protocol 2.2: IC₅₀ Determination using the ADP-Glo™ Kinase Assay

Rationale: The ADP-Glo™ assay is a robust, luminescence-based method that quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.[9] It is less prone to interference from compounds that absorb light or fluoresce compared to other methods.[10] The assay is performed in two steps: first, the kinase reaction proceeds, and then remaining ATP is depleted. Second, the produced ADP is converted back to ATP, which is used by luciferase to generate a light signal directly proportional to kinase activity.[9]

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of 3h-Imidazo[4,5-c]pyridine 5-oxide in 100% DMSO.

  • Perform a serial dilution (e.g., 11-point, 1:3 dilution series) in a 96-well or 384-well plate using 100% DMSO to create a concentration gradient. This will be the source plate for the assay.

• Kinase Reaction Setup (384-well plate format):

  • Prepare a 5X solution of the test compound by transferring 1 µL from the DMSO source plate to 19 µL of kinase reaction buffer.

  • To appropriate wells of a white, low-volume 384-well assay plate, add:

    • 1 µL of the 5X compound solution.

    • 2 µL of a 2.5X solution of the target kinase and its specific substrate peptide in reaction buffer.

    • 2 µL of a 2.5X ATP solution prepared in reaction buffer. The final ATP concentration should ideally be at or near the Kₘ for the specific kinase to ensure accurate IC₅₀ determination.

  • Include "No Enzyme" controls (buffer instead of kinase) and "Vehicle" controls (DMSO instead of compound).

  • Incubate the plate at room temperature for the optimized reaction time (typically 60 minutes).[11]

• Signal Generation:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase/luciferin to generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure luminescence using a plate reader (e.g., BMG LABTECH CLARIOstar or equivalent).

  • Normalize the data using the vehicle (100% activity) and no enzyme (0% activity) controls.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Caption: Workflow for ADP-Glo™ IC50 Determination.

Protocol 2.3: ATP Competition Assay

Rationale: To confirm that the inhibitor functions via an ATP-competitive mechanism, the IC₅₀ determination is repeated at multiple, fixed concentrations of ATP (e.g., 10 µM, 100 µM, 1 mM). A true ATP-competitive inhibitor will show a rightward shift in its IC₅₀ value (i.e., it will appear less potent) as the concentration of ATP increases. This is a critical experiment for validating the hypothesized mechanism of action.

Cellular Activity & Target Engagement

Demonstrating that a compound can inhibit its target in a complex cellular environment is a crucial step in drug development. These assays assess cell permeability, target engagement, and the ultimate effect on cell fate.

Protocol 3.1: Inhibition of Target Phosphorylation (Western Blot)

Rationale: This assay directly measures the ability of the inhibitor to block the kinase's activity inside a living cell. By treating cells with the compound and then measuring the phosphorylation level of a known downstream substrate of the target kinase, we can confirm on-target activity.[11] Phospho-specific antibodies are essential for this technique.[11]

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Seed a cancer cell line known to depend on the target kinase's signaling pathway in 6-well plates. Allow cells to adhere and grow to 70-80% confluency.

  • Treat the cells with increasing concentrations of 3h-Imidazo[4,5-c]pyridine 5-oxide (e.g., 0, 10 nM, 100 nM, 1 µM, 10 µM) for a predetermined time (e.g., 2-4 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Add ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well.

  • Scrape the cells and collect the lysate. Clarify the lysate by centrifugation at 4°C.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (e.g., 20-30 µg) from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody specific to the phosphorylated substrate of the target kinase (e.g., anti-phospho-STAT3 for a JAK kinase inhibitor).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply an enhanced chemiluminescence (ECL) substrate.

• Imaging and Analysis:

  • Image the blot using a digital imager.

  • Strip the membrane and re-probe with an antibody against the total (phosphorylated and unphosphorylated) substrate protein and a loading control (e.g., GAPDH or β-actin) to confirm equal loading and protein levels.

  • Quantify band intensities to determine the concentration-dependent inhibition of substrate phosphorylation.

Caption: Cellular Western Blot Workflow.

Protocol 3.2: Anti-proliferative Activity Assay (MTT or CellTiter-Glo®)

Rationale: A key desired outcome for a kinase inhibitor in oncology is the inhibition of cancer cell proliferation. The MTT assay (colorimetric) or CellTiter-Glo® assay (luminescence-based) are used to measure cell viability after several days of compound treatment. The CellTiter-Glo® assay measures ATP levels, which is a robust indicator of metabolically active, viable cells.[12]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well clear-bottom white plate at a low density (e.g., 1,000-5,000 cells/well) and allow them to attach overnight.

• Compound Treatment: Add serially diluted 3h-Imidazo[4,5-c]pyridine 5-oxide to the wells. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 72 hours in a cell culture incubator.

• Signal Generation (CellTiter-Glo®):

  • Equilibrate the plate to room temperature.

  • Add an amount of CellTiter-Glo® Reagent equal to the culture medium volume in each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence with a plate reader.

• Analysis: Normalize the data to the vehicle control and calculate the GI₅₀ (concentration for 50% growth inhibition).

Data Presentation & Troubleshooting

Quantitative Data Summary

All quantitative data should be summarized in clear, concise tables for easy comparison.

Table 1: Biochemical and Cellular Potency of 3h-Imidazo[4,5-c]pyridine 5-oxide

Assay Type	Target / Cell Line	Parameter	Value (nM)
Biochemical	Target Kinase A	IC₅₀	TBD
Biochemical	Target Kinase B	IC₅₀	TBD
Cellular	Cell Line X	p-Substrate IC₅₀	TBD
Cellular	Cell Line X	GI₅₀ (72h)	TBD

| Cellular | Cell Line Y | GI₅₀ (72h) | TBD |

Common Pitfalls and Solutions

• Compound Interference: Some test compounds can directly inhibit the luciferase enzyme used in assays like ADP-Glo™, leading to false positive results (signal goes down).[10]

  • Solution: Run a parallel Kinase-Glo™ assay, which measures ATP depletion. A true kinase inhibitor will cause the Kinase-Glo™ signal to increase (less ATP consumed), while the ADP-Glo™ signal decreases (less ADP produced). A luciferase inhibitor will cause the signal to decrease in both assays.[10]

• Low Cellular Potency: A compound may have a potent biochemical IC₅₀ but a weak cellular GI₅₀.

  • Possible Causes: Poor cell membrane permeability, high protein binding in serum, or rapid metabolism by the cells.

  • Next Steps: Conduct permeability assays (e.g., Caco-2) and assess metabolic stability in liver microsomes.

• DMSO Concentration: High concentrations of DMSO can affect kinase activity and cell health.

  • Solution: Ensure the final DMSO concentration in all assays is kept constant and low, typically ≤0.5%.[13]

Conclusion

The systematic framework presented here provides a robust pathway for the comprehensive evaluation of 3h-Imidazo[4,5-c]pyridine 5-oxide as a potential kinase inhibitor. By integrating precise biochemical assays with physiologically relevant cell-based models, researchers can effectively determine the compound's potency, selectivity, and mechanism of action. This structured approach, grounded in established scientific principles, is essential for identifying promising lead candidates for further preclinical and clinical development in the pursuit of novel targeted therapies.

References

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• Karimi, M., et al. (n.d.).
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• Bavetsias, V., et al. (n.d.). 3H-imidazo[4,5-b]pyridine-based derivatives for kinase inhibition: Co-crystallisation studies with Aurora-A reveal distinct differences in the orientation of the pyrazole N1-substituent. PubMed.
• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity.
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Application Notes and Protocols for Investigating the In Vitro Anticancer Activity of 3h-Imidazo[4,5-c]pyridine 5-oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Imidazopyridine Scaffolds in Oncology

The imidazopyridine core is a privileged heterocyclic structure in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities.[1][2] Within the realm of oncology, derivatives of imidazopyridine have demonstrated significant promise, exhibiting potent inhibitory effects on cancer cell proliferation and survival.[1][3][4] These compounds have been shown to modulate critical signaling pathways frequently dysregulated in cancer, such as the PI3K/AKT/mTOR and c-Met pathways, and to induce cell cycle arrest and apoptosis.[1][3][4][5]

The introduction of an N-oxide moiety to a heterocyclic ring can significantly alter the parent molecule's physicochemical and pharmacological properties, often enhancing its biological activity and modulating its metabolic profile. This application note provides a comprehensive guide for the initial in vitro evaluation of a novel compound, 3h-Imidazo[4,5-c]pyridine 5-oxide , as a potential anticancer agent. The protocols outlined herein are designed to be robust and self-validating, enabling researchers to ascertain the cytotoxic and cytostatic effects of the compound and to begin elucidating its mechanism of action.

Part 1: Foundational Cytotoxicity Screening

The initial step in evaluating any novel compound is to determine its effect on cancer cell viability. The MTT assay is a reliable and widely used colorimetric method for assessing metabolic activity, which serves as an indicator of cell viability.[6][7][8]

Protocol 1: MTT Assay for Cell Viability

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of 3h-Imidazo[4,5-c]pyridine 5-oxide in a panel of cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer, A549 for lung cancer)[9]

• Appropriate cell culture media and supplements (e.g., DMEM, RPMI-1640, Fetal Bovine Serum, Penicillin-Streptomycin)

• 3h-Imidazo[4,5-c]pyridine 5-oxide, dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[7][8]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a predetermined optimal density (typically 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[10]

• Compound Treatment: Prepare a serial dilution of 3h-Imidazo[4,5-c]pyridine 5-oxide in culture medium. Remove the overnight culture medium from the cells and replace it with the medium containing various concentrations of the test compound. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compound).

• Incubation: Incubate the plates for a specified period, typically 24, 48, or 72 hours, to assess the time-dependent effects of the compound.[11]

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until a purple precipitate is visible.[12]

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[8][12]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[7] Measure the absorbance at 570 nm using a microplate reader.[13]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value using non-linear regression analysis.

Data Presentation: Summarizing Cytotoxicity

The IC50 values obtained from the MTT assay should be tabulated for clear comparison across different cell lines and incubation times.

Cell Line	Cancer Type	Incubation Time (hours)	3h-Imidazo[4,5-c]pyridine 5-oxide IC50 (µM)
MCF-7	Breast Adenocarcinoma	48	Experimental Value
HCT116	Colorectal Carcinoma	48	Experimental Value
A549	Lung Carcinoma	48	Experimental Value
HEK293	Normal Embryonic Kidney	48	Experimental Value

Note: Including a non-cancerous cell line, such as HEK293, can provide an initial assessment of the compound's selectivity for cancer cells.[14]

Part 2: Mechanistic Investigation - Unraveling the Mode of Action

Once the cytotoxic activity of 3h-Imidazo[4,5-c]pyridine 5-oxide is established, the next logical step is to investigate the underlying mechanism of cell death. The two primary modes of cancer cell death induced by therapeutic agents are apoptosis and cell cycle arrest.

Experimental Workflow for Mechanistic Studies

Caption: Workflow for investigating the anticancer mechanism of a novel compound.

Protocol 2: Apoptosis Assay using Annexin V/Propidium Iodide Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[10][15] During early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[16] Propidium iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes, thus staining late apoptotic and necrotic cells.[16]

Materials:

• Cancer cells treated with 3h-Imidazo[4,5-c]pyridine 5-oxide at its IC50 concentration for 24-48 hours.

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Harvesting: After treatment, collect both floating and adherent cells. Centrifuge the cell suspension at approximately 300 x g for 5 minutes.[17]

• Washing: Wash the cells twice with cold PBS.[15]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[18]

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.[18]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[18][19]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[18] Healthy cells will be negative for both Annexin V and PI, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both.[15][18]

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining

This method quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[20] PI is a fluorescent dye that intercalates with DNA, and its fluorescence intensity is directly proportional to the amount of DNA in the cell.[17]

Materials:

• Cancer cells treated with 3h-Imidazo[4,5-c]pyridine 5-oxide at its IC50 concentration for 24 hours.

• Cold 70% ethanol

• PBS

• RNase A solution (100 µg/mL)[20]

• Propidium Iodide solution (50 µg/mL)[20]

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest approximately 1 x 10^6 cells and wash with PBS.[17]

• Fixation: Resuspend the cell pellet in 400 µL of PBS. While gently vortexing, add 1 mL of cold 70% ethanol dropwise to fix the cells.[17][21] Incubate on ice for at least 30 minutes.[17][20]

• Washing: Centrifuge the fixed cells and wash twice with PBS.[17][20]

• RNase Treatment: To ensure only DNA is stained, resuspend the cell pellet in 50 µL of RNase A solution and incubate at room temperature.[17][20]

• PI Staining: Add 400 µL of PI solution and mix well.[17][20] Incubate for 5-10 minutes at room temperature.[17][20]

• Analysis: Analyze the samples by flow cytometry, recording at least 10,000 events.[17] The DNA content will be displayed as a histogram, allowing for the quantification of cells in the G0/G1, S, and G2/M phases.

Part 3: Delving Deeper - Signaling Pathway Analysis

Based on the findings from the apoptosis and cell cycle assays, Western blotting can be employed to investigate the molecular players involved. For instance, if apoptosis is induced, one could examine the expression of key apoptotic proteins. If cell cycle arrest is observed, the levels of cyclins and cyclin-dependent kinases (CDKs) can be assessed.

Protocol 4: Western Blotting for Protein Expression

Western blotting is a technique used to detect specific proteins in a sample of tissue homogenate or extract.[22]

Materials:

• Cell lysates from cancer cells treated with 3h-Imidazo[4,5-c]pyridine 5-oxide.

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., nitrocellulose or PVDF)

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies specific to target proteins (e.g., Bcl-2, Bax, Cleaved Caspase-3, p53, p21, Cyclin D1, CDK4)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse treated and untreated cells in a suitable lysis buffer containing protease and phosphatase inhibitors.[23]

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).[24]

• Gel Electrophoresis: Separate equal amounts of protein from each sample by SDS-PAGE.[22]

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.[23]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[24]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C with gentle shaking.[23][25]

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[25]

• Detection: After further washing, add the chemiluminescent substrate and visualize the protein bands using an imaging system.[25]

Potential Signaling Pathways to Investigate

Given the known activity of related imidazopyridine compounds, the following pathways are logical starting points for investigation.[1][3][5]

Caption: Potential signaling pathways affected by 3h-Imidazo[4,5-c]pyridine 5-oxide.

Conclusion

This application note provides a structured and comprehensive framework for the initial in vitro anticancer evaluation of 3h-Imidazo[4,5-c]pyridine 5-oxide. By systematically assessing its cytotoxicity and delving into its effects on apoptosis and the cell cycle, researchers can build a strong foundational understanding of this novel compound's therapeutic potential. The subsequent investigation of key signaling pathways will further elucidate its mechanism of action, paving the way for more advanced preclinical studies.

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• DNA Cell Cycle Analysis with PI. (n.d.).
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• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry - Bio-Techne. (n.d.).
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Application Notes &amp; Protocols: Antimicrobial Screening of 3H-Imidazo[4,5-c]pyridine 5-oxide

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the antimicrobial screening of 3H-imidazo[4,5-c]pyridine 5-oxide, a member of the promising imidazopyridine class of heterocyclic compounds.[1][2][3] Recognizing the urgent need for novel antimicrobial agents to combat rising multidrug resistance, this guide details the foundational principles and step-by-step protocols for evaluating the antimicrobial potential of this and related compounds.[4] The methodologies outlined herein are grounded in internationally recognized standards, ensuring reproducibility and reliability of results. We will cover preliminary screening using the agar well diffusion method, followed by quantitative determination of antimicrobial activity through the broth microdilution method to establish the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Introduction: The Rationale for Screening Imidazopyridine Derivatives

The imidazopyridine scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous pharmacologically active agents.[5] Derivatives of imidazopyridine have demonstrated a wide array of biological activities, including antibacterial, antifungal, antitumor, and anti-inflammatory properties.[1][2][3] Specifically, various synthetic imidazopyridine-based compounds have shown significant potential as inhibitors against multi-drug resistant bacteria.[1] For instance, certain derivatives have exhibited potent activity against problematic pathogens like Staphylococcus aureus (including MRSA), Escherichia coli, and Salmonella typhi.[1]

The addition of a 5-oxide functional group to the 3H-imidazo[4,5-c]pyridine core is hypothesized to modulate its electronic and steric properties, potentially enhancing its interaction with microbial targets and improving its antimicrobial efficacy. This document provides the necessary framework to rigorously test this hypothesis.

Foundational Concepts in Antimicrobial Susceptibility Testing

The primary objective of antimicrobial susceptibility testing is to determine the effectiveness of a compound against a specific microorganism. This is typically quantified by two key parameters:

• Minimum Inhibitory Concentration (MIC): The lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specified incubation period.[6][7] It is a measure of the compound's bacteriostatic (growth-inhibiting) potential.

• Minimum Bactericidal Concentration (MBC): The lowest concentration of an antimicrobial agent that results in a 99.9% reduction of the initial microbial population.[8] This parameter is crucial for distinguishing between bacteriostatic and bactericidal (killing) agents.[8]

Preliminary Screening: Agar Well Diffusion Assay

The agar well diffusion method is a widely used, simple, and efficient preliminary technique to screen for antimicrobial activity.[4][9] It provides a qualitative or semi-quantitative assessment of a compound's ability to inhibit microbial growth.

Principle of the Assay

The test compound is introduced into a well made in an agar plate that has been uniformly inoculated with a specific microorganism.[4][9] The compound then diffuses from the well into the agar. If the compound is effective against the microbe, it will inhibit its growth, creating a clear "zone of inhibition" around the well. The diameter of this zone is proportional to the antimicrobial activity of the compound.

Experimental Workflow: Agar Well Diffusion

Caption: Workflow for the Agar Well Diffusion Assay.

Detailed Protocol: Agar Well Diffusion

Materials:

• 3H-imidazo[4,5-c]pyridine 5-oxide (Test Compound)

• Mueller-Hinton Agar (MHA) and Broth (MHB)

• Sterile Petri dishes

• Sterile cotton swabs

• Sterile cork borer (6-8 mm diameter)

• Micropipettes and sterile tips

• Positive control (e.g., Neomycin, Ciprofloxacin)[9]

• Negative control (solvent for the test compound, e.g., DMSO)[9]

• Test microbial strains (e.g., S. aureus ATCC 25923, E. coli ATCC 25922)

• 0.5 McFarland turbidity standard

• Incubator

Procedure:

• Inoculum Preparation: From a fresh culture, inoculate a loopful of the test microorganism into 2-3 mL of MHB. Incubate at 37°C for 2-6 hours until the turbidity matches the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[9]

• Plate Inoculation: Dip a sterile cotton swab into the standardized inoculum. Squeeze out excess liquid against the inside of the tube. Swab the entire surface of an MHA plate three times, rotating the plate 60 degrees after each application to ensure uniform coverage.[9]

• Well Creation: Allow the plate to dry for 5-15 minutes. Using a sterile cork borer, create uniform wells in the agar.[10]

• Sample Loading: Carefully pipette a fixed volume (e.g., 100 µL) of the test compound solution, positive control, and negative control into separate wells.[4]

• Incubation: Incubate the plates at 37°C for 18-24 hours.[11]

• Data Collection: After incubation, measure the diameter of the zone of inhibition in millimeters (mm) for each well.

Quantitative Analysis: Broth Microdilution for MIC Determination

Following a positive result from the preliminary screen, the broth microdilution method is employed to determine the Minimum Inhibitory Concentration (MIC) in a quantitative manner.[6] This method is considered a gold standard and is recommended by organizations like the Clinical and Laboratory Standards Institute (CLSI).[12][13]

Principle of the Assay

The test compound is serially diluted in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. After incubation, the wells are visually inspected for turbidity (growth). The MIC is the lowest concentration of the compound at which no visible growth occurs.[6][7]

Experimental Workflow: MIC Determination

Caption: Workflow for Broth Microdilution MIC Assay.

Detailed Protocol: Broth Microdilution

Materials:

• All materials from the agar well diffusion assay

• Sterile 96-well microtiter plates

• Multichannel pipette

Procedure:

• Compound Dilution: Prepare a series of two-fold serial dilutions of the 3H-imidazo[4,5-c]pyridine 5-oxide in cation-adjusted Mueller-Hinton Broth (CAMHB) directly in the 96-well plate.[6] A typical final volume per well is 100 µL.

• Inoculum Preparation: Prepare a standardized inoculum as described previously and dilute it in MHB so that each well receives a final concentration of approximately 5 x 10⁵ CFU/mL after inoculation.[14]

• Plate Inoculation: Inoculate each well (except the sterility control) with the prepared microbial suspension.

• Controls: Include a positive control well (MHB with inoculum, no compound) to confirm microbial growth and a negative/sterility control well (MHB only) to ensure medium sterility.[8]

• Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[6]

• MIC Determination: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.[6]

Determining Bactericidal Activity: MBC Assay

To determine if the compound is bactericidal or merely bacteriostatic, an MBC assay is performed as a follow-up to the MIC test.[8]

Detailed Protocol: MBC

• Subculturing: Following MIC determination, take a small aliquot (e.g., 10 µL) from each well that showed no visible growth (i.e., at and above the MIC).

• Plating: Spread each aliquot onto a fresh, antibiotic-free MHA plate.

• Incubation: Incubate the MHA plates at 37°C for 18-24 hours.

• MBC Determination: After incubation, count the number of colonies on each plate. The MBC is defined as the lowest concentration that results in a ≥99.9% reduction in CFU/mL compared to the original inoculum count.

Data Interpretation and Presentation

Interpreting Results

• Agar Well Diffusion: A larger zone of inhibition generally indicates greater antimicrobial potency.

• MIC: The numerical value of the MIC (e.g., in µg/mL) provides a precise measure of the compound's inhibitory activity.[15] This value can be compared to established breakpoints from organizations like CLSI to classify an organism as susceptible, intermediate, or resistant, although specific breakpoints for novel compounds will not exist.[15][16]

• MBC: Comparing the MBC to the MIC is critical.

  • If the MBC is ≤ 4 times the MIC, the compound is generally considered bactericidal .

  • If the MBC is > 4 times the MIC, the compound is considered bacteriostatic .

Data Presentation

All quantitative data should be summarized in clear, structured tables for easy comparison.

Table 1: Example Data Summary for Antimicrobial Screening

Test Compound	Microorganism	Agar Well Diffusion Zone (mm)	MIC (µg/mL)	MBC (µg/mL)	Interpretation (MBC/MIC Ratio)
3H-Imidazo[4,5-c]pyridine 5-oxide	S. aureus	18	8	16	Bactericidal (2)
3H-Imidazo[4,5-c]pyridine 5-oxide	E. coli	12	32	>128	Bacteriostatic (>4)
Ciprofloxacin (Positive Control)	S. aureus	25	1	2	Bactericidal (2)
Ciprofloxacin (Positive Control)	E. coli	30	0.5	1	Bactericidal (2)
DMSO (Negative Control)	S. aureus	0	>128	>128	Inactive
DMSO (Negative Control)	E. coli	0	>128	>128	Inactive

Potential Mechanisms and Future Directions

While the precise mechanism of action for 3H-imidazo[4,5-c]pyridine 5-oxide requires further investigation, related imidazo[1,2-a]pyridine derivatives have been found to target essential bacterial enzymes like DNA gyrase and topoisomerase IV.[5] Future studies should aim to elucidate the specific molecular targets of this compound through techniques such as enzymatic assays, molecular docking, and transcriptomic analysis.

References

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• Vertex AI Search Grounding API. (2021, September 24). Agar well diffusion: A prominent method for In vitro screening of antimicrobials.
• Vertex AI Search Grounding API. (2023, November 3).
• CLSI. (2024, March 19).
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Introduction: The Imidazo[4,5-c]pyridine Core - A Privileged Scaffold in Medicinal Chemistry

An Application Guide to the Imidazo[4,5-c]pyridine Scaffold and its Isomers in Modern Drug Discovery

The imidazopyridine framework, a bioisostere of the naturally occurring purine ring system, represents a cornerstone in contemporary medicinal chemistry. Its structural resemblance to adenine and guanine allows it to interact with a wide array of biological targets, making it a "privileged scaffold" for the development of novel therapeutics. This guide focuses on the 3H-imidazo[4,5-c]pyridine core and its closely related, more extensively studied isomer, 3H-imidazo[4,5-b]pyridine.

While the specific exploration of the 3H-imidazo[4,5-c]pyridine 5-oxide is nascent in publicly available literature, the N-oxide moiety is a well-established chemical tool used to modulate the physicochemical properties of a parent molecule. N-oxidation can enhance aqueous solubility, alter metabolic profiles, and in some cases, act as a prodrug strategy. Therefore, understanding the synthesis, biological activity, and application of the parent imidazo[4,5-c]pyridine and its isomers is a critical prerequisite for rationally designing and investigating future N-oxide derivatives.

This document provides an in-depth overview of synthetic routes, key therapeutic applications backed by preclinical data, and detailed protocols for the synthesis and biological evaluation of this versatile chemical class.

Part 1: Synthetic Strategies for the Imidazopyridine Core

The construction of the imidazopyridine skeleton is a well-trodden path in organic chemistry, with several robust methods available to researchers. The choice of synthetic route is often dictated by the availability of starting materials and the desired substitution pattern on the final compound.

A prevalent and efficient strategy involves the condensation and subsequent cyclization of a diaminopyridine precursor with an aldehyde. This approach allows for significant diversity at the 2-position of the imidazopyridine ring, which is a common site for modification to tune biological activity. An alternative, powerful one-pot method begins with 2-chloro-3-nitropyridine, proceeding through a tandem sequence of nucleophilic aromatic substitution (SNAr), nitro group reduction, and final cyclization.[1] This latter method is particularly advantageous for its efficiency and use of readily available reagents.[1]

Below is a generalized workflow illustrating this tandem, one-pot synthesis.

Caption: A generalized workflow for the one-pot synthesis of 3H-imidazo[4,5-b]pyridine derivatives.

Part 2: Therapeutic Applications & Biological Targets

The imidazopyridine scaffold has been successfully employed to generate potent and selective modulators for a range of biological targets. The structural versatility of this core allows it to be decorated with various pharmacophoric elements, leading to compounds with diverse therapeutic potential.

Anticancer Activity

Imidazopyridine derivatives have shown significant promise as anticancer agents, acting through multiple mechanisms.

• PARP Inhibition: Certain imidazo[4,5-c]pyridines have been identified as moderate to good inhibitors of poly(ADP-ribose) polymerase (PARP).[2] PARP enzymes are critical for DNA single-strand break repair. Inhibiting PARP in cancer cells with existing DNA repair defects (e.g., BRCA mutations) leads to synthetic lethality and cell death. One such compound demonstrated an IC₅₀ value of 8.6 nM and enhanced the tumor-inhibiting effects of the chemotherapeutic agent temozolomide.[2]

Caption: Mechanism of action for PARP inhibitors in cancer cells with deficient DNA repair pathways.

• Cytotoxicity & Tubulin Inhibition: Various derivatives have demonstrated potent cytotoxic effects against a panel of human cancer cell lines, including breast (MCF-7, MDA-MB-468), leukemia (K562), and colon carcinoma.[3][4][5] Some compounds exhibit sub-micromolar IC₅₀ values.[3] The mechanism for some of these cytotoxic agents has been identified as the inhibition of tubulin polymerization, a validated anticancer strategy that disrupts cell division.[3]

Antiviral & Antiparasitic Activity

The purine-like structure of imidazopyridines makes them ideal candidates for targeting viral and parasitic enzymes involved in nucleic acid replication.

• Antiviral Agents: Series of imidazo[4,5-c]pyridines have been developed with high potency against Bovine Viral Diarrhea Virus (BVDV) and Hepatitis C Virus (HCV).[2] The mechanism of action for these compounds is the inhibition of the viral RNA-dependent RNA polymerase, which is essential for viral replication.[2] Potent anti-HCV compounds have been identified with EC₅₀ values as low as 0.004 µM.[2] Additionally, other derivatives have shown selective activity against Respiratory Syncytial Virus (RSV).[3]

• Antiparasitic Agents: Derivatives of the isomeric imidazo[4,5-b]pyridine scaffold have demonstrated potent activity against Trypanosoma brucei, the parasite responsible for African trypanosomiasis.[2] A key molecular target is the parasite's methionyl-tRNA synthetase, an essential enzyme for protein synthesis.[2] Lead compounds have shown inhibitory concentrations (IC₅₀) of less than 50 nM.[2]

Anti-inflammatory Activity

Chronic inflammation is linked to numerous diseases, including cancer and arthritis. Cyclooxygenase (COX) enzymes are key mediators of the inflammatory response.

• COX-1/COX-2 Inhibition: A study of 2,3-diaryl-3H-imidazo[4,5-b]pyridine derivatives identified compounds with selective inhibitory activity against COX-2.[5] One lead compound exhibited an IC₅₀ of 9.2 µM against COX-2, with two-fold selectivity over the COX-1 isoform.[5] This selectivity is a desirable trait for anti-inflammatory drugs, as it can reduce the gastrointestinal side effects associated with non-selective COX inhibitors.

Summary of Biological Activity Data

The following table summarizes key quantitative data for representative imidazopyridine derivatives from the literature.

Compound Class	Target/Assay	Organism/Cell Line	Activity Metric	Value	Reference
Imidazo[4,5-c]pyridine	PARP Inhibition	-	IC₅₀	8.6 nM	[2]
Imidazo[4,5-c]pyridine	Anti-HCV	Genotype 2a HCVcc	EC₅₀	0.004 µM	[2]
Imidazo[4,5-b]pyridine	Methionyl-tRNA Synthase	Trypanosoma brucei	IC₅₀	< 50 nM	[2]
Amidino-Imidazo[4,5-b]pyridine	Antiproliferative	Colon Carcinoma	IC₅₀	0.4 µM	[3]
2,3-Diaryl-Imidazo[4,5-b]pyridine	COX-2 Inhibition	-	IC₅₀	9.2 µM	[5]
2,3-Diaryl-Imidazo[4,5-b]pyridine	COX-1 Inhibition	-	IC₅₀	21.8 µM	[5]

Part 3: Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for the synthesis and primary biological screening of imidazopyridine derivatives.

Protocol 1: One-Pot Synthesis of a 3-(Alkyl)-2-(Aryl)-3H-imidazo[4,5-b]pyridine Derivative

This protocol is adapted from a reported efficient synthesis method.[1] It describes the synthesis of a representative compound from 2-chloro-3-nitropyridine.

Rationale: This one-pot, three-step tandem reaction is highly efficient. The SNAr reaction readily proceeds as the pyridine ring is activated by the electron-withdrawing nitro group. The subsequent reduction of the nitro group to an amine using zinc and acid is a classic and reliable method. The final acid-catalyzed condensation with an aldehyde and subsequent oxidative cyclization forms the stable imidazole ring system in situ.

Materials:

• 2-chloro-3-nitropyridine

• A primary amine (e.g., benzylamine)

• An aromatic aldehyde (e.g., 4-methoxybenzaldehyde)

• Isopropyl alcohol (IPA)

• Deionized Water

• Zinc dust

• Concentrated Hydrochloric Acid (HCl)

• Ethyl acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• TLC plates (silica gel)

Procedure:

• Step 1: SNAr Reaction

  • To a 50 mL round-bottom flask, add 2-chloro-3-nitropyridine (1.0 eq).

  • Add a 1:1 mixture of H₂O:IPA (e.g., 10 mL).

  • Add the primary amine (1.0 eq) and stir for 5 minutes at room temperature.

  • Attach a condenser and heat the reaction mixture to 80 °C for 2 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

• Step 2: Nitro Group Reduction

  • Cool the reaction mixture slightly. To the same flask, carefully add zinc dust (1.0 eq).

  • Slowly add concentrated HCl (0.5 eq) dropwise. An exothermic reaction may occur.

  • Heat the mixture for 45 minutes at 80 °C. The solution may change color as the nitro group is reduced.

  • Monitor by TLC to confirm the formation of the diamine intermediate.

• Step 3: Cyclization and Product Formation

  • Cool the reaction mixture and centrifuge or filter to remove excess zinc dust.

  • Transfer the supernatant to a clean flask.

  • Add the aromatic aldehyde (1.0 eq).

  • Heat the reaction mixture for 10 hours at 85 °C. The imidazopyridine product will form during this step.

  • Monitor the reaction by TLC until completion.

• Work-up and Purification

  • Cool the reaction to room temperature.

  • Extract the mixture with ethyl acetate (2 x 20 mL).

  • Combine the organic layers and dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the resulting crude product by column chromatography on silica gel to yield the final compound.

Protocol 2: In Vitro Antiproliferative Screening using the MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation. It is a standard primary screen for cytotoxic compounds.

Rationale: Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells. By measuring the absorbance of the solubilized formazan, one can quantify the reduction in cell viability caused by a test compound.

Materials:

• Human cancer cell line (e.g., MCF-7)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Test imidazopyridine compounds, dissolved in DMSO (10 mM stock)

• MTT solution (5 mg/mL in PBS)

• DMSO or isopropanol with 0.04 N HCl

• 96-well microtiter plates

• Multichannel pipette, incubator (37 °C, 5% CO₂), microplate reader

Procedure:

• Cell Seeding:

  • Harvest logarithmically growing cells using trypsin.

  • Resuspend cells in complete medium and perform a cell count.

  • Seed 5,000-10,000 cells per well in 100 µL of medium into a 96-well plate.

  • Incubate for 24 hours at 37 °C, 5% CO₂ to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in complete medium from the 10 mM DMSO stock. Ensure the final DMSO concentration in the wells is ≤ 0.5% to avoid solvent toxicity.

  • Include "vehicle control" wells (medium with 0.5% DMSO) and "untreated control" wells (medium only).

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds or controls.

  • Incubate the plate for 48-72 hours at 37 °C, 5% CO₂.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for another 3-4 hours at 37 °C. Observe the formation of purple formazan crystals within the cells.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium from the wells without disturbing the formazan crystals.

  • Add 100 µL of DMSO or acidified isopropanol to each well to dissolve the crystals.

  • Gently pipette up and down to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability versus the log of the compound concentration.

  • Use non-linear regression (log(inhibitor) vs. normalized response) to determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion and Future Directions

The 3H-imidazo[4,5-c]pyridine scaffold and its isomers are exceptionally versatile and have proven to be a rich source of lead compounds for a multitude of therapeutic areas, including oncology, virology, and inflammatory diseases. The synthetic accessibility of this core allows for extensive structure-activity relationship (SAR) studies to optimize potency and selectivity.

While the parent scaffolds are well-explored, the investigation of derivatives such as 3H-imidazo[4,5-c]pyridine 5-oxides remains a compelling future direction. The introduction of an N-oxide group can profoundly alter a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) properties, potentially overcoming challenges like poor solubility or rapid metabolism seen with parent compounds. Future research should focus on the targeted synthesis of these N-oxide analogues and their systematic evaluation against the biological targets identified for the core scaffold. Such studies will undoubtedly expand the therapeutic utility of this remarkable chemical class.

References

• Gloc, M. J., et al. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PubMed Central. [Link]

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High-Throughput Screening of Imidazo[4,5-c]pyridine Libraries: An Application Guide

Introduction: The Imidazo[4,5-c]pyridine Scaffold in Modern Drug Discovery

The imidazo[4,5-c]pyridine core is a privileged heterocyclic scaffold, forming the basis of numerous biologically active molecules. Its rigid, planar structure and versatile substitution points allow for precise three-dimensional arrangements of pharmacophoric features, making it an ideal starting point for library synthesis and drug discovery campaigns. Compounds from this class have demonstrated potent activity against a range of high-value biological targets, most notably as kinase inhibitors and modulators of Toll-like receptors (TLRs).[1][2][3][4][5] For example, derivatives have been developed as inhibitors of DNA-dependent protein kinase (DNA-PK) for radiosensitization in cancer therapy[4][6] and as agonists of TLR7 for immunotherapy applications.[1][7][8][9]

High-throughput screening (HTS) is the cornerstone of modern hit identification, enabling the rapid evaluation of vast chemical libraries against these targets.[10][11][12] This guide provides a detailed, experience-driven framework for designing and executing a successful HTS campaign for imidazo[4,5-c]pyridine libraries, from initial assay development to robust hit validation.

Chapter 1: Assay Development and Optimization: The Foundation of a Successful Screen

The selection and optimization of the screening assay are the most critical determinants of an HTS campaign's success. The goal is to develop a robust, reproducible, and sensitive assay that can be miniaturized for high-throughput formats (typically 384- or 1536-well plates). The choice between a biochemical and a cell-based assay format depends entirely on the biological question being asked.[10]

• Biochemical Assays: These assays use purified components (e.g., enzyme, substrate, cofactors) in a cell-free system.[11] They are ideal for identifying direct inhibitors of a specific molecular target, such as a kinase. They offer a controlled environment and generally exhibit lower variability than cell-based assays.[11][13]

• Cell-Based Assays: These assays use living cells to measure a compound's effect on a biological pathway or phenotype.[14][15] They provide more physiologically relevant data, capturing effects on target engagement within a cellular context, as well as compound permeability and cytotoxicity.[14][15]

Case Study Target: Phosphoinositide 3-kinase (PI3K)

To illustrate the principles of assay development, we will focus on screening for inhibitors of PI3K, a key enzyme in the PI3K/Akt/mTOR signaling pathway frequently dysregulated in cancer.[16][17][18][19]

Recommended Biochemical Assay: AlphaLISA® Proximity Assay

For a kinase target like PI3K, a proximity-based assay such as AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) is an excellent choice.[20][21][22][23] It is a no-wash, bead-based technology that measures the phosphorylation of a biotinylated substrate.[20][21][22][24]

Principle of a PI3K AlphaLISA Assay: When a Donor bead and an Acceptor bead are brought within 200 nm, excitation of the Donor bead at 680 nm generates singlet oxygen, which diffuses to the Acceptor bead, triggering a chemiluminescent signal.[20][21][24] In a PI3K assay, a biotinylated substrate binds to a streptavidin-coated Donor bead, and a phosphorylation-specific antibody, which recognizes the product, is captured by a Protein A-coated Acceptor bead. Kinase activity brings the beads together, generating a signal. Inhibitors prevent this interaction, reducing the signal.

Protocol 1: PI3K AlphaLISA Assay Development and Miniaturization

1. Reagent Titration and Optimization:

• Objective: To determine the optimal concentrations of kinase, substrate (biotinyl-PIP2), and ATP that yield a robust signal while remaining sensitive to inhibition.

• Rationale: Using subsaturating concentrations of substrate and ATP (typically at or below their Km values) is crucial for sensitively detecting competitive inhibitors.

• Procedure:

  • Perform cross-titration experiments in a 384-well plate. Vary the concentration of PI3K enzyme against a range of biotinyl-PIP2 concentrations.

  • For each enzyme/substrate combination, perform an ATP titration curve.

  • Incubate the kinase reaction at room temperature for 60 minutes.

  • Stop the reaction and add the detection mix containing the anti-phospho-PIP3 antibody and the AlphaLISA beads.

  • Incubate in the dark for 60 minutes before reading on an Alpha-enabled plate reader.

  • Select concentrations that give a high signal-to-background ratio (>10) and are on the linear portion of the enzyme titration curve.

2. Assay Quality Control and Z'-Factor Determination:

• Objective: To validate the assay's suitability for HTS using the Z'-factor statistic.[25][26][27]

• Rationale: The Z'-factor is a measure of the statistical effect size that quantifies the separation between the positive and negative control distributions.[27] It accounts for both the dynamic range of the signal and the data variation.[25][28] A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.[27][29]

• Calculation: Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

  • pos = positive control (e.g., a known potent PI3K inhibitor, full inhibition)

  • neg = negative control (DMSO vehicle, no inhibition)

• Procedure:

  • Prepare a 384-well plate with 16-32 wells of negative control (e.g., 0.5% DMSO) and 16-32 wells of positive control (e.g., a saturating concentration of a reference inhibitor).

  • Run the optimized AlphaLISA assay.

  • Calculate the mean and standard deviation for each control group.

  • Calculate the Z'-factor. If Z' < 0.5, further optimization of reagent concentrations or incubation times is required.[29]

Parameter	Recommended Range	Rationale
Assay Volume	10-20 µL	Reduces reagent cost in HTS.
Final DMSO Conc.	≤ 0.5%	High DMSO concentrations can inhibit enzymes or cause compound precipitation.
Z'-Factor	> 0.5	Ensures a statistically robust separation between hits and non-hits.[27]
Signal-to-Background	> 10	Provides a sufficient dynamic range to identify inhibitors reliably.

Chapter 2: The High-Throughput Screening Campaign

With a validated assay, the full library screen can commence. This process requires seamless integration of laboratory automation for liquid handling, incubation, and plate reading.[30]

Workflow for a Primary HTS Campaign

Protocol 2: Primary Screen Execution (Single Concentration)

• Compound Plating: Using acoustic dispensing technology, transfer 50-100 nL of each library compound from the source plates to 384-well assay plates to achieve a final screening concentration (e.g., 10 µM). Include columns for positive and negative controls on every plate.

• Reagent Addition: Utilize automated liquid handlers to add the optimized PI3K enzyme, biotinyl-PIP2 substrate, and ATP solution to all wells.

• Kinase Reaction: Incubate the plates for the predetermined time (e.g., 60 minutes) at room temperature.

• Detection: Add the AlphaLISA detection mix.

• Signal Development: Incubate for 60 minutes in the dark to allow for signal development.

• Data Acquisition: Read the plates on a compatible plate reader.

Chapter 3: Data Analysis and Hit Validation: From Signal to Substance

A primary HTS campaign generates a large volume of data that must be rigorously analyzed to identify promising hits while eliminating false positives.[11][31] A multi-step validation cascade is essential to build confidence in the initial findings.[31][32][33]

Primary Data Analysis and Hit Selection

• Normalization: Raw data from each plate is normalized to the plate's internal controls. % Inhibition = 100 * (1 - (Signal_compound - Mean_pos) / (Mean_neg - Mean_pos))

• Hit Criteria: A primary hit is typically defined as any compound that exceeds a certain inhibition threshold, often set at three times the standard deviation of the negative controls or a fixed cutoff (e.g., >50% inhibition).

The Hit Validation Cascade

A "hit" from the primary screen is merely a starting point. A robust validation workflow ensures that resources are focused on the most promising chemical matter.[31][34]

Protocol 3: Hit Confirmation and Potency Determination

• Cherry-Pick Hits: Select all primary hits from the library.

• Dose-Response Curves: Test each hit in the primary assay over a range of concentrations (e.g., 10-point, 3-fold serial dilutions) to determine the half-maximal inhibitory concentration (IC50). This confirms activity and establishes potency.

Protocol 4: Orthogonal Assay

• Objective: To confirm that the compound's activity is not an artifact of the primary assay technology.[30][32][34]

• Rationale: An orthogonal assay measures the same biological activity but uses a different detection method. For a kinase, a time-resolved fluorescence resonance energy transfer (TR-FRET) assay like LanthaScreen® is an excellent choice.[35]

• Procedure: Test confirmed hits with IC50 values below a certain threshold (e.g., <10 µM) in a validated TR-FRET kinase assay. Active compounds in both assays are considered highly credible.

Protocol 5: Cellular Target Engagement

• Objective: To verify that the compound can enter cells and inhibit the target in a physiological context.

• Rationale: A cell-based assay bridges the gap between biochemical activity and biological effect.[13] A Western blot-based assay measuring the phosphorylation of Akt (a direct downstream substrate of PI3K) is a standard method.

• Procedure:

  • Treat a relevant cancer cell line (e.g., MCF7) with various concentrations of the validated hit compound.

  • Stimulate the PI3K pathway (e.g., with insulin or EGF).

  • Lyse the cells and perform a Western blot using antibodies against phospho-Akt (pAkt) and total Akt.

  • A dose-dependent decrease in the pAkt/total Akt ratio confirms cellular target engagement.

Visualizing the Target Pathway

Understanding the signaling context is crucial for interpreting cellular data.

Conclusion

Screening imidazo[4,5-c]pyridine libraries is a proven strategy for discovering novel chemical probes and therapeutic leads. Success, however, is not guaranteed by the library alone. It requires a meticulously planned and executed HTS campaign built on the principles of robust assay design, stringent quality control, and a logical, multi-step hit validation cascade. By integrating biochemical precision with cellular relevance, researchers can confidently identify and advance potent and selective modulators of high-value disease targets, transforming chemical potential into biological insight.

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Application Note: A Comprehensive Protocol for Assessing the Chemical Stability of 3H-Imidazo[4,5-c]pyridine 5-oxide Derivatives

Introduction: The Critical Role of Stability in Drug Development

The 3H-imidazo[4,5-c]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential.[1][2] The introduction of an N-oxide moiety at the 5-position creates 3H-imidazo[4,5-c]pyridine 5-oxide, a chemical class that can arise as a primary drug candidate or as a metabolite of a parent tertiary amine.[3][4] Heterocyclic N-oxides possess a unique electronic structure that can modulate a molecule's solubility, metabolic profile, and biological activity.[5]

However, the N-oxide functional group introduces specific chemical liabilities.[3][6] The inherent polarity and reactivity of the N-O bond can render these molecules susceptible to degradation under various environmental conditions. Therefore, a rigorous evaluation of chemical stability is not merely a regulatory requirement but a fundamental component of risk assessment in drug development.[7][8] This application note provides a comprehensive, field-proven protocol for assessing the stability of 3H-imidazo[4,5-c]pyridine 5-oxide derivatives, aligning with the principles outlined by the International Council for Harmonisation (ICH) guidelines.[9][10] We will delve into the mechanistic rationale behind potential degradation pathways and provide step-by-step methodologies for forced degradation and long-term stability studies.

Scientific Integrity: Understanding Potential Degradation Pathways

A robust stability assay is built upon a solid understanding of the molecule's potential weaknesses. For a 3H-imidazo[4,5-c]pyridine 5-oxide, several degradation pathways must be considered. The N-O bond is a primary site of reactivity, but the fused heterocyclic system also presents vulnerabilities.

• Reductive Degradation: The N-oxide can be readily reduced to the parent 3H-imidazo[4,5-c]pyridine. This can occur in the presence of reducing agents or even under certain analytical conditions (e.g., in the ion source of a mass spectrometer). This is a critical transformation to monitor, as the parent compound will have a different pharmacological and toxicological profile.

• Hydrolytic Degradation: The fused imidazole ring contains lactam-like character, making it potentially susceptible to ring-opening via hydrolysis under strongly acidic or basic conditions.[11][12] The specific substitution pattern on the rings will heavily influence this susceptibility.

• Photodegradation: Aromatic N-oxides are known to be photoreactive.[13] Upon exposure to UV or even high-intensity visible light, the N-O bond can undergo homolytic cleavage, leading to radical intermediates and subsequent complex rearrangements or degradation products.[14]

• Thermal Decomposition: Elevated temperatures can provide the activation energy for various decomposition reactions, including deoxygenation or fragmentation of the heterocyclic core.[15][16]

• Oxidative Degradation: While the molecule is already an oxide, other positions on the aromatic rings or substituents may be susceptible to further oxidation, potentially leading to hydroxylated byproducts or ring-opened products.[17][18]

The following diagram illustrates these primary degradation routes, which our protocol is designed to investigate.

Caption: Potential degradation pathways for 3H-Imidazo[4,5-c]pyridine 5-oxide.

Experimental Protocol: Forced Degradation (Stress Testing)

Forced degradation studies are the cornerstone of a stability-indicating method development.[17][19] The objective is to intentionally degrade the Active Pharmaceutical Ingredient (API) to an extent of 5-20% to ensure that the analytical method can effectively separate the intact API from its degradation products.[20] This process is essential for identifying degradation pathways and validating the analytical procedure's specificity.[21]

• API: 3H-Imidazo[4,5-c]pyridine 5-oxide (at least one batch).

• Reagents: Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂), HPLC-grade Methanol, Acetonitrile, and water. Ammonium acetate (LC-MS grade).

• Equipment: Calibrated analytical balance, pH meter, volumetric flasks, HPLC vials, stability chamber (e.g., 40°C/75% RH), oven, photostability chamber compliant with ICH Q1B options.[14]

• Analytical System: A validated HPLC or UHPLC system with a photodiode array (PDA) detector and preferably coupled to a mass spectrometer (LC-MS) for peak identification.[3]

• API Stock Solution (e.g., 1 mg/mL): Accurately weigh approximately 25 mg of the API and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of methanol and water (or another appropriate solvent system). This is the Stock Solution .

• Working Solution (e.g., 100 µg/mL): Dilute 1.0 mL of the Stock Solution to 10.0 mL with the 50:50 methanol:water diluent. This is the Working Solution used for the stress conditions.

For each condition below, prepare a sample in duplicate. Include a "time zero" (T0) sample by diluting the working solution to the final concentration immediately before analysis. Also, maintain an unstressed control sample in the same diluent at room temperature, protected from light.

• Acid Hydrolysis:

  • To 1 mL of the Working Solution, add 1 mL of 0.2 M HCl to achieve a final HCl concentration of 0.1 M.

  • Incubate the sample at 60°C.

  • Withdraw aliquots at specified time points (e.g., 2, 6, 12, 24 hours).

  • Before analysis, neutralize the aliquot with an equivalent volume of 0.2 M NaOH. Dilute to a final concentration of ~20 µg/mL with the mobile phase.

  • Rationale: Elevated temperature accelerates the hydrolytic process.[11] Neutralization is critical to halt the reaction and prevent damage to the HPLC column.[3]

• Base Hydrolysis:

  • To 1 mL of the Working Solution, add 1 mL of 0.2 M NaOH.

  • Incubate at 60°C.

  • Withdraw aliquots at time points (e.g., 1, 4, 8, 16 hours).

  • Neutralize with an equivalent volume of 0.2 M HCl and dilute as above.

  • Rationale: Base-catalyzed hydrolysis often proceeds via different mechanisms and at different rates than acid-catalyzed reactions.[20]

• Oxidative Degradation:

  • To 1 mL of the Working Solution, add 1 mL of 6% H₂O₂ (final concentration 3%).

  • Keep at room temperature, protected from light.

  • Withdraw aliquots at time points (e.g., 4, 8, 24, 48 hours).

  • Dilute to the final concentration with the mobile phase.

  • Rationale: Hydrogen peroxide is a common oxidizing agent used to simulate oxidative stress.[17] The reaction is typically conducted at room temperature to avoid thermal degradation of the peroxide.

• Thermal Degradation:

  • Solution: Place a tightly capped vial of the Working Solution in an oven at 80°C.

  • Solid State: Place approximately 5-10 mg of the solid API in a clear glass vial in an oven at 80°C.

  • Sample at time points (e.g., 1, 3, 7 days). For the solid sample, dissolve in diluent before analysis.

  • Rationale: This tests the intrinsic thermal stability of the molecule in both solid and solution states, as degradation kinetics can differ significantly.[22][23]

• Photostability:

  • Expose both the solid API and the Working Solution to light within a photostability chamber.

  • The exposure should conform to ICH Q1B guidelines, delivering an overall illumination of ≥1.2 million lux-hours and an integrated near-UV energy of ≥200 watt-hours/m².[14]

  • Simultaneously, expose a control sample wrapped in aluminum foil (dark control) to the same temperature conditions.

  • Analyze the samples after the exposure period.

  • Rationale: This is a direct regulatory requirement to assess the impact of light on the drug substance and determine if special packaging is needed.[7][24]

The following diagram outlines the workflow for the forced degradation studies.

Caption: Experimental workflow for forced degradation studies.

Stability-Indicating Analytical Method

The credibility of the stability data hinges entirely on the analytical method used. A validated, stability-indicating method is one that can accurately measure the decrease in the amount of the API due to degradation and quantify the levels of any degradation products formed.[7] Reverse-phase HPLC is the most common technique for this purpose.

• Column: C18 reverse-phase, 100 Å, 2.1 x 100 mm, 1.8 µm.

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 5.0.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-17 min: 95% B

  • 17-17.1 min: 95% to 5% B

  • 17.1-20 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

• UV Detection: PDA detector, monitor at API's λmax and collect spectra from 200-400 nm for peak purity analysis.

• MS Detection: Electrospray Ionization (ESI), positive mode. Scan range m/z 100-1000.

• Rationale: A gradient method is essential to elute both the polar degradation products and the relatively non-polar API within a reasonable run time. Ammonium acetate is a volatile buffer, making it compatible with MS detection, which is crucial for the tentative identification of unknown degradants based on their mass-to-charge ratio.[25][26]

Data Presentation and Interpretation

• Calculate % Degradation: % Degradation = [ (AreaAPI at T0 - AreaAPI at Tx) / AreaAPI at T0 ] * 100

• Calculate % Impurity Formation: % Impurity = [ AreaImpurity at Tx / (AreaAPI at T0) ] * 100 (assuming similar response factors, otherwise a relative response factor should be determined).

• Assess Mass Balance: Mass Balance (%) = [ (AreaAPI at Tx + Σ AreaAll Degradants at Tx) / AreaAPI at T0 ] * 100. A result between 95-105% is generally considered acceptable and indicates that all major degradation products are being detected.

All quantitative data should be summarized in a clear, structured table.

Stress Condition	Duration	API Remaining (%)	Major Degradant 1 (% Area)	Major Degradant 2 (% Area)	Mass Balance (%)	Observations
0.1 M HCl, 60°C	24 h	88.5	5.2 (RRT 0.8)	4.1 (RRT 1.2)	97.8	No significant color change.
0.1 M NaOH, 60°C	16 h	81.2	12.3 (RRT 0.5)	-	93.5	Slight yellowing of solution.
3% H₂O₂, RT	48 h	90.1	8.5 (RRT 0.95)	-	98.6	Parent Pyridine (m/z confirmed).
Thermal (Solution), 80°C	7 days	95.3	2.1 (RRT 0.95)	-	97.4	Minor deoxygenation observed.
Photostability (ICH)	1.2M lux·h	85.7	6.8 (RRT 1.1)	5.1 (RRT 1.4)	97.6	Significant degradation.
Dark Control (Photostability)	N/A	99.5	<0.1	<0.1	99.6	No significant degradation.

RRT = Relative Retention Time

Protocol for Long-Term and Accelerated Stability Studies

Once the stability-indicating method is established, formal stability studies must be conducted according to ICH Q1A(R2) guidelines to define the re-test period for the API.[9][10]

• Batches: A minimum of three primary batches of the API.

• Container Closure System: The API should be stored in the packaging proposed for commercial distribution.

• Analytical Procedures: The validated stability-indicating method must be used.

• Testing Parameters: At each time point, the API should be tested for appearance, assay (potency), and degradation products. Other tests (e.g., water content, particle size) may be required depending on the API's properties.

Study Type	Storage Condition	Minimum Duration	Testing Frequency (Months)
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 Months	0, 3, 6, 9, 12, 18, 24, 36
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 Months	0, 3, 6, 9, 12
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 Months	0, 3, 6

Note: Intermediate testing is only required if a significant change occurs during accelerated testing. A "significant change" is defined as a failure to meet the specification.[9]

Conclusion

This application note provides a robust framework for evaluating the chemical stability of 3H-Imidazo[4,5-c]pyridine 5-oxide drug candidates. By combining a mechanistic understanding of potential degradation with systematic stress testing, researchers can develop a highly specific, stability-indicating analytical method. This method is the foundation for conducting formal ICH stability studies, which are essential for ensuring the API's quality, safety, and efficacy throughout its lifecycle and are a non-negotiable component of any regulatory submission.

References

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• ICH. (2023). ICH Q1 Guideline on Stability Testing of Drug Substances and Drug Products. European Medicines Agency. [Link]

• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. [Link]

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• Thummar, M., et al. (2018). Application of the UHPLC method for separation and characterization of major photolytic degradation products of trazodone by LC-MS and NMR. New Journal of Chemistry. [Link]

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• Kumar, V., & Kumar, P. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace. [Link]

• ResearchGate. Identification of hydrolytic and isomeric N-oxide degradants of vilazodone by on line LC–ESI–MS/MS and APCI–MS. [Link]

• Rwanda FDA. (2021). Guidance on Stability Testing for Active Pharmaceutical Ingredients (APIs) and Finished Pharmaceutical Products (FPPs). [Link]

• Ma, L., & Kassahun, K. (2002). Liquid Chromatography/Mass Spectrometry Methods for Distinguishing N-Oxides from Hydroxylated Compounds. ResearchGate. [Link]

• Reddy, G. S., et al. (2025). Identification and characterization of unknown oxidation degradation products of Rimegepant by HPLC and triple quadrupole mass spectrometry. PubMed. [Link]

• Singh, S., et al. (2016). Forced Degradation Studies. MedCrave online. [Link]

• Dubina, T. F., et al. (2024). SYNTHESIS AND REACTIONS OF NOVEL IMIDAZO[4,5-b]PYRIDINE BUILDING BLOCKS. Chemistry of Heterocyclic Compounds. [Link]

• Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC. [Link]

• ResearchGate. Synthetic approaches to derivatives of imidazo[4,5-b]pyridines (Review). [Link]

• Dyminska, L. (2020). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PubMed Central. [Link]

• Journal of Chemical Technology and Metallurgy. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. [Link]

• Hranjec, M., et al. (2020). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. [Link]

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• ASTM International. Hydrolytic Stability of Hydraulic Fluids (Beverage Bottle Method)1. [Link]

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• ResearchGate. Theoretical study on the thermal decomposition of pyridine. [Link]

• ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• ResearchGate. Recent Trends in the Chemistry of Pyridine N-Oxides. [Link]

• Ilc, G., & Sova, M. (2019). Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. PubMed Central. [Link]

• ChemRxiv. Pyridine N-oxides as HAT reagents for photochemical C-H functionalization of electron-deficient heteroarenes. [Link]

• ResearchGate. Photostability of N@C. [Link]

• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry. [Link]

• Kamal, A., et al. (2015). 2,3-Diaryl-3 H-imidazo[4,5- b]pyridine derivatives as potential anticancer and anti-inflammatory agents. PubMed. [Link]

• ResearchGate. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. [Link]

• Huang, Y., et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. PubMed. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3h-Imidazo[4,5-c]pyridine 5-oxide

Welcome to the technical support center for the synthesis of 3h-Imidazo[4,5-c]pyridine 5-oxides. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthetic procedure, offering in-depth troubleshooting advice and answers to frequently asked questions. The structural similarity of the imidazopyridine core to purines makes these compounds highly significant in medicinal chemistry, and optimizing their synthesis is crucial for advancing research and development.[1]

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses common issues encountered during the synthesis of 3h-Imidazo[4,5-c]pyridine 5-oxides, providing explanations for the underlying chemical principles and actionable solutions.

Issue 1: Low or No Yield of the Desired N-Oxide Product

Question: My reaction to form the 3h-Imidazo[4,5-c]pyridine 5-oxide is resulting in a very low yield or no product at all. What are the likely causes and how can I improve the outcome?

Answer: Low yields in N-oxidation reactions of imidazopyridines can stem from several factors, ranging from the choice of oxidizing agent to the reaction conditions. Here’s a systematic approach to troubleshooting this issue:

• Oxidizing Agent Selection and Stoichiometry: The choice of oxidant is critical. While various reagents can effect N-oxidation, their reactivity and potential for side reactions differ significantly.

  • Common Oxidants: Peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA) are frequently used. Hydrogen peroxide in the presence of a catalyst is another common choice.

  • Causality: A weak oxidizing agent may not be potent enough to oxidize the pyridine nitrogen, especially if the ring is electron-deficient. Conversely, an overly strong or excess amount of oxidant can lead to over-oxidation or degradation of the starting material and product.

  • Recommendation: If using a mild oxidant, consider switching to a more reactive one like m-CPBA. Carefully control the stoichiometry; begin with 1.1-1.5 equivalents of the oxidant and monitor the reaction closely by TLC or LC-MS.

• Reaction Temperature and Time:

  • Causality: N-oxidation reactions are often exothermic. Insufficient cooling can lead to runaway reactions and the formation of undesired byproducts. Conversely, a temperature that is too low may result in a sluggish or incomplete reaction. Reaction time is also crucial; insufficient time will lead to incomplete conversion, while prolonged reaction times can promote product degradation.

  • Recommendation: Start the reaction at a lower temperature (e.g., 0 °C) and allow it to slowly warm to room temperature. Monitor the reaction progress every 1-2 hours. If the reaction is slow, a modest increase in temperature (e.g., to 40-50 °C) may be beneficial.

• Solvent Choice:

  • Causality: The solvent must be inert to the oxidizing conditions and capable of dissolving the starting material. Halogenated solvents like dichloromethane (DCM) or chloroform are common choices for reactions with m-CPBA.

  • Recommendation: Ensure your starting material is fully dissolved in the chosen solvent. If solubility is an issue, consider a more polar solvent like acetonitrile, but verify its compatibility with your chosen oxidant.

• pH of the Reaction Medium:

  • Causality: The basicity of the pyridine nitrogen is a key factor in its susceptibility to oxidation. In highly acidic conditions, the nitrogen will be protonated, rendering it unreactive towards electrophilic oxidizing agents.

  • Recommendation: For most N-oxidation reactions, neutral or slightly basic conditions are optimal. If your starting material is a salt, it may be necessary to add a non-nucleophilic base to free the pyridine nitrogen.

Issue 2: Formation of Multiple Products and Side Reactions

Question: My reaction is producing a complex mixture of products, making purification difficult and lowering the yield of the desired N-oxide. What are the common side reactions and how can I suppress them?

Answer: The formation of multiple products is a common challenge. Understanding the potential side reactions is the first step toward mitigating them.

• Over-oxidation:

  • Causality: The imidazole ring can also be susceptible to oxidation, though generally less so than the pyridine nitrogen. Using a large excess of a strong oxidizing agent can lead to the formation of di-N-oxides or other oxidized byproducts.

  • Recommendation: As mentioned previously, carefully control the stoichiometry of the oxidizing agent. Use the minimum amount necessary for complete conversion of the starting material.

• Ring Opening or Degradation:

  • Causality: Harsh reaction conditions, such as high temperatures or the use of very strong oxidants, can lead to the degradation of the heterocyclic ring system.

  • Recommendation: Employ milder reaction conditions. If high temperatures are necessary for the reaction to proceed, consider using a more robust solvent and minimize the reaction time.

• Incomplete Cyclization of Precursors:

  • Causality: If you are performing a one-pot synthesis where the imidazopyridine is formed and then oxidized, incomplete cyclization of the initial reactants (e.g., a diaminopyridine and an aldehyde) will lead to a mixture of intermediates and the desired product.[1][2]

  • Recommendation: Ensure the initial cyclization step goes to completion before adding the oxidizing agent. This can often be achieved by increasing the reaction time or temperature for the cyclization step.[3] Monitoring the reaction by TLC or LC-MS is crucial.

Issue 3: Difficulties in Product Isolation and Purification

Question: I believe my reaction has worked, but I am struggling to isolate and purify the 3h-Imidazo[4,5-c]pyridine 5-oxide. What are the best practices for workup and purification?

Answer: The polar nature of N-oxides can present challenges during extraction and chromatography.

• Workup Procedure:

  • Causality: N-oxides are often more water-soluble than their non-oxidized precursors. This can lead to product loss during aqueous workups.

  • Recommendation: After quenching any remaining oxidant (e.g., with a solution of sodium thiosulfate or sodium sulfite), minimize the volume of the aqueous phase. Use a more polar organic solvent for extraction, such as a mixture of DCM and isopropanol or ethyl acetate. Perform multiple extractions to ensure complete recovery of the product.

• Purification by Column Chromatography:

  • Causality: The high polarity of N-oxides means they can have very strong interactions with silica gel, leading to poor separation and tailing peaks.

  • Recommendation: Use a more polar eluent system. A common choice is a gradient of methanol in dichloromethane or ethyl acetate. Adding a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent can help to improve peak shape and reduce tailing by deactivating acidic sites on the silica gel. Alternatively, using a different stationary phase, such as alumina or a C18 reversed-phase silica gel, may provide better results.

• Recrystallization:

  • Causality: If the crude product is of reasonable purity, recrystallization can be an effective final purification step.

  • Recommendation: Choose a solvent system in which the N-oxide has high solubility at elevated temperatures and low solubility at room temperature or below. Common solvents for recrystallizing polar compounds include ethanol, methanol, acetonitrile, or mixtures with water.

Frequently Asked Questions (FAQs)

Q1: What is the optimal method for forming the initial imidazo[4,5-c]pyridine ring before N-oxidation?

A1: A common and effective method is the condensation of a 3,4-diaminopyridine with a suitable aldehyde or carboxylic acid.[4] For reactions with aldehydes, an oxidative cyclocondensation is often employed, which can be achieved using air as the oxidant.[1] Using a dehydrating agent like polyphosphoric acid (PPA) at elevated temperatures is a robust method for reactions with carboxylic acids.[1]

Q2: How can I confirm the formation of the N-oxide?

A2: A combination of spectroscopic techniques is recommended for confirmation:

• NMR Spectroscopy: In ¹H NMR, the protons on the pyridine ring, particularly those alpha to the N-oxide, will typically shift downfield compared to the non-oxidized precursor.

• Mass Spectrometry: The molecular weight of the N-oxide will be 16 units higher than the starting imidazopyridine.

• IR Spectroscopy: A characteristic N-O stretching band can often be observed in the region of 1200-1300 cm⁻¹.

Q3: Can I perform the N-oxidation directly from the diaminopyridine and aldehyde in a one-pot reaction?

A3: While one-pot reactions can be more efficient, they also present challenges in controlling selectivity. It is generally advisable to first synthesize and isolate the imidazo[4,5-c]pyridine and then perform the N-oxidation in a separate step. This allows for better control over each transformation and simplifies purification. However, for some substrates, a carefully optimized one-pot procedure may be feasible.

Q4: Are there any safety precautions I should be aware of when working with peroxy acids like m-CPBA?

A4: Yes, m-CPBA is a potentially explosive solid, especially when impure or subjected to shock or friction. It is important to handle it with care, store it at low temperatures, and avoid contact with metals. Always perform reactions with m-CPBA behind a safety shield.

Experimental Protocols

Protocol 1: Synthesis of 2-Substituted-3H-imidazo[4,5-c]pyridine

This protocol describes a general procedure for the synthesis of the imidazo[4,5-c]pyridine core via condensation of 3,4-diaminopyridine with an aldehyde.

• Reaction Setup: To a solution of 3,4-diaminopyridine (1.0 eq.) in a suitable solvent such as ethanol or DMF, add the desired aldehyde (1.0-1.1 eq.).

• Reaction Conditions: The reaction mixture is typically heated to reflux for several hours. The progress of the reaction should be monitored by TLC.

• Oxidative Cyclization: In many cases, the cyclization is followed by an oxidation step to form the aromatic imidazole ring. This can often be achieved by bubbling air through the reaction mixture or by the addition of a mild oxidizing agent.

• Workup and Purification: After completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.

Protocol 2: N-Oxidation of 2-Substituted-3H-imidazo[4,5-c]pyridine

This protocol provides a general method for the N-oxidation of the synthesized imidazo[4,5-c]pyridine.

• Reaction Setup: Dissolve the 2-substituted-3H-imidazo[4,5-c]pyridine (1.0 eq.) in a suitable solvent like dichloromethane (DCM) or chloroform. Cool the solution to 0 °C in an ice bath.

• Addition of Oxidant: Add meta-chloroperoxybenzoic acid (m-CPBA) (1.1-1.5 eq.) portion-wise to the cooled solution, ensuring the temperature does not rise significantly.

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature. Monitor the reaction by TLC until the starting material is consumed.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate or sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of methanol in DCM.

Data and Visualization

Table 1: Troubleshooting Summary for Low Yield in N-Oxidation

Potential Cause	Underlying Principle	Recommended Solution
Ineffective Oxidant	The oxidizing agent is not strong enough to oxidize the pyridine nitrogen.	Switch to a more potent oxidant like m-CPBA.
Incorrect Stoichiometry	Too little oxidant leads to incomplete reaction; too much can cause side reactions.	Use 1.1-1.5 equivalents of the oxidant and monitor the reaction closely.
Suboptimal Temperature	The reaction is too slow at low temperatures or prone to side reactions at high temperatures.	Start at 0 °C and allow to warm to room temperature. Gentle heating may be applied if necessary.
Poor Solubility	The starting material is not fully dissolved, leading to a heterogeneous and slow reaction.	Choose a solvent that completely dissolves the starting material.
Acidic Conditions	Protonation of the pyridine nitrogen deactivates it towards electrophilic attack.	Ensure the reaction medium is neutral or slightly basic.

Diagrams

Caption: General two-step synthesis workflow.

Caption: Troubleshooting logic for low yield.

References

• BenchChem. (n.d.). Common side reactions in the synthesis of imidazo[4,5-b]pyridines.
• Naik, P. K., et al. (2023). Synthesis of imidazopyridines via NaIO4/TBHP-promoted (3 + 2) cycloaddition and biological evaluation as anticancer agents. RSC Advances, 13(21), 14354-14360.
• Dymińska, L., et al. (2021).
• Bembalkar, S. R., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 25-32.
• Hossain, M. A., et al. (2022). Functionalization of imidazole N-oxide: a recent discovery in organic transformations. RSC Advances, 12(48), 31055-31075.
• Braga, A. L., et al. (2021). Recent Developments in the Photochemical Synthesis of Functionalized Imidazopyridines. Molecules, 26(21), 6543.
• Singh, P., et al. (2022). Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. ACS Omega, 7(26), 22453-22468.
• Bembalkar, S. R., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity.
• Liu, Y., et al. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(50), 34269-34281.
• Mityanov, V. S., et al. (2023). and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines. ACS Omega.
• Sajith, A. M., & Muralidharan, A. (2019). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Beilstein Journal of Organic Chemistry, 15, 1489-1557.
• Ghandi, M., et al. (2013). Gold Catalysed Redox Synthesis of Imidazo[1,2-a]pyridine using Pyridine N-Oxide and Alkynes. Organic & Biomolecular Chemistry, 11(35), 5746-5753.
• Kumar, A., et al. (2018). Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium. ACS Omega, 3(4), 4384-4392.
• Perković, I., et al. (2022). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Molecules, 27(19), 6543.
• El-Sebbar, S. N., et al. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Journal of Chemical Technology and Metallurgy, 57(3), 451-463.
• Sajith, A. M., & Muralidharan, A. (2019). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Beilstein Journal of Organic Chemistry, 15, 1489-1557.
• Various Authors. (2022). C2-functionalized imidazo[1,2-a]pyridine: Synthesis and medicinal relevance. Elsevier.
• Kumar, A., et al. (2018). Synthesis, biological evaluation and molecular docking studies of 6-(4-nitrophenoxy)-1H-imidazo[4,5-b]pyridine derivatives as novel antitubercular agents: future DprE1 inhibitors. Chemistry Central Journal, 12(1), 1-14.
• Braga, A. L., et al. (2021). Recent Developments in the Photochemical Synthesis of Functionalized Imidazopyridines. Molecules, 26(21), 6543.
• Goker, H., et al. (2023). Synthesis of some new 2-(substituted-phenyl)imidazo[4,5-c] and [4,5-b]pyridine derivatives and their antimicrobial activities. Medicinal Chemistry Research, 32(10), 1935-1951.
• BenchChem. (n.d.). An In-depth Technical Guide on the Basic Properties of 6H-Imidazo[4,5-b]pyridine.
• Wang, S., et al. (2018). Design, synthesis, and molecular docking study of 3H-imidazole[4,5-c]pyridine derivatives as CDK2 inhibitors. Archiv der Pharmazie, 351(6), e1700381.
• Temple, C., et al. (1982). Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. Journal of Medicinal Chemistry, 25(9), 1045-1050.

Sources

• 1. Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of potential anticancer agents: imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of some new 2-(substituted-phenyl)imidazo[4,5-c] and [4,5-b]pyridine derivatives and their antimicrobial activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: N-oxidation of Imidazo[4,5-c]pyridines

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of imidazo[4,5-c]pyridine N-oxides. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of this specific transformation. The structural similarity of the imidazo[4,5-c]pyridine scaffold to endogenous purines makes it a "privileged structure" in medicinal chemistry, appearing in molecules targeting a range of conditions.[1] The corresponding N-oxides are not merely metabolic byproducts but are increasingly developed as therapeutic agents in their own right, offering modulated physicochemical properties and novel biological activities.[2]

However, the synthesis of these N-oxides is often challenging, plagued by issues of regioselectivity, low yields, and difficult purifications. This guide provides field-proven insights and troubleshooting protocols to address the specific issues you may encounter during your experiments.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most common problems encountered during the N-oxidation of the imidazo[4,5-c]pyridine core.

Question 1: I'm seeing very low or no conversion to the desired N-oxide. What are the likely causes and how can I fix it?

Answer: Low or no yield is a frequent starting problem. The cause can typically be traced back to three main areas: the choice of oxidizing agent, the reaction conditions, or the inherent reactivity of your specific substrate.

• Causality - Oxidant Reactivity: The nitrogen atoms in the fused imidazo[4,5-c]pyridine ring are less reactive than in a simple pyridine due to the conjugated system.[3] Your chosen oxidant may be too mild. While meta-chloroperoxybenzoic acid (m-CPBA) is a common choice, you may need to move to a more powerful system.

• Causality - Reaction Conditions: N-oxidation reactions can be sensitive to temperature and reaction time. Insufficient thermal energy may prevent the reaction from reaching its activation energy, while prolonged reaction times at high temperatures can lead to degradation.

Troubleshooting Workflow:

• Verify Starting Material: First, confirm the purity and identity of your starting imidazo[4,5-c]pyridine. Impurities can inhibit the reaction.

• Increase Oxidant Stoichiometry: Increase the equivalents of your current oxidant incrementally (e.g., from 1.1 eq. to 1.5 eq., then 2.0 eq.). Monitor by TLC or LC-MS to see if conversion improves.

• Elevate Temperature: Gently increase the reaction temperature. If you are running at room temperature, try heating to 40-50 °C. For reactions in solvents like chloroform or DCM, you can heat to reflux.

• Switch to a Stronger Oxidant: If the above steps fail, consider a more potent oxidizing agent. See the table in the FAQ section for a comparison. A system like hydrogen peroxide in acetic acid or even Oxone can be more effective for less reactive substrates.[3]

• Solvent Choice: Ensure your solvent is appropriate. Chlorinated solvents (DCM, chloroform) are common, but for some oxidants, polar aprotic solvents or acidic media may be required. Ensure your starting material is fully dissolved.

Caption: Troubleshooting workflow for low N-oxide yield.

Question 2: My mass spectrometry data shows the correct mass for the N-oxide, but I'm getting multiple product spots on my TLC. What's happening?

Answer: This is a classic regioselectivity problem. The imidazo[4,5-c]pyridine scaffold has three nitrogen atoms that are potential sites for oxidation: N1 and N3 on the imidazole ring, and N5 on the pyridine ring.

• Causality - Electronic Effects: The pyridine nitrogen (N5) is generally the most electron-rich and sterically accessible, making it the most common site of oxidation. However, the electronic properties of substituents on the ring system can significantly influence the reactivity of the other nitrogen atoms. Electron-donating groups can increase the nucleophilicity of the nearby nitrogens, while electron-withdrawing groups will decrease it.

• Causality - Steric Hindrance: Bulky substituents near a particular nitrogen atom can block the approach of the oxidizing agent, favoring oxidation at a less hindered site.

Strategies for Controlling Regioselectivity:

• Lower the Temperature: Running the reaction at a lower temperature (e.g., 0 °C or even -20 °C) can often increase the selectivity for the most kinetically favorable product (usually the N5-oxide).

• Use a Bulkier Oxidant: While less common, employing a sterically demanding oxidizing agent might favor attack at the most accessible nitrogen atom.

• Protecting Groups: If achieving selectivity is proving impossible, a protecting group strategy may be necessary to temporarily block unwanted nitrogen sites. This adds steps to the synthesis but provides ultimate control.

• Purification: If a mixture is unavoidable, careful purification by column chromatography or preparative HPLC is the most practical solution. Developing a good separation method is key.

Caption: Regioselectivity in imidazo[4,5-c]pyridine N-oxidation.

Question 3: I've formed the N-oxide, but now I'm seeing a new product with a mass 16 units higher. What is this and how do I prevent it?

Answer: You are likely observing over-oxidation, resulting in the formation of a di-N-oxide. This occurs when the reaction conditions are too harsh or the reaction is run for too long, causing a second nitrogen atom to be oxidized after the first.

Prevention and Troubleshooting:

• Control Stoichiometry: The most critical factor is to use the minimum required amount of oxidizing agent. Use of a slight excess (e.g., 1.05 to 1.1 equivalents) is often sufficient. Avoid using large excesses.

• Monitor Carefully: Follow the reaction progress closely using TLC or LC-MS. As soon as the starting material is consumed and the desired mono-N-oxide is the major product, quench the reaction immediately.

• Lower Temperature: Conducting the reaction at a lower temperature will slow down the rate of the second oxidation more significantly than the first, improving selectivity for the mono-N-oxide.

If the di-N-oxide has already formed, separating it from the desired mono-N-oxide can be challenging due to their similar polarities. Preparative HPLC is often the best method for this separation.

Frequently Asked Questions (FAQs)

Q: Which oxidizing agent should I choose as a starting point?

A: For most applications, meta-chloroperoxybenzoic acid (m-CPBA) is an excellent first choice. It is commercially available, easy to handle (with appropriate care), and effective for a wide range of substrates. If your substrate is particularly electron-deficient, you may need to consider stronger systems.

Q: How do I choose the right solvent and temperature?

A: Dichloromethane (DCM) and chloroform are the most common solvents for m-CPBA oxidations, typically run between 0 °C and room temperature. If using a hydrogen peroxide-based system, an acidic solvent like acetic acid is often used, and reactions may require gentle heating (50-70 °C).

Q: How can I effectively monitor the reaction?

A: Thin-Layer Chromatography (TLC) is the most common method. The N-oxide product is significantly more polar than the starting imidazopyridine. You should see the starting material spot (higher Rf) disappear and a new, lower Rf spot corresponding to the product appear. Staining with potassium permanganate can be helpful for visualization. For more precise monitoring, Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal.

Q: What are the key safety precautions for N-oxidation reactions?

A: Many oxidizing agents, particularly peroxy acids like m-CPBA, are potentially explosive and should be handled with care. Never use a metal spatula to handle solid m-CPBA. Use plastic or ceramic spatulas. Always store peroxy acids in a vented container in a refrigerator. Run reactions behind a blast shield, especially when working on a larger scale or heating the reaction.

Oxidizing Agent	Typical Conditions	Pros	Cons
m-CPBA	DCM or CHCl₃, 0 °C to RT	Widely available, reliable, generally clean reactions.	Can be explosive, acidic byproduct (m-CBA) needs removal.
Hydrogen Peroxide (H₂O₂)	Acetic Acid, 50-80 °C	Inexpensive, powerful oxidant.	Requires heating, can lead to over-oxidation, acidic conditions.
Oxone® (KHSO₅)	H₂O/CH₃CN or CH₃OH, RT	Stable solid, easy to handle, powerful.	Biphasic reaction can be slow, workup can be complex.[3]
Urea-Hydrogen Peroxide (UHP)	Acetic Anhydride, 0 °C to RT	Stable solid source of H₂O₂, easy to handle.	Requires activation with an anhydride.

Experimental Protocols

Protocol 1: General N-oxidation using m-CPBA

This protocol is a robust starting point for the N-oxidation of a generic substituted imidazo[4,5-c]pyridine.

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add the imidazo[4,5-c]pyridine substrate (1.0 eq.).

• Dissolution: Dissolve the substrate in dichloromethane (DCM) (approx. 0.1 M concentration).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Oxidant Addition: In a separate container, dissolve m-CPBA (77% max, 1.1 eq.) in a small amount of DCM. Add this solution dropwise to the cooled substrate solution over 15-20 minutes.

• Reaction: Allow the reaction to stir at 0 °C and monitor its progress by TLC or LC-MS every 30 minutes. If the reaction is slow, allow it to warm to room temperature and continue stirring.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium thiosulfate (Na₂S₂O₃) to destroy excess peroxide. Stir vigorously for 20 minutes.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer with saturated NaHCO₃ solution (2x) and then with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Column Chromatography

• Adsorption: Dissolve the crude product in a minimal amount of DCM. Add a small amount of silica gel and concentrate the slurry to dryness. This creates a "dry load" for the column.

• Column Packing: Pack a silica gel column using a non-polar solvent (e.g., hexanes or ethyl acetate/hexanes mixture).

• Loading: Carefully add the dry-loaded crude product to the top of the packed column.

• Elution: Begin eluting the column with a solvent system of low polarity (e.g., 100% ethyl acetate). Gradually increase the polarity by adding methanol (e.g., starting with 1% methanol in ethyl acetate and increasing to 5-10%). The highly polar N-oxide product will typically require a polar solvent mixture like 5-10% methanol in DCM or ethyl acetate to elute.

• Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified imidazo[4,5-c]pyridine N-oxide.

Caption: Experimental workflow for N-oxide synthesis and purification.

References

• Makarov, V., et al. (2025). Imidazo[4,5-f]quinoline and Imidazo[4,5-h]quinoline N-Oxides via Base-Catalyzed Cyclization of ortho-Nitroalkylaminoquinolines. ACS Omega. Retrieved from [Link]

• The Royal Society of Chemistry. (2021). Mono-N-oxidation of Heterocycle-Fused Pyrimidines. RSC Publishing. Retrieved from [Link]

• Reusch, W. (n.d.). Heterocyclic Compounds. Michigan State University Department of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental investigation on the oxidation rules of pyridine. ResearchGate. Retrieved from [Link]

• Sławiński, J., & Szafrański, K. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(16), 4984. Retrieved from [Link]

• Nanomaterials Chemistry. (2024). Investigation of the Reaction for the Production of Imidazo[1,2-a]pyridine via ZnS-ZnFe2O4 Nanocatalyst. Nanomaterials Chemistry, 2, 155-167. Retrieved from [Link]

• Bistrović, A., et al. (2020). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. Molecules, 25(21), 5227. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Beilstein Journals. Retrieved from [Link]

• Baran, P. (2012). Pyridine N-Oxides. Baran Lab, Scripps Research. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Imidazo[1,2-a]pyridine synthesis. Organic Chemistry Portal. Retrieved from [Link]

• Journal of Chemical Technology and Metallurgy. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Journal of Chemical Technology and Metallurgy, 57(1), 123-136. Retrieved from [Link]

• Ilina, T. V., & Poroikov, V. V. (2015). Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. Current Topics in Medicinal Chemistry, 15(24), 2484–2503. Retrieved from [Link]

• The Journal of Organic Chemistry. (2025). Oxidative Esterification via Cleavage of C(sp2)-N Bond of Imidazo[1,2-a]pyridine: Access to the α-Ketoester and Late-Stage Modification. ACS Publications. Retrieved from [Link]

• Coe, S. (n.d.). Metabolism of five membered nitrogen containing heterocycles. Hypha Discovery Blogs. Retrieved from [Link]

• Douglas, C. J., & Garg, N. K. (2018). Selective Heteroaryl N-Oxidation of Amine-Containing Molecules. ACS Central Science, 4(4), 493–498. Retrieved from [Link]

• PubChem. (n.d.). 1H-Imidazo(4,5-c)pyridine. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Oxidation methods of nitrogen-containing heterocyclic compounds. ResearchGate. Retrieved from [Link]

• MDPI. (n.d.). Nitrone or Oxaziridine? Further Insights into the Selectivity of Imine Oxidation Catalyzed by Methyltrioxorhenium. MDPI. Retrieved from [Link]

Sources

• 1. Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Purification Strategies for 3H-Imidazo[4,5-c]pyridine 5-oxide

Welcome to the technical support guide for the purification of 3H-Imidazo[4,5-c]pyridine 5-oxide. This document provides field-proven insights, troubleshooting guides, and detailed protocols for researchers, scientists, and drug development professionals. The unique chemical nature of this molecule—possessing a highly polar N-oxide functionality and a basic imidazopyridine core—presents specific challenges that this guide aims to address directly.

Introduction: The Purification Challenge

3H-Imidazo[4,5-c]pyridine 5-oxide is a heterocyclic compound of significant interest in medicinal chemistry due to its structural resemblance to purines.[1] Its purification is frequently complicated by two primary factors:

• High Polarity: The N-oxide group introduces a strong dipole moment, making the molecule highly polar and often sparingly soluble in common non-polar organic solvents.[2][3] This property dictates the choice of chromatographic and recrystallization systems.

• Basicity: The presence of basic nitrogen atoms in the imidazopyridine ring system can lead to problematic interactions with the standard purification stationary phase, silica gel, which is acidic. This interaction often results in significant peak tailing or even irreversible adsorption during column chromatography.[4]

This guide provides a systematic approach to overcoming these challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the purification of 3H-Imidazo[4,5-c]pyridine 5-oxide.

Q1: What are the most common impurities I should expect?

Understanding potential impurities is critical for designing an effective purification strategy. These are typically byproducts of the synthesis. The most common synthetic route involves the cyclization of a diaminopyridine derivative followed by N-oxidation.[1][5]

• Unreacted Starting Materials: Depending on the specific synthetic route, these could include 3,4-diaminopyridine or its precursors.

• Deoxygenated Parent Compound: Incomplete N-oxidation is a very common issue, leading to the presence of the parent 3H-imidazo[4,5-c]pyridine. This impurity is significantly less polar than the desired N-oxide and is usually separable with a well-chosen chromatography system.[6]

• Side-Reaction Products: The synthesis of imidazopyridines can sometimes yield regioisomers or other byproducts.[1]

• Residual Oxidizing Agent: If using an oxidant like m-chloroperoxybenzoic acid (m-CPBA), residual benzoic acid byproducts may be present.[7]

Q2: What is a good general workflow for purifying the crude product?

A logical, stepwise approach is recommended to efficiently achieve high purity. The workflow should be adapted based on the scale of the reaction and the impurity profile observed by TLC or LC-MS.

Caption: General purification workflow for 3H-Imidazo[4,5-c]pyridine 5-oxide.

Q3: How do I choose the best recrystallization solvent?

Recrystallization is an excellent technique for final purification, especially on a larger scale, as it can be more cost-effective and scalable than chromatography.[8] The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when heated.

Methodology for Solvent Screening:

• Place ~10-20 mg of your crude material into a small test tube.

• Add the chosen solvent dropwise at room temperature until a slurry is formed. Observe if the solid dissolves. If it dissolves easily at room temperature, it is not a suitable solvent.

• If the solid remains, heat the mixture gently (e.g., in a warm water bath). Continue adding the solvent dropwise until the solid just dissolves.

• Allow the solution to cool slowly to room temperature, and then in an ice bath.

• Observe for the formation of well-defined crystals. If the compound "oils out," the solvent may not be suitable, or the sample may be too impure.

Solvent Class	Example Solvents	Suitability for 3H-Imidazo[4,5-c]pyridine 5-oxide	Causality & Rationale
Protic Solvents	Ethanol, Methanol, Isopropanol, Water	High Potential. Often good for polar, H-bonding compounds.	The hydroxyl group can hydrogen bond with the N-oxide oxygen and ring nitrogens, aiding dissolution at higher temperatures. A mixture (e.g., Ethanol/Water) is often effective.
Aprotic Polar	Acetonitrile, Acetone, Ethyl Acetate	Moderate Potential.	These solvents have dipoles that can interact with the polar N-oxide, but lack H-bond donating ability. They may be useful as a co-solvent.
Ethers	Diethyl Ether, THF	Low Potential (as single solvent).	Generally not polar enough to dissolve the N-oxide, but can be used as an anti-solvent to induce precipitation from a more polar solution.
Hydrocarbons	Hexanes, Toluene	Very Low Potential.	Non-polar solvents that are unlikely to dissolve the highly polar target compound. Primarily used as anti-solvents.

Q4: What are the best starting conditions for column chromatography?

Due to the compound's high polarity and basicity, standard silica gel chromatography requires a highly polar mobile phase.

• Stationary Phase: Silica Gel (60 Å, 230-400 mesh) is a good starting point.

• Mobile Phase (Eluent): Start with a gradient system of Dichloromethane (DCM) and Methanol (MeOH).

  • Initial TLC Analysis: Spot your crude material on a silica TLC plate. Develop plates in various DCM:MeOH ratios (e.g., 98:2, 95:5, 90:10). The ideal system should give your product an Rf value of ~0.2-0.3.

  • Tackling Streaking: If you observe significant streaking or tailing on the TLC plate, it indicates a strong, undesirable interaction with the acidic silica. To counteract this, add a basic modifier to your eluent system. A common choice is 0.5-1% triethylamine (TEA) or a pre-mixed solution of 1-2% ammonia in methanol.[4]

• Alternative Stationary Phases: If streaking persists or the compound is immobile even in 20% MeOH/DCM, consider alternative stationary phases like neutral alumina or reversed-phase (C18) silica.[4][9]

Q5: How do I confirm the purity and identity of my final product?

A combination of analytical techniques is essential to confirm both purity and structural identity.

• Purity: High-Performance Liquid Chromatography (HPLC), preferably with two different solvent systems, is the gold standard for purity assessment. An LC-MS is even better as it provides mass confirmation.

• Identity:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are crucial for confirming the chemical structure.

  • Mass Spectrometry (MS): Provides the molecular weight of the compound.

  • Infrared Spectroscopy (FT-IR): Can confirm the presence of key functional groups.

Part 2: Troubleshooting Guide

This section provides solutions to specific problems encountered during purification.

Chromatography Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Severe Streaking / Tailing on TLC/Column	Acid-Base Interaction: The basic nitrogen atoms of your compound are strongly interacting with the acidic silanol (Si-OH) groups on the silica surface.[4]	1. Add a Basic Modifier: Incorporate 0.5-1% triethylamine (TEA) or ammonium hydroxide into your eluent to neutralize the acidic sites on the silica.[4]2. Switch Stationary Phase: Use neutral or basic alumina, which is more compatible with basic compounds.[9]
Compound Will Not Elute from the Column	Excessive Polarity: The compound is too polar for the chosen mobile phase and is irreversibly adsorbed onto the silica gel.	1. Increase Eluent Polarity: Gradually increase the percentage of methanol in your DCM/MeOH eluent. You can go up to 20% or even higher. Using 100% methanol is possible but may dissolve some silica if the mobile phase is basic.[2]2. Switch to HILIC or Reversed-Phase: For extremely polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) or reversed-phase HPLC with a C18 column and a polar mobile phase (e.g., water/acetonitrile) is often the best approach.[3]
Poor Separation from an Impurity	Similar Polarity: The impurity and your product have very similar polarities in the chosen solvent system.	1. Optimize the Solvent System: Try a different solvent combination. For example, switch from DCM/MeOH to Ethyl Acetate/Ethanol. Different solvents can alter the selectivity of the separation.2. Use High-Performance Flash Chromatography: These systems provide better resolution than traditional glass columns.3. Recrystallization: If the impurity is present in a small amount, a carefully executed recrystallization may be sufficient to remove it.
Product Decomposes on the Column	Silica Acidity: The acidic nature of the silica gel may be catalyzing the degradation of your N-oxide.	1. Test for Stability: Spot the compound on a TLC plate, wait 30-60 minutes, and then develop the plate. If a new spot appears, the compound is unstable on silica.[9]2. Deactivate the Silica: Pass a solution of your eluent containing 1% TEA through the column before loading your sample.3. Use an Alternative Method: Rely on recrystallization, acid-base extraction, or a different stationary phase like alumina.

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Caption: Decision tree for troubleshooting column chromatography issues.

Recrystallization Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Compound "Oils Out" Instead of Crystallizing	1. Supersaturation: The solution is too concentrated, or was cooled too quickly.2. High Impurity Level: Impurities are depressing the melting point and interfering with crystal lattice formation.[4]	1. Re-heat and Dilute: Heat the mixture to re-dissolve the oil, add a small amount (~5-10%) more of the hot solvent, and allow it to cool much more slowly.[4]2. Scratch/Seed: Scratch the inside of the flask with a glass rod to create nucleation sites or add a single seed crystal of pure product.[4]3. Pre-purify: Run the material through a quick silica plug to remove gross impurities before attempting recrystallization.
No Crystals Form Upon Cooling	1. Solution is Too Dilute: Not enough compound is present to reach saturation upon cooling.2. Solvent is Too Good: The compound is too soluble in the solvent even at low temperatures.	1. Reduce Solvent Volume: Gently heat the solution and evaporate some of the solvent under a stream of nitrogen, then attempt to cool again.2. Add an Anti-Solvent: Slowly add a solvent in which your compound is insoluble (e.g., hexanes or diethyl ether) to the solution until it becomes slightly cloudy, then allow it to stand.

Part 3: Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography on Silica Gel

This protocol assumes a crude sample of ~500 mg.

• Eluent Selection: Based on TLC analysis (as described in FAQ Q4), prepare an optimized eluent system. For this example, we'll assume 95:5 DCM:MeOH with 0.5% TEA is optimal. Prepare two solutions: Eluent A (100% DCM) and Eluent B (90:10 DCM:MeOH with 0.5% TEA).

• Column Packing:

  • Select a glass column of appropriate size (e.g., 2-3 cm diameter).

  • Create a slurry of silica gel (~25-50 g, or 50-100x the mass of your sample) in Eluent A.

  • Pour the slurry into the column and use gentle air pressure to pack the bed evenly, ensuring no air bubbles are trapped. Add a thin layer of sand on top to protect the silica bed.

• Sample Loading (Dry Loading is Recommended):

  • Dissolve your 500 mg crude product in a minimal amount of a strong solvent (like methanol).

  • Add ~1-2 g of silica gel to this solution.

  • Evaporate the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder of your compound adsorbed onto the silica.

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Begin eluting with 100% DCM (Eluent A) for 2-3 column volumes to remove very non-polar impurities.

  • Gradually increase the polarity by mixing in Eluent B. A typical gradient might be: 100% A -> 80:20 A:B -> 50:50 A:B -> 100% B.

  • Collect fractions and monitor them by TLC to identify which ones contain your pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3H-Imidazo[4,5-c]pyridine 5-oxide.

References

• CN115160220A - Synthesis process of pyridine-N-oxide - Google P

• How can i purify N-oxides on column chromatography? - ResearchGate. [Link]

• C–H Arylation of Heterocyclic N-Oxides Through in Situ Diazotisation Of Anilines without Added Promoters: A Green And Selective Coupling Process - ACS Publications. [Link]

• (PDF) Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity - ResearchGate. [Link]

• Visible Light-Induced Divergent Deoxygenation/Hydroxymethylation of Pyridine N-Oxides | The Journal of Organic Chemistry - ACS Publications. [Link]

• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines - PMC - NIH. [Link]

• Retention of Pyridine N-Oxides on HPLC - Chromatography Forum. [Link]

• Purification: Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PubMed Central. [Link]

• Functionalization of imidazole N-oxide: a recent discovery in organic transformations. [Link]

• US3467659A - Process for the reduction of pyridine n-oxides - Google P

• Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium | ACS Omega. [Link]

• Deoxygenation of N-heterocyclic N-oxides using isopropanol as a recyclable reductant. [Link]

• Aromatic Heterocycles Practice Problems | Test Your Skills with Real Questions - Pearson. [Link]

• Synthesis and Selected Transformations of 2-Unsubstituted Imidazole N-Oxides Using a Ball-Milling Mechanochemical Approach - MDPI. [Link]

• Medicinal Chemistry of Drugs with N-Oxide Functionalities - ACS Publications. [Link]

• Recent trends in the chemistry of pyridine N-oxides - arkat usa. [Link]

• Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity | European Journal of Chemistry. [Link]

• Isolation and identification of verticine N-oxide from Fritillaria L. [Link]

• N-(Imidazolidin-2-ylidene)-1-arylmethanamine oxides: synthesis, structure and pharmacological evaluation - PubMed. [Link]

• CN103788086A - Pyridoimidazole compounds and preparation method thereof - Google P

Sources

• 1. Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Retention of Pyridine N-Oxides on HPLC - Chromatography Forum [chromforum.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CN115160220A - Synthesis process of pyridine-N-oxide - Google Patents [patents.google.com]
• 8. Deoxygenation of N-heterocyclic N-oxides using isopropanol as a recyclable reductant - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. Purification [chem.rochester.edu]

Technical Support Center: Overcoming Solubility Issues of Imidazo[4,5-c]pyridine Compounds

Welcome to the technical support center for imidazo[4,5-c]pyridine compounds. This guide is designed for researchers, scientists, and drug development professionals who are navigating the formulation challenges associated with this important class of molecules. Many kinase inhibitors and other therapeutic agents are built on this scaffold, but their planar, heterocyclic nature often leads to significant solubility hurdles.[1][2][3]

This document provides troubleshooting guidance and frequently asked questions (FAQs) to help you overcome these issues in your experiments, from initial in vitro assays to advanced in vivo studies.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the solubility of imidazo[4,5-c]pyridine compounds. Understanding these core concepts is the first step toward rational formulation design.

Q1: Why are imidazo[4,5-c]pyridine compounds often poorly soluble in aqueous media?

A1: The low aqueous solubility of the imidazo[4,5-c]pyridine scaffold is rooted in its fundamental physicochemical properties:

• High Crystal Lattice Energy: The planar structure of the fused imidazole and pyridine rings facilitates strong intermolecular π-π stacking.[4] This arrangement creates a highly stable crystal lattice that requires significant energy to break apart during dissolution, resulting in low intrinsic solubility.

• Hydrophobicity: While the nitrogen atoms add some polarity, the overall fused aromatic ring system is predominantly hydrophobic.[5] This limits favorable interactions with water molecules, making solvation energetically unfavorable. Many potent kinase inhibitors derived from this class are categorized as Biopharmaceutics Classification System (BCS) Class II or IV compounds, signifying low solubility as a primary barrier to absorption.[6]

• Structural Rigidity: The rigid, fused-ring structure offers limited conformational flexibility, which can hinder the molecule's ability to adapt and fit within the hydrogen-bonding network of water.

Q2: How does pH impact the solubility of my imidazo[4,5-c]pyridine compound?

A2: The imidazo[4,5-c]pyridine core contains basic nitrogen atoms in both the imidazole and pyridine rings, making its solubility highly pH-dependent.

• Protonation: In acidic conditions (low pH), these nitrogen atoms can be protonated, forming a positively charged cation. This ionized form is significantly more polar and water-soluble than the neutral free base.

• pKa Value: The specific pH at which this transition occurs is determined by the compound's pKa. By adjusting the pH of the solution to be 1-2 units below the pKa of the key basic nitrogen, you can dramatically increase solubility. This is a common and effective strategy for this class of compounds.[7][8]

Q3: What are the best starting solvents for making a stock solution?

A3: For creating high-concentration stock solutions, potent polar aprotic solvents are generally the most effective.

• Dimethyl Sulfoxide (DMSO): This is the most common and effective solvent for dissolving imidazo[4,5-c]pyridine compounds for in vitro screening.[5] It can typically dissolve these compounds at concentrations of 10-50 mM.

• Dimethylformamide (DMF): DMF is another strong option, with solubility characteristics similar to DMSO.

• N-Methyl-2-pyrrolidone (NMP): NMP is a powerful solvent often used in preclinical formulation development for its high solubilizing capacity.

A summary of common organic solvents is provided in the table below.

Solvent	Polarity (Dielectric Constant)	Suitability for Stock Solutions	Notes
DMSO	47.2	Excellent	Standard for in vitro assays; hygroscopic.
DMF	36.7	Excellent	High boiling point; handle with care.
NMP	32.2	Excellent	Often used in toxicology formulations.
Ethanol	24.6	Moderate	Can be used, but solubility is often lower than DMSO/DMF.[5]
Methanol	33.0	Moderate	Similar to ethanol; can be more effective for some analogs.

Troubleshooting Guides

This section provides practical, step-by-step solutions to common problems encountered during experimentation.

Issue 1: My compound precipitates when I dilute my DMSO stock into aqueous assay buffer.

This is a classic sign of a compound with poor kinetic solubility. The compound is soluble in the DMSO stock but "crashes out" when the solvent environment abruptly changes to a predominantly aqueous one.

Caption: Logic for selecting a formulation strategy.

For challenging compounds, creating an amorphous solid dispersion (ASD) is a powerful technique. [9]In an ASD, the drug is molecularly dispersed within a polymer matrix (e.g., PVP, HPMC-AS). This prevents crystallization and presents the drug in a high-energy, amorphous state, which has a much higher apparent solubility than the crystalline form. [10][11][12] Mechanism of Action:

• Energy Barrier: The amorphous form does not have a stable crystal lattice, eliminating the energy required for dissolution. [9]2. Supersaturation: Upon contact with aqueous media, the ASD dissolves and releases the drug at a concentration that can far exceed its crystalline solubility, creating a supersaturated solution.

• Stabilization: The polymer in the formulation helps to inhibit the drug from precipitating out of the supersaturated state, allowing for enhanced absorption. [13] Developing an ASD typically requires specialized equipment (e.g., spray dryer, hot-melt extruder) and is a common strategy in formal drug development. [14]

Lipid-based formulations, such as self-emulsifying drug delivery systems (SEDDS), can be highly effective for lipophilic compounds. [13]These formulations consist of oils, surfactants, and co-solvents that solubilize the drug. Upon gentle agitation in aqueous media (like the GI tract), they spontaneously form a fine oil-in-water emulsion, keeping the drug solubilized and ready for absorption. [15]This approach is particularly useful for kinase inhibitors where low solubility limits oral absorption. [15]

References

• 3H-Imidazo[4,5-c]pyridine - Solubility of Things. Vertex AI Search.
• Enhancing the Oral Absorption of Kinase Inhibitors Using Lipophilic Salts and Lipid-Based Formulations.
• Pharmaceutical compositions of amorphous solid dispersions and methods of preperation thereof.
• Practical Recommendations for the Manipulation of Kinase Inhibitor Formulations to Age-Appropri
• Inherent formulation issues of kinase inhibitors. PubMed.
• 1H-Imidazo(4,5-c)pyridine. PubChem.
• Amorphous solid dispersions for enhanced drug solubility and stability. Technobis.
• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.
• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Deriv
• Inherent formulation issues of kinase inhibitors. DSpace@Utrecht University.
• Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products.
• Amorphous Solid Dispersions: Advances in Drug Solubility. Cellets.
• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma.
• Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. SpringerLink.
• Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing.
• Drug Solubility: Importance and Enhancement Techniques. PubMed Central.
• SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES.
• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI.
• Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences.
• Optimizing Drug Loading in Amorphous Solid Dispersions. YouTube.

Sources

• 1. Inherent formulation issues of kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dspace.library.uu.nl [dspace.library.uu.nl]
• 3. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Practical Recommendations for the Manipulation of Kinase Inhibitor Formulations to Age-Appropriate Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. wjbphs.com [wjbphs.com]
• 9. crystallizationsystems.com [crystallizationsystems.com]
• 10. WO2022068877A1 - Pharmaceutical compositions of amorphous solid dispersions and methods of preperation thereof - Google Patents [patents.google.com]
• 11. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cellets.com [cellets.com]
• 13. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 14. m.youtube.com [m.youtube.com]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of Imidazo[4,5-c]pyridines

Welcome to the technical support center for the synthesis of imidazo[4,5-c]pyridines. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges and side reactions encountered during synthesis.

Introduction

The imidazo[4,5-c]pyridine core is a significant pharmacophore due to its structural analogy to purines, leading to a wide range of biological activities.[1][2] However, its synthesis is not without challenges. This guide provides practical, field-proven insights into identifying and mitigating common side reactions, ensuring the integrity and efficiency of your synthetic routes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable protocols.

Issue 1: Low Yield in the Primary Cyclization Step

Question: I am attempting to synthesize a 2-substituted imidazo[4,5-c]pyridine by condensing 3,4-diaminopyridine with a carboxylic acid (or aldehyde), but my yields are consistently low. What are the likely causes and how can I improve them?

Answer:

Low yields in the initial cyclization are a frequent challenge and can stem from several factors. The reaction, often a variation of the Phillips-Ladenburg synthesis, involves the formation of an amidine or Schiff base intermediate followed by intramolecular cyclization and dehydration (or oxidation in the case of aldehydes).[1]

A. Incomplete Cyclization and Dehydration:

• Causality: The final ring-closing step is a dehydration reaction, which is reversible. If water is not effectively removed from the reaction medium, the equilibrium will not favor the formation of the aromatic imidazo[4,5-c]pyridine. This can lead to the accumulation of a stable, partially cyclized intermediate.

• Troubleshooting Protocol:

  • Reaction Temperature and Solvent: For carboxylic acid condensations, ensure the reaction is conducted at a sufficiently high temperature to drive off water. The use of high-boiling point solvents or dehydrating agents like polyphosphoric acid (PPA) at elevated temperatures is a common strategy.[1] Microwave-assisted synthesis can also be effective in reducing reaction times and improving yields.[1]

  • Water Removal: For reactions run in conventional solvents, employ a Dean-Stark trap to azeotropically remove water as it is formed.

  • Acid Catalysis: For condensations with carboxylic acid equivalents like orthoesters, a catalytic amount of a strong acid can facilitate the reaction.

B. Side Reactions of Starting Materials:

• Causality: Under harsh reaction conditions, the starting materials themselves can undergo decomposition or self-condensation, reducing the amount available for the desired reaction. Aldehyd starting materials are particularly prone to self-condensation or oxidation.

• Troubleshooting Protocol:

  • Control of Stoichiometry: Use a precise 1:1 stoichiometry of the diaminopyridine and the carbonyl compound. An excess of the aldehyde can lead to increased side product formation.

  • Reaction Conditions: For aldehyde condensations that require an oxidative step, air oxidation can be slow and inefficient.[3] Consider using a mild oxidizing agent or performing the reaction under an oxygen atmosphere to facilitate the final aromatization step.

C. Purification Losses:

• Causality: Imidazo[4,5-c]pyridines can be highly polar and may adhere strongly to silica gel during chromatography, leading to significant product loss.

• Troubleshooting Protocol:

  • Extraction Optimization: Ensure your work-up and extraction procedures are optimized for the specific polarity of your product. This may involve adjusting the pH of the aqueous phase to ensure the product is in its neutral form.

  • Chromatography Conditions: If column chromatography is necessary, consider using a less acidic stationary phase like neutral alumina or deactivated silica gel. Employing a gradient elution with a polar solvent containing a small amount of a basic modifier (e.g., triethylamine or ammonia in methanol) can help to reduce tailing and improve recovery.

Issue 2: Formation of N-Oxide Impurities

Question: My reaction has produced an unexpected byproduct with a mass 16 units higher than my target imidazo[4,5-c]pyridine. I suspect it's an N-oxide. How can I prevent its formation, and can it be reversed?

Answer:

The pyridine nitrogen in the imidazo[4,5-c]pyridine ring is susceptible to oxidation, leading to the formation of a stable N-oxide.[3] This is a common side reaction, especially when oxidative conditions are employed or when the reaction is exposed to air at high temperatures.

• Mechanism of Formation: The lone pair of electrons on the pyridine nitrogen can be attacked by oxidizing agents (e.g., peroxy acids, or even molecular oxygen at elevated temperatures) to form the N-O bond.

  Caption: Oxidation of the pyridine nitrogen.

• Prevention Strategies:

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric oxygen, especially when heating for extended periods.[3]

  • Control of Oxidants: If an oxidant is required for the synthesis (e.g., in aldehyde condensations), use a stoichiometric amount of a mild oxidizing agent and carefully control the reaction temperature and time.

• Protocol for Reduction of N-Oxides: If the N-oxide has already formed, it can often be reduced back to the parent heterocycle.

  • Phosphorus Reagents: A common method is to treat the N-oxide with a phosphorus(III) reagent like phosphorus trichloride (PCl₃) or triphenylphosphine (PPh₃) in a suitable solvent.

  • Catalytic Hydrogenation: Catalytic hydrogenation using a catalyst such as Raney Nickel can also be effective for the deoxygenation of pyridine N-oxides.

Frequently Asked Questions (FAQs)

Q1: How can I control the regioselectivity of N-alkylation on the imidazo[4,5-c]pyridine core?

A1: The imidazo[4,5-c]pyridine scaffold has multiple nitrogen atoms that can be alkylated, leading to a mixture of regioisomers. The primary sites of alkylation are the two nitrogen atoms in the imidazole ring and the pyridine nitrogen. The regioselectivity is highly dependent on the reaction conditions.[4][5]

• Understanding the Tautomers: The N-H proton on the imidazole ring can exist in tautomeric forms, allowing for alkylation at either nitrogen.

  Caption: Tautomeric forms of the imidazo[4,5-c]pyridine core.

• Factors Influencing Regioselectivity:

  • Base: The choice of base is critical. Strong, non-nucleophilic bases like sodium hydride (NaH) will deprotonate the most acidic proton, which is typically on the imidazole ring. Weaker bases like potassium carbonate (K₂CO₃) may lead to a different distribution of isomers.

  • Solvent: The polarity of the solvent can influence which nitrogen is more accessible for alkylation. Nonpolar solvents may favor alkylation at one of the imidazole nitrogens, while polar aprotic solvents like DMF are commonly used but can lead to mixtures.[4]

  • Steric Hindrance: The steric bulk of both the alkylating agent and any existing substituents on the imidazo[4,5-c]pyridine ring can direct the alkylation to the most sterically accessible nitrogen atom.

• Troubleshooting and Optimization:

  • Screening Conditions: A systematic screening of different bases (e.g., NaH, K₂CO₃, Cs₂CO₃) and solvents (e.g., THF, DMF, dioxane) is recommended to find the optimal conditions for the desired regioisomer.

  • Protecting Groups: If achieving the desired regioselectivity is challenging, a protecting group strategy may be necessary to block unwanted alkylation sites.

Q2: What are the best methods for separating a mixture of N-alkylated imidazo[4,5-c]pyridine isomers?

A2: The separation of N-alkylated regioisomers is often a significant challenge due to their similar polarities.

• Column Chromatography: This is the most common method for separating these isomers.

  • Stationary Phase: Standard silica gel is often used, but for particularly difficult separations, high-performance liquid chromatography (HPLC) with a more specialized stationary phase may be required.

  • Eluent System: A careful optimization of the eluent system is crucial. A gradient elution is often more effective than an isocratic one. A typical starting point would be a mixture of a nonpolar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol). The addition of a small amount of a basic modifier like triethylamine can improve peak shape and resolution.

  • Example Protocol: A mixture of regioisomers can often be separated on a silica gel column using a dichloromethane/methanol gradient as the eluent.[5]

• Crystallization: If one of the isomers is significantly less soluble than the others in a particular solvent system, fractional crystallization can be an effective purification method.

• Characterization of Isomers: Once separated, the identity of each regioisomer can be unequivocally determined using advanced NMR techniques such as 2D NOESY (Nuclear Overhauser Effect Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation), which can establish through-space and through-bond correlations between the alkyl group and the protons on the heterocyclic core.[4][5]

  Caption: Workflow for isomer separation and characterization.

Data Summary Table

Issue	Common Cause(s)	Recommended Solution(s)
Low Yield in Cyclization	Incomplete reaction, inefficient water removal, side reactions of starting materials.	Use high temperatures, a Dean-Stark trap, or a dehydrating agent like PPA. Optimize stoichiometry and consider a mild oxidant for aldehyde condensations.
N-Oxide Formation	Unwanted oxidation of the pyridine nitrogen by air or oxidizing agents.	Perform the reaction under an inert atmosphere. Use stoichiometric amounts of mild oxidants. Reduce the N-oxide with PCl₃ or catalytic hydrogenation.
Mixture of N-Alkylated Isomers	Multiple reactive nitrogen atoms on the heterocyclic core.	Screen different bases and solvents to optimize regioselectivity. Consider a protecting group strategy.
Difficult Isomer Separation	Similar polarities of the regioisomers.	Optimize column chromatography conditions (gradient elution, basic modifier). Attempt fractional crystallization.

References

• Gobis, K., Foks, H., & Augustynowicz-Kopeć, E. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 22(3), 399. [Link]

• Doğanç, F., & Göker, H. (2025). N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences, 50(1), 15-20. [Link]

• GÖKER, H., et al. (2023). Synthesis of some new 2-(substituted-phenyl)imidazo[4,5-c] and [4,5-b]pyridine derivatives and their antimicrobial activities. Molecular Diversity. [Link]

Sources

• 1. Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 5. Synthesis of some new 2-(substituted-phenyl)imidazo[4,5-c] and [4,5-b]pyridine derivatives and their antimicrobial activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for Imidazopyridine Synthesis

Welcome to the Technical Support Center for Imidazopyridine Synthesis. This guide is designed for researchers, scientists, and professionals in drug development. As your dedicated application scientist, my goal is to provide not just protocols, but the underlying scientific principles and field-tested insights to help you navigate the complexities of your experiments. Here, we will address common challenges, troubleshoot experimental hurdles, and optimize reaction conditions to ensure robust and reproducible results.

Section 1: Frequently Asked Questions (FAQs): Core Concepts in Imidazopyridine Synthesis

This section addresses high-level questions that form the foundation for successful synthesis.

Q1: What are the most common strategies for synthesizing the imidazo[1,2-a]pyridine core?

A1: The synthesis of the imidazo[1,2-a]pyridine scaffold is versatile, with several robust methods available. The choice depends on the desired substitution pattern and available starting materials. Key strategies include:

• Condensation Reactions: The traditional and widely used Tschitschibabin reaction involves the condensation of a 2-aminopyridine with an α-halocarbonyl compound.[1][2] While effective, it can require harsh conditions like high temperatures.[1]

• Multicomponent Reactions (MCRs): These are highly efficient one-pot reactions that combine three or more starting materials. The Groebke-Blackburn-Bienaymé (GBB) reaction, which uses a 2-aminopyridine, an aldehyde, and an isocyanide, is a prime example.[3][4] Another powerful MCR is the A³-coupling (Aldehyde-Alkyne-Amine), which provides rapid access to diverse structures.[5][6][7]

• Transition-Metal-Catalyzed Cross-Coupling: Modern methods often employ catalysts based on copper, palladium, iron, or zinc.[8] Copper-catalyzed aerobic oxidative cyclization of 2-aminopyridines with ketones or alkynes is particularly common and offers a greener alternative by using air as the oxidant.[3][5][8] These reactions often proceed through mechanisms like the Ortoleva-King, Chan-Lam, or Ullmann couplings.[3][8][9]

Q2: How do substituents on the starting materials impact the reaction outcome?

A2: The electronic properties of substituents on both the 2-aminopyridine and the carbonyl/alkyne partner are critical.

• On the 2-Aminopyridine: Electron-donating groups (EDGs) generally increase the nucleophilicity of both the endocyclic and exocyclic nitrogen atoms, which can accelerate the initial steps of the reaction, such as imine formation or the initial nucleophilic attack.[10]

• On the Carbonyl/Alkyne Component: The effect is more varied. For acetophenones in copper-catalyzed reactions, both EDGs and electron-withdrawing groups (EWGs) can lead to good yields.[8] However, in some specific cases, strong EWGs on the phenyl ring of a propargyl alcohol substrate have been shown to decrease reaction performance in a (3+2) cycloaddition.[11] It is crucial to consult literature specific to the reaction type you are performing.

Q3: What is the typical role of a catalyst in these syntheses, and how do I choose one?

A3: Catalysts are pivotal for activating substrates and facilitating bond formations that are otherwise kinetically unfavorable.

• Lewis Acids (e.g., Cu(I), Cu(II), ZnI₂, Sc(OTf)₃): These activate carbonyls and imines, making them more electrophilic.[3][8][12] Copper catalysts are particularly versatile, participating in oxidative addition, C-N bond formation, and reductive elimination cycles.[8][13]

• Palladium Catalysts: Often used for C-N cross-coupling reactions, they are highly effective but can be more expensive and sensitive.[8][14] The choice of ligand (e.g., XantPhos, BINAP) is critical to modulate the catalyst's reactivity and stability.[14][15]

• Iodine (I₂): Molecular iodine can act as a mild and cost-effective Lewis acid catalyst, promoting reactions like the GBB or tandem cyclizations.[8][16] It is considered an environmentally benign option.[10]

Q4: Can these reactions be performed under "green" conditions?

A4: Absolutely. There is a strong trend towards developing more sustainable protocols. Key green approaches include:

• Using Water as a Solvent: Some methods, like certain A³-coupling reactions, can be performed in aqueous micellar media using surfactants like sodium dodecyl sulfate (SDS).[5]

• Catalyst-Free Conditions: Certain syntheses can be achieved without a catalyst, often by using microwave irradiation or by reacting specific α-bromo/chloroketones with 2-aminopyridines at moderate temperatures.[2]

• Using Air as an Oxidant: Many copper-catalyzed aerobic dehydrogenative cyclizations utilize oxygen from the air as the terminal oxidant, producing water as the only byproduct.[3][10]

Section 2: Troubleshooting Guide: Common Problems & Solutions

Even with a well-defined protocol, unexpected issues can arise. This guide provides a systematic approach to troubleshooting.

Problem 1: Low or No Product Yield

Probable Cause	Suggested Solution & Scientific Rationale
Inactive Catalyst	The catalyst may have degraded due to exposure to air or moisture, especially for air-sensitive species like some Pd(0) complexes or Cu(I) salts. Solution: Use freshly opened or properly stored catalysts. For transition-metal reactions, consider in-situ generation of the active catalytic species.[17] For copper-catalyzed reactions, ensure the correct oxidation state is present or generated; for instance, Cu(II) salts may be ineffective without a reducing agent.[5]
Poor Reagent Quality	Starting materials may contain impurities that inhibit the catalyst or participate in side reactions. Aldehydes are prone to oxidation to carboxylic acids. Solution: Purify starting materials before use (e.g., distillation of aldehydes, recrystallization of solids). Verify purity using NMR or GC-MS.[18]
Incorrect Solvent or Temperature	The reaction may have a narrow optimal temperature range. Some reactions, like the Ullmann condensation, traditionally require high-boiling polar solvents and high temperatures.[9] In contrast, some MCRs work best at room temperature.[16] Solution: Perform a systematic optimization of the reaction temperature.[11] Ensure the solvent is anhydrous if the reaction is moisture-sensitive; distill solvents over an appropriate drying agent.[18]
Atmospheric Contamination	Many catalytic cycles, particularly those involving Pd or Cu(I), are highly sensitive to oxygen.[19] Solution: If the protocol does not explicitly call for air or oxygen, run the reaction under an inert atmosphere (Nitrogen or Argon) using Schlenk techniques or a glovebox.[18][19]

Problem 2: Formation of Multiple Products or Significant Side Reactions

Probable Cause	Suggested Solution & Scientific Rationale
Lack of Regioselectivity	With substituted 2-aminopyridines, different isomers can form. The reaction mechanism dictates the regiochemical outcome. Solution: The choice of catalyst and ligand can often control regioselectivity. For instance, in some Pd-catalyzed aminations, the steric and electronic properties of ligands like Xantphos are crucial for directing the reaction to a specific position.[15]
Side Reactions	In A³-coupling, homocoupling of the alkyne can be a significant side reaction, especially if the reaction is sluggish or exposed to oxygen.[19] For reactions involving aldehydes, self-condensation (aldol) can occur. Solution: For alkyne homocoupling, ensure the system is deoxygenated.[19] For aldol-type side reactions, adding the aldehyde slowly to the reaction mixture can help maintain a low concentration and minimize self-reaction.
Product Instability	The desired imidazopyridine product might be unstable under the reaction or workup conditions (e.g., acidic or basic quench).[20] Solution: Before the main workup, take a small aliquot of the crude reaction mixture and test its stability to your planned aqueous quench. If the product degrades, consider a non-aqueous workup or a milder pH adjustment.[20]

Problem 3: Difficulty in Product Purification

Probable Cause	Suggested Solution & Scientific Rationale
Product has Similar Polarity to Starting Materials	If the reaction did not go to completion, the product's Rf value on a TLC plate might be very close to that of a starting material, making chromatographic separation difficult. Solution: Adjust the reaction stoichiometry to use the problematic starting material as the limiting reagent. Alternatively, explore a different solvent system for chromatography to improve separation. In some cases, converting the product to a salt (or vice-versa) can dramatically change its solubility and chromatographic behavior.
Product is Insoluble	Some imidazopyridine derivatives precipitate out of the reaction mixture, which can simplify purification but may also trap impurities.[16] Solution: If the product precipitates, it can often be isolated by simple filtration.[16] However, it's crucial to wash the solid thoroughly with a solvent that dissolves the starting materials/impurities but not the product. A final recrystallization may be necessary to achieve high purity.
Product is Water-Soluble	The product may be lost to the aqueous layer during an extractive workup.[20] Solution: Before discarding the aqueous layer, check it by TLC. If the product is present, perform several additional extractions with an appropriate organic solvent. In some cases, salting out the aqueous layer with NaCl or (NH₄)₂SO₄ can decrease the product's solubility in water and improve extraction efficiency.

Section 3: Visual Workflows & Diagrams

Visual aids can clarify complex processes. Below are diagrams for a generalized synthesis workflow and a troubleshooting decision tree, created using the specified DOT language.

Generalized Imidazopyridine Synthesis Workflow

Caption: A generalized workflow for imidazopyridine synthesis.

Troubleshooting Decision Tree for Low Yield

Caption: A decision tree for troubleshooting low-yield reactions.

Section 4: Detailed Protocol & Optimization Table

This section provides a practical, step-by-step guide for a common synthesis, followed by a data table to guide your optimization efforts.

Protocol: Copper(I)-Catalyzed Aerobic Synthesis of 2-Phenylimidazo[1,2-a]pyridine

This protocol is adapted from methodologies described in the literature for the oxidative cyclization of 2-aminopyridines and acetophenones.[3]

Materials:

• 2-Aminopyridine (1.0 mmol, 94.1 mg)

• Acetophenone (1.2 mmol, 144.2 mg, 140 µL)

• Copper(I) Iodide (CuI) (0.1 mmol, 19.0 mg)

• Toluene (5 mL, anhydrous)

• Reaction vessel (e.g., 25 mL Schlenk flask) with a magnetic stir bar

• Reflux condenser

Procedure:

• Reaction Setup: To the Schlenk flask, add 2-aminopyridine (94.1 mg), acetophenone (140 µL), and copper(I) iodide (19.0 mg).

  • Scientist's Note: The order of addition is generally not critical, but adding the solid reagents first is often most convenient.

• Solvent Addition: Add anhydrous toluene (5 mL) to the flask.

• Atmosphere: Attach the reflux condenser. While many aerobic oxidations use air, starting the reaction under an inert atmosphere and then introducing air can sometimes provide more control. For this protocol, we will perform the reaction open to the air via the condenser.

  • Causality Check: The reaction relies on O₂ from the air as the terminal oxidant to regenerate the active catalytic species.[3] A completely sealed, inert system would halt the catalytic cycle.

• Heating and Monitoring: Place the flask in a preheated oil bath at 120 °C and stir vigorously. Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase). The starting materials should be consumed, and a new, more nonpolar spot corresponding to the product should appear. The reaction is typically complete within 12-24 hours.

• Workup: Once the reaction is complete (as judged by TLC), allow the mixture to cool to room temperature.

• Filtration: Dilute the reaction mixture with ethyl acetate (20 mL) and filter it through a pad of Celite to remove the insoluble copper catalyst. Wash the pad with additional ethyl acetate (10 mL).

• Extraction: Transfer the filtrate to a separatory funnel and wash with saturated aqueous NaHCO₃ solution (2 x 20 mL) and then with brine (20 mL).

  • Self-Validation: The aqueous washes remove any acidic or water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid or oil can be purified by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford the pure 2-phenylimidazo[1,2-a]pyridine.

Data Presentation: Optimization of Reaction Conditions

The following table summarizes parameters that can be adjusted to optimize the synthesis of imidazo[1,2-a]pyridines, with examples drawn from various catalytic systems.

Parameter	Variable	Typical Range / Options	Expected Outcome & Rationale	Reference
Catalyst	Copper Salt	CuI, Cu(OAc)₂, Cu(OTf)₂	Cu(I) salts are often active directly. Cu(II) salts may require an in-situ reduction or higher temperatures but can be more stable. The choice of counter-ion can affect solubility and Lewis acidity.	[8]
Additive/Co-catalyst	I₂, NaIO₄, Lewis Acids (ZnCl₂)	Iodine can act as a catalyst itself or as an oxidant.[16] NaIO₄/TBHP can be a powerful oxidizing system.[11] ZnCl₂ can coordinate to carbonyls, increasing their electrophilicity.[8]
Solvent	Polarity	Toluene, Dioxane, DMF, DMSO, Water	Non-polar solvents like toluene are common for dehydrative steps. Polar aprotic solvents like DMF or DMSO can increase reaction rates but make workup more difficult. Water is a green but challenging option.	[4][5][8][11]
Temperature	Reaction Heat	80 °C - 180 °C	Higher temperatures increase reaction rates but can also lead to side product formation or reagent decomposition. An optimal temperature must be found empirically.	[4][11]
Atmosphere	Gaseous Environment	Air, O₂, N₂, Ar	Aerobic cyclizations require O₂.[3] Many other cross-coupling reactions are air-sensitive and require an inert atmosphere to prevent catalyst degradation.
Base	Organic/Inorganic	K₂CO₃, Cs₂CO₃, Et₃N	A base is often required to neutralize acid formed during the reaction (e.g., HX from an α-haloketone) or to facilitate a deprotonation step in the catalytic cycle.	[15]
Irradiation	Energy Source	Microwave, Blue-LED	Microwave irradiation can drastically reduce reaction times by promoting rapid, uniform heating.[1][21] Photochemical methods offer alternative, often milder, pathways for radical generation or cyclization.[22]

References

• Reen, G. K., Kumar, A., & Sharma, P. (2019). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. Beilstein Journal of Organic Chemistry, 15, 1612–1685. [Link]

• Various Authors. (2024). Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. E3S Web of Conferences, 527, 01014. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. [Link]

• Jesionek, W., et al. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 22(3), 399. [Link]

• Chen, Z., et al. (2020). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones. Beilstein Journal of Organic Chemistry, 16, 284-294. [Link]

• Various Authors. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences, 98, 00018. [Link]

• Mishra, M., et al. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. ChemistrySelect, 7(3). [Link]

• Wang, L., et al. (2021). Synthesis of imidazopyridines via NaIO4/TBHP-promoted (3 + 2) cycloaddition and biological evaluation as anticancer agents. Bioorganic & Medicinal Chemistry Letters, 40, 127951. [Link]

• Bader, S. J., et al. (2018). Route Selection and Optimization in the Synthesis of Two Imidazopyridine Inhibitors of DGAT-2. Organic Process Research & Development, 22(3), 399-406. [Link]

• Orr, M. D., et al. (2023). Structure–Property Optimization of a Series of Imidazopyridines for Visceral Leishmaniasis. ACS Infectious Diseases, 9(8), 1625–1638. [Link]

• ResearchGate. (n.d.). Optimization of reaction condition for the formation of imidazo pyridine. [a]. ResearchGate. [Link]

• Jesionek, W., et al. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 22(3), 399. [Link]

• Bopp, L., et al. (2021). Design, Synthesis, and Biological Evaluation of Imidazopyridines as PD-1/PD-L1 Antagonists. ACS Medicinal Chemistry Letters, 12(5), 793–801. [Link]

• ResearchGate. (2019). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. ResearchGate. [Link]

• ResearchGate. (n.d.). Automated flow synthesis and purification of imidazo[1,2-a]-pyridine... ResearchGate. [Link]

• ResearchGate. (2013). What is the best condition for A3 coupling reaction (acetylene, aldehyde, amine)? ResearchGate. [Link]

• Ganesan, S., et al. (2023). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. RSC Advances, 13(54), 38481-38491. [Link]

• Das, P., & Maji, B. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Omega, 4(3), 5764-5773. [Link]

• Nikolova, S., & Danalev, D. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega, 6(51), 35087–35099. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. [Link]

• Chemistry LibreTexts. (2023). 3.1: A3 Coupling Reaction. [Link]

• Wikipedia. (n.d.). Ullmann condensation. [Link]

• Wikipedia. (n.d.). A3 coupling reaction. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: I Cant Reproduce an Earlier Experiment! [Link]

• D'auria, M. (2023). Recent Developments in the Photochemical Synthesis of Functionalized Imidazopyridines. Molecules, 28(11), 4381. [Link]

• ResearchGate. (n.d.). A novel manganese/iodine-catalyzed Ortoleva-King type protocol for the synthesis of imidazo[1,2-a]pyridines and Zolimidine. ResearchGate. [Link]

• RSC Publishing. (n.d.). On the mechanism of the direct acid catalyzed formation of 2,3-disubstituted imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones. Concurrence between ketimine and Ortoleva–King type reaction intermediated transformations. [Link]

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Stability issues with 3h-Imidazo[4,5-c]pyridine 5-oxide in solution

Technical Support Center: 3h-Imidazo[4,5-c]pyridine 5-oxide

A Guide to Understanding and Managing Solution Stability

Introduction: Welcome to the technical support guide for 3h-Imidazo[4,5-c]pyridine 5-oxide. As a heterocyclic aromatic N-oxide, this compound possesses a unique electronic structure that, while crucial for its biological activity, also presents specific challenges regarding its stability in solution.[1] The N-oxide functional group can influence the reactivity of the entire ring system, making it susceptible to degradation under various experimental conditions.[2]

This guide is designed for researchers, chemists, and drug development professionals. It provides a framework for anticipating, identifying, and mitigating stability issues. Given that detailed public stability data for this specific molecule is limited, this document synthesizes established principles of N-oxide and imidazopyridine chemistry to offer predictive insights and robust protocols for empirical stability testing.

Frequently Asked Questions (FAQs) on Solution Stability

Q1: What are the primary chemical liabilities of the 3h-Imidazo[4,5-c]pyridine 5-oxide structure in solution?

The primary chemical liabilities stem from the N-oxide group and the fused heterocyclic system. Key potential degradation pathways include:

• Deoxygenation: The most common degradation route for aromatic N-oxides is the loss of the oxygen atom to form the parent heterocycle, 3h-Imidazo[4,5-c]pyridine. This can be initiated by reducing agents, certain metal ions, heat, or light (photochemical reduction). The N-O bond is relatively weak and can be cleaved under various conditions.

• Ring Opening/Rearrangement: Under strongly acidic or basic conditions, or upon exposure to UV light, the fused ring system may undergo rearrangement or cleavage. The N-oxide group can make adjacent ring positions more susceptible to nucleophilic attack.[1]

• Hydrolysis: While the core ring system is generally stable against hydrolysis, substituents on the ring (if any) could be labile. The N-oxide itself is not directly hydrolyzed but can influence the reactivity of other functional groups.

• Oxidation: Although the compound contains an N-oxide, further oxidation of the carbon atoms in the ring system can occur in the presence of strong oxidizing agents, though this is generally less common than deoxygenation.

Q2: How does pH influence the stability of my compound?

The pH of the solution is one of the most critical factors governing the stability of 3h-Imidazo[4,5-c]pyridine 5-oxide.

• Mechanism: Aromatic N-oxides are weakly basic, with the pKa of the conjugate acid of pyridine-N-oxide being around 0.8.[3] In acidic conditions (low pH), the N-oxide oxygen can be protonated. This protonation can make the ring system more electron-deficient and susceptible to nucleophilic attack by solvent molecules (e.g., water) or buffer components, potentially catalyzing degradation.

• Practical Implications: In strongly acidic or alkaline solutions, the rate of degradation is often significantly accelerated.[4] It is crucial to determine the pH-rate profile to identify the pH of maximum stability. For many nitrogen heterocycles, this is often in the mid-pH range (pH 4-7), but this must be confirmed experimentally.[4][5]

Q3: Which solvents are recommended for preparing and storing stock solutions?

Choosing the right solvent is essential for maximizing the shelf-life of your compound.

• Recommended: High-purity, anhydrous aprotic solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are generally preferred for long-term storage of stock solutions. These solvents are non-reactive and can be stored at -20°C or -80°C to minimize degradation.

• Use with Caution:

  • Protic Solvents (Methanol, Ethanol): These can participate in degradation reactions, especially if the compound is photolabile. If their use is unavoidable, solutions should be prepared fresh and used immediately.

  • Water/Aqueous Buffers: Due to the risk of pH-catalyzed hydrolysis and lower stability, aqueous solutions should always be prepared fresh from a stock in an anhydrous solvent like DMSO. Avoid long-term storage in aqueous media.

Q4: Is 3h-Imidazo[4,5-c]pyridine 5-oxide sensitive to light or temperature?

Yes, both light and temperature are significant stress factors.

• Photostability: Aromatic N-oxides are often photolabile. Exposure to light, particularly in the UV spectrum, can provide the energy needed to induce deoxygenation or trigger free-radical degradation pathways. All solutions should be prepared and stored in amber vials or protected from light by wrapping containers in aluminum foil.[6]

• Thermal Stability: Elevated temperatures accelerate all chemical reactions, including degradation.[7] Long-term storage should be at low temperatures (-20°C or -80°C). For experimental work at elevated temperatures (e.g., in cell culture incubators at 37°C), the stability of the compound in the specific medium should be pre-determined.

Troubleshooting Guide: Common Experimental Issues

Observed Issue	Potential Cause(s)	Recommended Actions & Explanations
Rapid loss of parent compound peak in HPLC analysis of aqueous samples.	pH-mediated degradation.	1. Check Solution pH: Ensure the pH is within a stable range (typically neutral). 2. Change Buffer: Some buffer components (e.g., phosphate) can catalyze degradation. Try alternative buffers like HEPES or MOPS. 3. Work Quickly: Prepare aqueous dilutions immediately before use from a frozen DMSO stock.
Appearance of a new, less polar peak in the chromatogram.	Deoxygenation.	1. Identify the Peak: The new peak is likely the deoxygenated parent compound, 3h-Imidazo[4,5-c]pyridine. Confirm its identity using LC-MS. 2. Mitigate: This is often caused by light or trace metals. Ensure all solutions are protected from light. Use high-purity solvents and consider using metal-chelating agents like EDTA in your buffer if metal contamination is suspected.
Stock solution in DMSO turns yellow or brown over time.	Oxidative degradation or solvent impurities.	1. Use High-Purity Solvent: Ensure you are using anhydrous, high-purity DMSO. 2. Store Properly: Store DMSO stocks frozen (-20°C or -80°C) and tightly sealed with desiccant to prevent moisture absorption. 3. Test Before Use: If discoloration is observed, re-test the concentration and purity of the stock solution by HPLC before use.
Inconsistent results in multi-day cell-based assays.	Compound degradation in culture medium at 37°C.	1. Determine Half-Life: Perform a stability study of the compound in the exact cell culture medium at 37°C. 2. Adjust Dosing: If the compound degrades significantly over 24 hours, consider replenishing the medium with freshly prepared compound at regular intervals to maintain the desired concentration.

Experimental Protocols & Methodologies

Protocol 1: Forced Degradation Study for Stability Assessment

This protocol provides a systematic way to identify the degradation pathways and determine the intrinsic stability of 3h-Imidazo[4,5-c]pyridine 5-oxide. It is a cornerstone of drug development and analytical method validation.[8]

Objective: To assess the stability of the compound under various stress conditions (hydrolytic, oxidative, photolytic, and thermal).

Materials:

• 3h-Imidazo[4,5-c]pyridine 5-oxide

• HPLC-grade Acetonitrile (ACN) and Water

• Formic Acid or Trifluoroacetic Acid (TFA)

• 1 M HCl, 1 M NaOH

• 3% Hydrogen Peroxide (H₂O₂)

• Calibrated HPLC-UV system with a C18 column

• Photostability chamber, calibrated oven, pH meter

Methodology:

• Stock Solution Preparation:

  • Prepare a 1 mg/mL stock solution of the compound in ACN or DMSO.

• Stress Condition Preparation (Target concentration ~50 µg/mL):

  • Acid Hydrolysis: Mix stock solution with 0.1 M HCl. Incubate at 60°C for 2, 8, and 24 hours.

  • Base Hydrolysis: Mix stock solution with 0.1 M NaOH. Keep at room temperature for 30 min, 2, and 8 hours.

  • Neutral Hydrolysis: Mix stock solution with HPLC-grade water. Incubate at 60°C for 2, 8, and 24 hours.

  • Oxidative Degradation: Mix stock solution with 3% H₂O₂. Keep at room temperature, protected from light, for 2, 8, and 24 hours.

  • Thermal Degradation: Keep the solid compound in an oven at 80°C for 24 hours. Prepare a solution from this stressed solid.

  • Photolytic Degradation: Expose a solution of the compound (~50 µg/mL in ACN:Water) to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. Analyze a dark control sample in parallel.

• Sample Analysis:

  • At each time point, withdraw an aliquot. If necessary, neutralize the acid/base samples with an equimolar amount of base/acid.

  • Dilute with mobile phase to the target concentration.

  • Analyze all samples by a stability-indicating HPLC method (see below).

• Data Analysis:

  • Calculate the percentage of the remaining parent compound.

  • Determine the peak area of any degradation products formed.

  • Summarize the results in a table to identify the conditions under which the compound is unstable.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from all potential degradation products.

• Column: C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm and 280 nm (or λmax of the compound)

• Injection Volume: 10 µL

• Column Temperature: 30°C

Visualizations and Data Management

Workflow for Stability Assessment

The following diagram outlines the logical workflow for assessing the stability of a new compound in a research setting.

Caption: A logical workflow for conducting a comprehensive stability assessment.

Hypothetical Degradation Pathway: Deoxygenation

This diagram illustrates the most probable degradation pathway for 3h-Imidazo[4,5-c]pyridine 5-oxide.

Caption: Proposed primary degradation via reductive deoxygenation.

Data Summary Template

Use the following table to log the results from your forced degradation study.

Stress Condition	Time (hours)	Temperature	% Parent Compound Remaining	Observations (New Peaks, Color Change)
0.1 M HCl	2	60°C
0.1 M HCl	8	60°C
0.1 M HCl	24	60°C
0.1 M NaOH	0.5	RT
0.1 M NaOH	2	RT
0.1 M NaOH	8	RT
Water	24	60°C
3% H₂O₂	24	RT
Photolysis	24	RT
Thermal (Solid)	24	80°C

References

• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 25-32. [Link]

• Oleszek, M., & Osiak, M. (2015). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride... Journal of Chemistry, 2015, 853086. [Link]

• Geronikaki, A., et al. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(16), 4988. [Link]

• National Center for Biotechnology Information. (n.d.). 1H-Imidazo(4,5-c)pyridine. PubChem Compound Database. Retrieved January 20, 2026, from [Link]

• Wikipedia. (n.d.). Pyridine-N-oxide. Retrieved January 20, 2026, from [Link]

• Li, G., et al. (2013). Medicinal Chemistry of Drugs with N-Oxide Functionalities. Current Topics in Medicinal Chemistry, 13(24), 3149-3170. [Link]

• Rani, M. S., & Kumar, T. A. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(1), 38043-38047. [Link]

• Kumar, V., & Kumar, P. (2021). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research, 11(2), 123-128. [Link]

• Wang, G., et al. (2013). Influence of pH on the Stability Characteristics of Nanofluids. Journal of Nanomaterials, 2013, 913254. [Link]

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• 7. biomedres.us [biomedres.us]
• 8. asianjpr.com [asianjpr.com]

Technical Support Center: Deoxygenation of Imidazo[4,5-c]pyridine N-oxides

Welcome to the technical support center for the synthesis and modification of imidazo[4,5-c]pyridine derivatives. This guide is specifically designed for researchers, medicinal chemists, and drug development professionals who are navigating the crucial step of N-oxide deoxygenation. The structural similarity of the imidazopyridine core to purines makes this scaffold a cornerstone in modern pharmacology, and the N-oxide functional group serves as a powerful synthetic handle.[1] However, its efficient and clean removal can be a significant experimental hurdle.

This document provides in-depth, field-proven insights in a direct question-and-answer format to address the most common challenges and questions encountered during this transformation.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding reagent selection, reaction monitoring, and general best practices.

Q1: What are the primary methods for deoxygenating an imidazo[4,5-c]pyridine N-oxide?

There are several classes of reagents and methods, each with distinct advantages and disadvantages. The choice depends heavily on the substrate's functional group tolerance, scale, and the desired reaction conditions (mild vs. harsh).

• Trivalent Phosphorus Compounds: This is the most traditional and widely used method. Reagents like phosphorus trichloride (PCl₃) and triphenylphosphine (PPh₃) are effective but can require harsh conditions and present challenges with byproduct removal.[2]

• Catalytic Methods: Transition metal-catalyzed reactions offer a milder and more efficient alternative. Palladium-catalyzed transfer deoxygenation using a hydrogen donor (e.g., triethylamine) is a notable example that avoids harsh stoichiometric reagents.[3]

• Photoredox and Electrochemical Methods: These modern techniques represent the cutting edge of mild and selective deoxygenation. Visible-light mediated photoredox catalysis, for instance, can proceed at room temperature with high chemoselectivity, tolerating a wide array of sensitive functional groups.[4][5] Electrochemical methods offer a reagent-free approach, generating minimal waste.[4]

• Reducing Metals: Simple metals like iron or zinc powder can be used, but often require acidic conditions and can suffer from low chemoselectivity.[2]

Q2: My substrate contains sensitive functional groups (esters, nitro groups, halogens). Which deoxygenation method should I choose?

For complex molecules with sensitive functionalities, chemoselectivity is paramount.

• Highly Recommended: Visible light-mediated metallaphotoredox catalysis is an excellent choice as it operates under very mild conditions (room temperature) and has been shown to tolerate esters, ketones, nitriles, nitro groups, and halogens.[4] Similarly, palladium-catalyzed transfer deoxygenation using [Pd(OAc)₂]/dppf and triethylamine is known for its high chemoselectivity.[3]

• Use with Caution: Trivalent phosphorus reagents, particularly PCl₃, can be aggressive. While effective, PCl₃ can react with hydroxyl and carboxyl groups and may lead to unwanted side reactions, such as chlorination of the heterocyclic ring.[6][7] PPh₃ is generally milder than PCl₃ but requires higher temperatures, which can be detrimental to sensitive substrates.

• Avoid: Classical reduction with metals like zinc in acid is generally not recommended for complex, functionalized substrates due to the likelihood of reducing other groups (e.g., nitro groups).

Q3: How can I effectively monitor the progress of my deoxygenation reaction?

Proper reaction monitoring is crucial for determining the endpoint and preventing the formation of byproducts from over-exposure to reaction conditions.

• Thin-Layer Chromatography (TLC): This is the quickest and most common method. The N-oxide starting material is significantly more polar than its deoxygenated product. A typical mobile phase (e.g., ethyl acetate/hexane or dichloromethane/methanol) will show the product with a much higher Rf value than the starting material. Staining with potassium permanganate can be helpful, as the N-oxide may quench UV visualization.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For unambiguous tracking, LC-MS is the gold standard. It allows you to monitor the disappearance of the starting material's mass peak [M+H]+ and the appearance of the product's mass peak [M+H]+, which will be 16 amu lighter. This technique is invaluable for identifying any potential byproducts.

Section 2: Troubleshooting Guide

This section tackles specific experimental problems, providing a logical framework for diagnosis and resolution.

Problem/Symptom	Potential Cause	Recommended Solution & Rationale
Incomplete Reaction / Low Yield	1. Reagent Inactivity: Trivalent phosphorus reagents (PCl₃, PPh₃) can degrade upon storage. Catalysts may be poisoned.	1. Use fresh or purified reagents. PCl₃ should be freshly distilled. Ensure catalysts are handled under an inert atmosphere if they are air-sensitive.
2. Insufficient Reagent: The stoichiometry of the reducing agent may be too low.	2. Increase reagent stoichiometry. For PPh₃ or PCl₃, increase from 1.1 eq. to 1.5-2.0 eq. and re-run the reaction on a small scale.
3. Suboptimal Temperature: The reaction may have a significant activation energy barrier, or in the case of PCl₃, the reaction is often exothermic and may require initial cooling followed by warming.	3. Optimize the temperature. For PPh₃ or catalytic methods, gradually increase the reaction temperature (e.g., from 80°C to 110°C in toluene). For PCl₃ in CHCl₃, try starting at 0°C and allowing the reaction to slowly warm to room temperature or gently reflux.
Formation of Chlorinated Byproduct	Aggressive Reagent Choice: Phosphorus oxychloride (POCl₃), a potential contaminant in PCl₃ or a byproduct, is known to chlorinate the C2-position of pyridine N-oxides. PCl₃ itself can also cause this under forcing conditions.[7]	1. Switch to a non-chlorinating reagent. The safest option is to use PPh₃, a catalytic method, or a photoredox reaction.[3][4]
2. Use highly pure PCl₃ at lower temperatures. If PCl₃ must be used, ensure it is freshly distilled and run the reaction at 0°C or below to minimize side reactions.
Product is Contaminated with Phosphorus Byproducts	Use of Triphenylphosphine (PPh₃): The reaction generates triphenylphosphine oxide (Ph₃P=O) as a byproduct, which can be difficult to separate from the desired product due to its polarity and crystallinity.	1. Optimize Chromatography: Ph₃P=O can often be separated using a more polar solvent system during column chromatography.
2. Aqueous Workup: In some cases, a multi-step acidic/basic extraction can help partition the product and byproduct between organic and aqueous layers.
3. Alternative Reagent: To avoid the issue entirely, use a method that does not generate persistent byproducts, such as a catalytic or electrochemical approach.[4]
Reaction is Uncontrollably Exothermic	Reaction with PCl₃: The reaction of N-oxides with phosphorus trichloride is often highly exothermic and can be dangerous if the reagent is added too quickly or without adequate cooling.	1. Ensure proper cooling. Conduct the reaction in an ice bath (0°C).
2. Slow, controlled addition. Add the PCl₃ dropwise to the solution of the N-oxide over an extended period (e.g., 30-60 minutes) to manage the heat evolution.

Section 3: Visualized Workflows & Mechanisms

Visual aids are essential for understanding experimental design and chemical transformations.

Diagram 1: Reagent Selection Decision Tree

This diagram provides a logical path for choosing the most suitable deoxygenation method based on the specific requirements of your synthesis.

Caption: Decision tree for selecting a deoxygenation method.

Diagram 2: General Mechanism with Trivalent Phosphorus

This diagram illustrates the fundamental steps of N-oxide reduction using a phosphine reagent.

Caption: Simplified deoxygenation mechanism with P(III) reagents.

Section 4: Experimental Protocols

The following protocol provides a detailed, step-by-step methodology for a common deoxygenation procedure.

Protocol 1: Deoxygenation using Phosphorus Trichloride (PCl₃)

WARNING: This reaction is exothermic and involves a corrosive reagent. It must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Materials:

• Imidazo[4,5-c]pyridine N-oxide derivative (1.0 eq.)

• Phosphorus trichloride (PCl₃), freshly distilled (1.2 - 1.5 eq.)

• Chloroform (CHCl₃), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Reaction Setup: Dissolve the imidazo[4,5-c]pyridine N-oxide (1.0 eq.) in anhydrous chloroform (approx. 10-20 mL per gram of starting material) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Reagent Addition: Add phosphorus trichloride (1.2-1.5 eq.) to a dropping funnel and add it dropwise to the stirred solution over 30-60 minutes. Crucially, maintain the internal temperature below 10 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for another hour. Then, remove the ice bath and let the mixture warm to room temperature. Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed (typically 2-4 hours).

• Quenching: Once the reaction is complete, cool the flask again in an ice bath. Very slowly and carefully, quench the reaction by adding saturated NaHCO₃ solution dropwise until gas evolution ceases. This step neutralizes excess PCl₃ and acidic byproducts and must be done with extreme caution.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid or oil is typically purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to yield the pure deoxygenated product.

References

• Organic Chemistry Portal. (n.d.). Deoxygenation of Aza-aromatics. Retrieved from [Link]

• Gawel, K., et al. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(16), 4938. Available at: [Link]

• Feng, C., et al. (2025). Visible Light-Induced Divergent Deoxygenation/Hydroxymethylation of Pyridine N-Oxides. The Journal of Organic Chemistry. Available at: [Link]

• Sarlah, D., et al. (2021). Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides. Chemical Science, 12(35), 11663-11668. Available at: [Link]

• Gevorgyan, V., et al. (n.d.). Heteroarene N-Oxides as Oxygen Source in Organic Reactions. European Journal of Organic Chemistry. Available at: [Link]

• Fuentes, J. A., & Clarke, M. L. (2008). Deoxygenation of Pyridine N-Oxides by Palladium-Catalysed Transfer Oxidation of Trialkylamines. Synlett, 2008(16), 2579-2582. Available at: [Link]

• Shaker, Y. M. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(i), 242-268. Available at: [Link]

• Gryko, D. T., et al. (2019). Heteroaromatic N-Oxides Modified with a Chiral Oxazoline Moiety, Synthesis and Catalytic Applications. Molecules, 24(18), 3350. Available at: [Link]

• orthocresol. (2016). Removal of oxygen from pyridine N-oxide. Chemistry Stack Exchange. Available at: [Link]

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• 2. mdpi.com [mdpi.com]
• 3. Deoxygenation of Pyridine N-Oxides by Palladium-Catalysed Transfer ­Oxidation of Trialkylamines [organic-chemistry.org]
• 4. Deoxygenation of Aza-aromatics [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Imidazo[4,5-c]pyridine Kinase Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with imidazo[4,5-c]pyridine kinase assays. This guide is structured to provide direct, actionable solutions to common and complex issues encountered during experimental workflows. As many imidazo[4,5-c]pyridine derivatives function as ATP-competitive inhibitors, this guide places special emphasis on the critical interplay between the inhibitor, the kinase, and ATP.[1][2][3][4]

Section 1: Critical Signal Issues - High Background & Low Signal

High background or a complete lack of signal are two of the most frequent and disruptive issues in kinase assays. They often point to fundamental problems with assay components or compound behavior.

Q1: My assay has an unexpectedly high background signal. What are the likely causes and how can I diagnose the problem?

A high background signal can mask true inhibition and lead to false negatives. The source can be multifactorial, ranging from the inhibitor itself to the detection reagents.

Underlying Causes & Explanations:

• Compound Interference: Your imidazo[4,5-c]pyridine derivative may be directly interfering with the assay's detection system.

  • Luminescence Assays (e.g., Kinase-Glo®): Some compounds can inhibit the luciferase enzyme, which is responsible for signal generation. This leads to an artificially low signal in the presence of the compound, which can be misinterpreted as kinase inhibition. Conversely, other compounds can stabilize luciferase, increasing the signal.[5][6]

  • Fluorescence Assays (e.g., TR-FRET, FP): The compound may be autofluorescent at the excitation/emission wavelengths of the assay, directly adding to the background signal.[7]

• Compound Aggregation: At certain concentrations, small molecules can form colloidal aggregates. These aggregates can non-specifically sequester and denature the kinase, leading to an apparent—but false—inhibitory signal. This is a common artifact in high-throughput screening.[8]

• High ATP/Kinase Concentration: In assays that measure ATP consumption (like Kinase-Glo®), starting with an excessively high ATP concentration can result in a strong baseline signal that makes small changes from inhibition difficult to detect.[8] Similarly, too much active kinase can rapidly consume ATP or phosphorylate the substrate, leading to a saturated signal.

Troubleshooting Workflow:

To systematically identify the source of high background, a series of essential control experiments must be performed.

Protocol 1: Diagnosing High Background with Essential Controls

• Prepare Master Mixes: Prepare your standard assay buffer and reagents.

• Set Up Control Wells (in triplicate):

  • Positive Control: All components + a known inhibitor.

  • Negative Control (0% Inhibition): All components + vehicle (e.g., DMSO).

  • No-Enzyme Control: All components (including your test compound) except the kinase enzyme. This is critical for identifying compound interference with the detection system.[8]

  • No-Substrate Control: All components (including kinase and compound) except the peptide/protein substrate. This helps identify kinase autophosphorylation or other non-specific activity.

• Incubation: Incubate the plate under standard assay conditions.

• Signal Detection: Add detection reagents and read the plate.

• Analysis: Compare the signal from the control wells.

Data Interpretation Table:

Control Well Result	Likely Cause	Next Step
No-Enzyme Control shows high signal in the presence of your compound.	Compound Interference: The compound is directly affecting the detection reagents (e.g., autofluorescence, luciferase stabilization).	Run a counter-screen. Test the compound directly with the detection system in the absence of a kinase reaction.
No-Enzyme Control signal is low, but Negative Control is high.	Reagent Contamination or High Enzyme Activity: Possible contamination of buffers or overly active kinase.	Remake all buffers with fresh, high-purity reagents. Perform a kinase titration to find the optimal concentration.
All signals are high and indistinct.	High ATP Concentration: The assay window is compressed due to a saturated signal from excess ATP.	Optimize (lower) the ATP concentration. See Section 3.
Apparent inhibition is reversed by adding a detergent (e.g., 0.01% Triton X-100).	Compound Aggregation: The detergent disrupts the colloidal aggregates, restoring kinase activity.[8]	Re-test the compound in the presence of 0.01% Triton X-100. Consider compound solubility issues.

Q2: I'm getting a very weak signal, or no signal at all. Where should I start troubleshooting?

A weak or absent signal indicates that the kinase reaction is not occurring as expected.

Underlying Causes & Explanations:

• Inactive Enzyme: The kinase may have lost activity due to improper storage, handling (e.g., multiple freeze-thaw cycles), or age.

• Degraded Reagents: ATP is particularly susceptible to hydrolysis. The peptide or protein substrate can also degrade.

• Suboptimal Buffer Conditions: Kinase activity is highly dependent on pH, ionic strength, and the concentration of divalent cations (typically Mg²⁺). An incorrect buffer composition can completely abolish activity.

• Insufficient Reaction Time: The incubation period may be too short to generate a detectable amount of product, especially for slow-reacting kinases.[6]

Troubleshooting Workflow Diagram:

Caption: A step-by-step logic flow for troubleshooting low/no signal issues.

Section 2: Data Variability & Interpretation

Inconsistent results can undermine confidence in your findings. This section addresses the common problem of variable IC₅₀ values.

Q3: The IC₅₀ value for my imidazo[4,5-c]pyridine inhibitor varies significantly between experiments. Why is this happening?

For ATP-competitive inhibitors, the apparent IC₅₀ is not a constant; it is highly dependent on the ATP concentration in the assay. This is the most common reason for variability.[9]

The Cheng-Prusoff Relationship:

The relationship between IC₅₀ (the concentration of inhibitor required to reduce enzyme activity by 50%) and Kᵢ (the intrinsic binding affinity of the inhibitor) is described by the Cheng-Prusoff equation:

IC₅₀ = Kᵢ * (1 + [ATP] / Kₘ)

Where:

• Kᵢ is the dissociation constant of the inhibitor.

• [ATP] is the concentration of ATP in your assay.

• Kₘ is the Michaelis constant of the kinase for ATP (the [ATP] at which the reaction rate is half-maximal).[9]

This equation clearly shows that as the [ATP] increases, the apparent IC₅₀ will also increase. Therefore, comparing IC₅₀ values without specifying the ATP concentration is meaningless.

Troubleshooting IC₅₀ Variability:

• Standardize ATP Concentration: The most critical step is to use a consistent ATP concentration for all related experiments. It is standard practice to perform assays at the ATP Kₘ of the kinase, as this provides a good balance of sensitivity and physiological relevance.[9] Always report the ATP concentration used when publishing IC₅₀ data.

• Verify Compound Solubility: If the compound precipitates in the assay buffer at higher concentrations, the actual concentration in solution will be lower than the nominal concentration, leading to a flatter dose-response curve and an artificially high IC₅₀. Visually inspect wells with the highest compound concentration for any precipitation.

• Ensure Consistent Incubation Times: The kinase reaction should be stopped during the linear phase of product formation. If the reaction in the uninhibited wells reaches a plateau, the calculated IC₅₀ values may be inaccurate. Perform a time-course experiment to determine the optimal incubation time.

• Control DMSO Concentration: Ensure the final concentration of the vehicle (DMSO) is constant across all wells, as high concentrations can inhibit some kinases.

Section 3: Assay Optimization & Advanced Protocols

Optimizing key parameters is essential for developing a robust and reliable assay.

Q4: How do I determine the optimal ATP concentration for my assay?

Determining the Michaelis constant (Kₘ) for ATP is a fundamental optimization step that allows for standardized and reproducible inhibitor profiling.

Protocol 2: Determining the ATP Kₘ

• Set Up Reaction Wells: Prepare a series of wells with a fixed, non-saturating concentration of your kinase and substrate.

• Create ATP Dilution Series: In these wells, create a serial dilution of ATP. The concentration range should typically span from 0.1 * Kₘ to 10 * Kₘ. (If the Kₘ is unknown, start with a broad range, e.g., 1 µM to 1 mM).

• Initiate Reaction: Start the kinase reaction and incubate for a predetermined time within the linear range of the reaction.

• Detect Signal: Stop the reaction and measure the signal (e.g., luminescence, fluorescence).

• Plot Data: Plot the reaction velocity (signal) as a function of the ATP concentration.

• Calculate Kₘ: Fit the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism) to determine the Kₘ value. The Kₘ is the ATP concentration that yields half of the maximum velocity (Vₘₐₓ).[9]

Visualizing the Kinase-Inhibitor Interaction:

The following diagram illustrates the competitive binding dynamic at the heart of many imidazo[4,5-c]pyridine kinase assays.

Caption: Competitive inhibition mechanism at the kinase active site.

References

• Canning, P., et al. (2014). Structural basis for inhibition of the Aurora A kinase by a novel class of imidazo[4,5-b]pyridine-based inhibitors. Journal of Medicinal Chemistry, 57(1), 219-231. [Link]

• Krajewska, E., & Witt, M. (2020). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 25(23), 5639. [Link]

• Bavetsias, V., et al. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry, 55(20), 8721-8734. [Link]

• Fancelli, D., et al. (2015). Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. Scientific Reports, 5, 12053. [Link]

• Bavetsias, V., et al. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. ACS Publications. [Link]

• BMG LABTECH. (2020). Kinase assays. Retrieved January 21, 2026, from [Link]

• Cali, J. J., et al. (2008). Development of a HTRF® Kinase Assay for Determination of Syk Activity. ASSAY and Drug Development Technologies, 6(3), 401-410. [Link]

• Harris, P. A., et al. (2024). Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. Journal of Medicinal Chemistry. [Link]

• Abdel-Maksoud, M. S., et al. (2022). Design and synthesis of novel imidazo[4,5-b]pyridine based compounds as potent anticancer agents with CDK9 inhibitory activity. Bioorganic Chemistry, 128, 106079. [Link]

• Klink, T. A. (2012). Assay Development for Protein Kinase Enzymes. Methods in Molecular Biology, 795, 39-59. [Link]

• ResearchGate. (n.d.). Hit generation and exploration: Imidazo[4,5-b] pyridine derivatives as inhibitors of Aurora kinases. Retrieved January 21, 2026, from [Link]

• Addie, M., et al. (2013). Discovery and Optimization of a Series of 3-(3-Phenyl-3H-imidazo[4,5-b]pyridin-2-yl)pyridin-2-amines: Orally Bioavailable, Selective, and Potent ATP-Independent Akt Inhibitors. Journal of Medicinal Chemistry, 56(15), 6045-6069. [Link]

Sources

• 1. Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. bmglabtech.com [bmglabtech.com]
• 6. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Development of a HTRF® Kinase Assay for Determination of Syk Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing the Selectivity of Imidazo[4,5-c]pyridine Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with imidazo[4,5-c]pyridine inhibitors. This guide provides in-depth, experience-driven answers to common challenges encountered during the development and application of this important class of molecules. Our focus is on the practical and theoretical aspects of enhancing inhibitor selectivity, a critical factor for therapeutic success and accurate biological inquiry.

The imidazo[4,5-c]pyridine scaffold is a privileged structure in medicinal chemistry, recognized for its ability to mimic purines and interact with a wide range of biological targets, particularly protein kinases.[1][2] However, achieving high selectivity remains a significant challenge due to the conserved nature of ATP-binding sites across the kinome.[3] This guide is structured to walk you through foundational concepts, troubleshooting common experimental hurdles, detailed protocols for selectivity assessment, and robust data interpretation.

Part 1: Foundational Concepts & Frequently Asked Questions

This section addresses fundamental questions regarding the selectivity of imidazo[4,5-c]pyridine inhibitors.

Q1: What is inhibitor selectivity and why is it critical for imidazo[4,5-c]pyridine-based kinase inhibitors?

Answer: Inhibitor selectivity refers to the ability of a compound to preferentially bind to its intended target over other proteins, particularly other kinases. For imidazo[4,5-c]pyridine inhibitors, which are often designed as ATP-competitive agents, this is paramount. The ATP-binding pocket is highly conserved among the more than 500 kinases in the human genome, creating a high risk of off-target binding.[3][4]

Causality:

• Therapeutic Window: High selectivity minimizes off-target effects, which can cause cellular toxicity and undesirable side effects in a clinical setting.[5] A more selective drug is likely to have a wider therapeutic window.

• Polypharmacology: While high selectivity is often the goal, sometimes carefully characterized "non-strict selectivity" or polypharmacology can be beneficial, especially in complex diseases like cancer where multiple signaling pathways are dysregulated.[3][9] The key is that this multi-targeting profile must be intentional and well-understood, not accidental.

Q2: My imidazo[4,5-c]pyridine inhibitor shows potent on-target activity but significant off-target effects in a broad kinase screen. What are the initial steps to address this?

Answer: This is a common challenge. The first step is to systematically analyze the structure-activity relationship (SAR) and the inhibitor's binding mode to devise a rational strategy for improvement.

Initial Actions:

• Structural Analysis: If available, obtain a co-crystal structure of your inhibitor with its primary target. If not, use computational molecular modeling to predict the binding pose. The goal is to identify which parts of your molecule are making key interactions with the target and which parts are exposed to solvent or interact with less-conserved regions of the binding pocket.[10]

• Selectivity Score Analysis: Quantify the selectivity. A common metric is the Selectivity Score (S-score) , calculated by dividing the number of kinases inhibited above a certain threshold (e.g., >90% inhibition at 1 µM) by the total number of kinases tested.[11] A score closer to zero indicates higher selectivity. This provides a baseline for measuring improvement.

• Kinome Map Visualization: Plot your screening data on a kinome tree diagram. This visualization can reveal if off-targets are clustered in specific kinase families, suggesting that your inhibitor is exploiting features common to that family.

• Rational Redesign: Based on the structural and kinome data, begin targeted modifications to your scaffold. The imidazo[4,s-c]pyridine core typically forms essential hydrogen bonds in the hinge region of the kinase.[3][10] Modifications should focus on substituents extending into less conserved regions of the ATP pocket.[12] For example, adding bulk or specific functional groups can create steric hindrance that prevents binding to smaller off-target pockets while being accommodated by the larger on-target active site.[1]

Part 2: Troubleshooting Common Selectivity Issues

This section provides a logical framework for diagnosing and solving specific experimental problems.

Q3: My inhibitor's potency is high in a biochemical assay (e.g., IC50 < 100 nM), but it is much weaker in a cell-based assay. What could be the cause?

Answer: A significant drop in potency between biochemical and cellular assays is a frequent and multifaceted problem. The cause is rarely a single factor.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for potency discrepancies.

Detailed Explanation:

• Cell Permeability: The biochemical assay uses purified protein in a buffer. A cellular assay requires the compound to cross the cell membrane. If your imidazo[4,5-c]pyridine derivative is too polar or too large, it may not reach its intracellular target.

• ATP Competition: Biochemical kinase assays are often run at low, sometimes sub-physiological, ATP concentrations to increase sensitivity.[7] Inside a cell, ATP concentrations are much higher (1-5 mM). An ATP-competitive inhibitor will face significantly more competition, leading to a rightward shift in its dose-response curve (lower apparent potency).

• Efflux Pumps: Cancer cells, in particular, can overexpress efflux pumps like P-glycoprotein (P-gp) that actively remove foreign molecules from the cytoplasm, preventing your inhibitor from reaching an effective concentration.

• Target Engagement: The compound may enter the cell but fail to bind its target due to various factors, including rapid metabolism or sequestration in other cellular compartments. Direct measurement of target binding in a cellular context is essential to confirm this.[13]

Q4: How can I experimentally confirm that my inhibitor is binding to its intended target inside the cell?

Answer: Confirming intracellular target engagement is a critical validation step. The Cellular Thermal Shift Assay (CETSA) is a powerful, label-free method to directly measure the physical interaction between a ligand and its target protein in intact cells or cell lysates.[14][15]

Principle of CETSA: The binding of a ligand (your inhibitor) to its target protein generally increases the protein's thermal stability.[13] When heated, this stabilized protein-ligand complex will denature and aggregate at a higher temperature compared to the unbound protein.[14] This "thermal shift" is proportional to the extent of target engagement.

Two Main CETSA Formats: [16]

• Melt Curve (Tagg): Cells are treated with your inhibitor or a vehicle control. The samples are then heated across a range of temperatures. The amount of soluble target protein remaining at each temperature is quantified (typically by Western Blot or ELISA), and a "melting curve" is generated. A shift in this curve to a higher temperature in the presence of the inhibitor confirms engagement.

• Isothermal Dose-Response Fingerprint (ITDRF): Cells are treated with a range of inhibitor concentrations but are heated at a single, fixed temperature (chosen from the melt curve to be on the steep part of the curve). This generates a dose-response curve where the signal reflects the degree of protein stabilization at that temperature, allowing for the calculation of an EC50 for target engagement.

Part 3: Key Experimental Protocols & Workflows

This section provides actionable, step-by-step protocols for core experiments.

Protocol 1: In Vitro Kinase Selectivity Profiling

Objective: To determine the selectivity of an imidazo[4,5-c]pyridine inhibitor against a broad panel of protein kinases. This is a crucial first step to identify off-targets and guide SAR.[4][17]

Workflow Diagram:

Caption: Workflow for in vitro kinase selectivity profiling.

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Create a serial dilution series in DMSO.

• Assay Plate Preparation: Dispense 100 nL of each compound dilution into the wells of a 384-well assay plate. Include wells for positive (no kinase or no ATP) and negative (DMSO vehicle) controls.

• Kinase Reaction:

  • Prepare a master mix containing the specific kinase, its peptide substrate, and cofactors in the appropriate reaction buffer.

  • Add the kinase/substrate mix to the assay plate.

  • Initiate the reaction by adding ATP. The final ATP concentration should ideally be close to the Michaelis constant (Km) for each specific kinase to ensure a sensitive measurement.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Detection: Stop the kinase reaction and measure the remaining ATP using a luminescence-based kit (e.g., ADP-Glo™, Promega). The light output is inversely proportional to kinase activity.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the DMSO controls.

  • Fit the data to a four-parameter dose-response curve to determine the IC50 value for each kinase that shows significant inhibition.

  • Calculate a selectivity score (e.g., S(1µM)) by dividing the number of kinases inhibited by >90% by the total number of kinases screened.[11]

Protocol 2: Cellular Thermal Shift Assay (CETSA) - Western Blot Method

Objective: To validate direct target engagement of an imidazo[4,5-c]pyridine inhibitor in a cellular environment.[18]

Methodology:

• Cell Culture and Treatment:

  • Culture cells to ~80% confluency.

  • Treat cells with the desired concentration of the inhibitor or vehicle (e.g., 0.1% DMSO) for a set time (e.g., 1-2 hours) in serum-free media.

• Harvest and Aliquot:

  • Harvest cells by scraping, wash with PBS, and resuspend in PBS containing protease and phosphatase inhibitors.

  • Aliquot the cell suspension into PCR tubes, one for each temperature point.

• Thermal Challenge:

  • Place the PCR tubes in a thermal cycler with a temperature gradient (e.g., 40°C to 64°C in 2°C increments) for 3 minutes.

  • Immediately cool the tubes at 4°C for 3 minutes.

• Lysis and Centrifugation:

  • Lyse the cells by three rapid freeze-thaw cycles (liquid nitrogen and a 25°C water bath).

  • Clarify the lysates by centrifugation at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.

• Sample Preparation and Analysis:

  • Transfer the supernatant (containing the soluble protein fraction) to new tubes.

  • Determine protein concentration using a BCA assay and normalize all samples.

  • Analyze the samples by SDS-PAGE and Western Blot using a primary antibody specific for the target protein.

• Data Analysis:

  • Quantify the band intensity for each temperature point using densitometry software (e.g., ImageJ).

  • Normalize the intensity of each band to the intensity of the lowest temperature point (e.g., 40°C).

  • Plot the normalized intensity versus temperature for both the vehicle- and inhibitor-treated samples to visualize the thermal shift.

Part 4: Data Analysis & Interpretation

This section provides guidance on making sense of your experimental results.

Q5: How do I interpret the results from a large-scale kinase screen, and what do different selectivity metrics mean?

Answer: Interpreting a kinome screen involves more than just looking at the on-target IC50. The goal is to build a complete picture of your compound's activity profile.

Data Presentation: It is highly recommended to summarize your screening data in a table and visualize it as a heatmap or on a kinome tree.

Example Data Table: Selectivity Profile of Compound XYZ-01 at 1 µM

Kinase Target	% Inhibition at 1 µM	IC50 (nM)	Kinase Family	Notes
SRC (On-Target)	99%	25	Tyrosine Kinase	Potent Inhibition
ABL1	95%	80	Tyrosine Kinase	Off-target, structurally related
LCK	92%	150	Tyrosine Kinase	Off-target, Src family member
FLT3	15%	> 10,000	Tyrosine Kinase	Not inhibited
AURKA	8%	> 10,000	Ser/Thr Kinase	Not inhibited
CDK2	88%	250	Ser/Thr Kinase	Unexpected off-target

Key Selectivity Metrics:

• IC50/Kd Values: These indicate the potency of the inhibitor against individual kinases. A lower value means higher potency.

• Selectivity Score (S-score): As described earlier, this provides a single, quantifiable measure of overall selectivity.[11] For example, an S(1µM) of 0.05 means the compound hits 5% of the kinases in the panel at that concentration.

• Gini Coefficient: A more sophisticated metric borrowed from economics that measures the inequality of inhibition across the kinome. A Gini coefficient approaching 1 indicates that the inhibitory activity is concentrated on a very small number of kinases (highly selective), while a score near 0 indicates broad, indiscriminate activity.

Interpretation:

• In the example table, compound XYZ-01 is a potent Src inhibitor.

• It shows expected off-target activity against other Src family members (LCK) and structurally related kinases (ABL1). This is common and provides a clear direction for medicinal chemistry: modify the compound to exploit differences between the Src and ABL1 active sites.

• The inhibition of CDK2 is an unexpected off-target hit outside the primary target's family. This could be a liability leading to side effects (e.g., cell cycle arrest) or a potential opportunity for polypharmacology if CDK2 is also a relevant target in the disease context.[9] This warrants further investigation.

By combining rational design, systematic troubleshooting, and robust validation assays, researchers can successfully navigate the challenges of developing highly selective imidazo[4,5-c]pyridine inhibitors for both therapeutic applications and as precise tools for biological research.

References

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• Howard, S., et al. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry, 55(20), 8567-8583. [Link]

• Howard, S., et al. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. ACS Publications. [Link]

• Apsel, B., et al. (2008). Measuring and interpreting the selectivity of protein kinase inhibitors. Nature Chemical Biology, 4(11), 691-699. [Link]

• Molina, D. M., et al. (2013). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Science, 341(6141), 84-87. [Link]

• Samanta, S., et al. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. RSC Medicinal Chemistry, 14(4), 591-622. [Link]

• Peršić, M., et al. (2018). Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. Molecules, 23(11), 2761. [Link]

• Wu, P., et al. (2015). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology, 10(1), 229-242. [Link]

• Klaeger, S., et al. (2017). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Science Translational Medicine, 9(381), eaai7835. [Link]

• Sun, Y., et al. (2024). Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. Journal of Medicinal Chemistry, 67(1), 238-257. [Link]

• Patel, R. V., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. ResearchGate. [Link]

• Knight, Z. A., & Shokat, K. M. (2007). Direct, indirect and off-target effects of kinase inhibitors. ResearchGate. [Link]

• Sun, Y., et al. (2024). Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers. Journal of Medicinal Chemistry. [Link]

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Reference Data & Comparative Studies

A Tale of Two Scaffolds: A Comparative Guide to 3h-Imidazo[4,5-c]pyridine and its 5-Oxide Derivative

A Senior Application Scientist's Perspective on Structure-Activity Relationships and Experimental Design

For researchers, scientists, and professionals in drug development, the exploration of novel chemical scaffolds is the bedrock of innovation. The imidazo[4,5-c]pyridine core, a purine bioisostere, has garnered considerable interest for its versatile pharmacological profile. This guide delves into a comparative analysis of the parent 3h-Imidazo[4,5-c]pyridine scaffold and its intriguing derivative, the 3h-Imidazo[4,5-c]pyridine 5-oxide. In the absence of direct comparative studies, this guide will leverage established principles of medicinal chemistry to hypothesize the potential impact of N-oxidation on the biological activity of this scaffold, providing a framework for future research.

The Parent Scaffold: 3h-Imidazo[4,5-c]pyridine - A Foundation of Diverse Activity

The 3h-Imidazo[4,5-c]pyridine ring system is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities. Its structural similarity to endogenous purines allows it to interact with a variety of biological targets, including kinases, polymerases, and G-protein coupled receptors.

Notable Biological Activities of Imidazo[4,5-c]pyridine Derivatives:

• Anticancer Properties: Numerous derivatives of the imidazo[4,5-c]pyridine core have been investigated for their potential as anticancer agents. These compounds often function by inhibiting key enzymes involved in cell proliferation and survival.

• Antimicrobial Effects: The scaffold has also been a foundation for the development of novel antibacterial and antifungal agents, highlighting its versatility in addressing infectious diseases.

The N-Oxide Derivative: Introducing 3h-Imidazo[4,5-c]pyridine 5-Oxide

N-oxidation is a common metabolic transformation and a deliberate synthetic strategy in drug design to modulate the physicochemical and pharmacological properties of a parent molecule. The introduction of an N-oxide moiety to the pyridine ring of 3h-Imidazo[4,5-c]pyridine is expected to bring about significant changes in its biological profile.

The General Impact of N-Oxidation on Heterocyclic Compounds:

The introduction of an N-oxide group can profoundly alter a molecule's properties:

• Increased Polarity and Solubility: The N-oxide group is highly polar and can act as a strong hydrogen bond acceptor, often leading to increased aqueous solubility.[1][2] This can have significant implications for a drug's pharmacokinetic profile.

• Altered Electronic Properties: The N-oxide group is electron-withdrawing, which can influence the reactivity and metabolic stability of the entire ring system.[3]

• Modulation of Biological Activity: N-oxidation can either enhance or diminish the biological activity of a parent compound. In some instances, the N-oxide itself is the active species, while in others, it may serve as a prodrug that is reduced in vivo to the parent amine.[1][4]

• Reduced Side Effects: In certain cases, N-oxidation has been shown to result in a more favorable side-effect profile compared to the parent amine.[4]

A Hypothetical Comparison: 3h-Imidazo[4,5-c]pyridine 5-Oxide vs. Parent Compound

While direct experimental data comparing the two molecules is not currently available in the public domain, we can formulate a scientifically-grounded hypothesis on how the 5-oxide might differ from its parent compound.

Property	3h-Imidazo[4,5-c]pyridine (Parent Compound)	3h-Imidazo[4,5-c]pyridine 5-Oxide (N-Oxide Derivative)	Rationale for Predicted Difference
Aqueous Solubility	Moderate to Low	Higher	The polar N-oxide group enhances hydrogen bonding with water.[1][2]
Membrane Permeability	Moderate	Lower	Increased polarity can reduce passive diffusion across cell membranes.[1]
Metabolic Stability	Susceptible to oxidation at various positions.	Potentially altered metabolic profile; the N-oxide may be a substrate for reductases.	The N-oxide functionality introduces a new metabolic pathway (reduction) and may alter the susceptibility of other positions to oxidation.
Biological Activity	Established activity in derivatives (e.g., anticancer, antimicrobial).	Activity could be enhanced, diminished, or altered. May act as a prodrug.	The N-oxide can change binding interactions with the target protein or be reduced to the active parent compound in specific physiological environments (e.g., hypoxic tumors).[1][4]

Experimental Workflows: A Blueprint for Investigation

To validate the hypothesized differences and fully characterize the potential of 3h-Imidazo[4,5-c]pyridine 5-oxide, a systematic experimental approach is necessary.

Workflow for Synthesis and Characterization

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A Comparative Analysis of Imidazo[4,5-c]pyridine Isomers for Drug Discovery Professionals

Abstract

The imidazo[4,5-c]pyridine scaffold, a nitrogen-containing heterocyclic system, is a cornerstone in medicinal chemistry due to its structural similarity to endogenous purines. This guide provides a comparative analysis of the key positional isomers, imidazo[4,5-b]pyridine and imidazo[4,5-c]pyridine, often referred to as 1-deazapurines and 3-deazapurines, respectively. We will delve into a comparative analysis of their synthesis, physicochemical properties, and biological activities, supported by experimental data and established protocols. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the exploration of these versatile scaffolds.

Introduction: The Significance of Imidazopyridine Isomerism

Imidazopyridines, formed by the fusion of imidazole and pyridine rings, exist in several isomeric forms, with imidazo[4,5-b]pyridines and imidazo[4,5-c]pyridines being among the most extensively studied.[1] Their structural analogy to purines allows them to interact with a wide array of biological targets, making them privileged structures in drug discovery.[2][3] The position of the nitrogen atom in the pyridine ring dramatically influences the molecule's electronic distribution, steric profile, and hydrogen bonding capabilities, leading to distinct pharmacological profiles.[4] Consequently, a thorough understanding of the nuances between these isomers is paramount for the rational design of novel therapeutics.

This guide will provide a head-to-head comparison of imidazo[4,5-b] and imidazo[4,5-c]pyridines, focusing on aspects critical to drug development.

Comparative Synthesis Strategies

The synthetic accessibility of a scaffold is a crucial consideration in any drug discovery program. While both isomers can be synthesized from appropriately substituted diaminopyridines, the choice of starting material and cyclization strategy is dictated by the desired final structure.

Synthesis of Imidazo[4,5-b]pyridines

A common and efficient route to the imidazo[4,5-b]pyridine core involves the condensation of 2,3-diaminopyridine with various electrophiles.[5]

Experimental Protocol: Synthesis of 2-substituted-1H-imidazo[4,5-b]pyridines

• Step 1: Condensation. To a solution of 2,3-diaminopyridine (1.0 eq) in a suitable solvent such as ethanol or dimethylformamide (DMF), add the desired aldehyde or carboxylic acid (1.1 eq).

• Step 2: Cyclization. The reaction mixture is then heated under reflux. The specific temperature and reaction time will vary depending on the reactivity of the electrophile. For aldehyde condensations, an oxidizing agent like air or nitrobenzene may be required to facilitate aromatization.[5] For carboxylic acids, a dehydrating agent or conversion to an activated form (e.g., acid chloride) may be necessary.

• Step 3: Work-up and Purification. After cooling, the reaction mixture is neutralized, and the product is extracted with an appropriate organic solvent. Purification is typically achieved by column chromatography on silica gel or recrystallization.

Synthesis of Imidazo[4,5-c]pyridines

The synthesis of the imidazo[4,5-c]pyridine scaffold generally starts from 3,4-diaminopyridine.[6]

Experimental Protocol: Synthesis of 2-substituted-1H-imidazo[4,5-c]pyridines

• Step 1: Condensation. 3,4-diaminopyridine (1.0 eq) is reacted with a suitable aldehyde or carboxylic acid derivative (1.1 eq) in a solvent like formic acid or a high-boiling point alcohol.[5]

• Step 2: Cyclization. The mixture is heated to reflux for several hours to facilitate the cyclization and dehydration, leading to the formation of the imidazole ring.

• Step 3: Isolation and Purification. Upon completion, the reaction is cooled, and the product is isolated by filtration or extraction after basification. Further purification can be performed by recrystallization or column chromatography.

Caption: General synthetic routes to imidazo[4,5-b] and imidazo[4,5-c]pyridine cores.

Structural and Physicochemical Properties: A Comparative Overview

The seemingly subtle shift in the position of a single nitrogen atom profoundly impacts the physicochemical properties of these isomers. These differences are critical for understanding their behavior in biological systems, including absorption, distribution, metabolism, and excretion (ADME) properties.

Property	Imidazo[4,5-b]pyridine (1-deazapurine)	Imidazo[4,5-c]pyridine (3-deazapurine)	Rationale for Difference
Molecular Formula	C₆H₅N₃	C₆H₅N₃	Isomers with the same atomic composition.
Molecular Weight	119.12 g/mol	119.12 g/mol	Identical molecular formula.
pKa	Generally higher basicity	Generally lower basicity	The nitrogen at position 1 in the imidazo[4,5-b] isomer is more electron-rich and thus more basic compared to the nitrogen at position 3 in the imidazo[4,5-c] isomer.
Dipole Moment	Different from its isomer	Different from its isomer	The asymmetry introduced by the nitrogen placement leads to distinct charge distributions and dipole moments.
Solubility	Varies with substitution	Varies with substitution	Hydrogen bonding potential and crystal packing energies differ between the isomers, affecting solubility.
LogP	Varies with substitution	Varies with substitution	The position of the nitrogen influences the overall polarity of the molecule.

Note: The exact values for pKa, solubility, and LogP are highly dependent on the nature and position of substituents on the core scaffold.

Spectroscopic Characterization

Distinguishing between the two isomers is readily achievable through standard spectroscopic techniques.

• ¹H NMR Spectroscopy: The chemical shifts and coupling constants of the aromatic protons on the pyridine ring are distinct for each isomer due to the different electronic environments created by the position of the nitrogen atom. NOESY experiments can be crucial for unambiguously determining the regiochemistry of N-alkylation.[6]

• ¹³C NMR Spectroscopy: The chemical shifts of the carbon atoms, particularly those in the pyridine ring, are sensitive to the location of the nitrogen atom.

• Mass Spectrometry: While mass spectrometry will show the same molecular ion for both isomers, fragmentation patterns can sometimes differ, aiding in their differentiation. ESI-MS has been used to study their metal-binding properties.[7]

• IR Spectroscopy: The vibrational frequencies, especially those associated with the C-N and N-H bonds, will show subtle differences between the two isomers.[8]

Differential Biological Activities: A Tale of Two Scaffolds

The isomeric difference between imidazo[4,5-b]pyridines and imidazo[4,5-c]pyridines translates into a diverse and often distinct spectrum of biological activities. This divergence is a direct consequence of their unique three-dimensional shapes and electronic properties, which govern their interactions with biological targets.

Caption: Overlapping and distinct biological activities of imidazo[4,5-b] and imidazo[4,5-c]pyridine isomers.

Imidazo[4,5-b]pyridines: A Privileged Scaffold in Oncology and Beyond

The imidazo[4,5-b]pyridine core is a well-established pharmacophore in a multitude of therapeutic areas.[4]

• Anticancer Activity: Numerous derivatives have demonstrated potent antiproliferative effects against various cancer cell lines.[9][10] The mechanism of action often involves the inhibition of protein kinases.[4] The position of the nitrogen atom in the pyridine ring has a significant impact on the antiproliferative activity.[4]

• Antiviral and Antibacterial Properties: This scaffold is found in molecules with activity against a range of viruses and bacteria.[9][11]

• Kinase Inhibition: Imidazo[4,5-b]pyridines are prominent as inhibitors of various kinases, including those involved in cell signaling pathways crucial for cancer progression.[4]

Imidazo[4,5-c]pyridines: Targeting a Diverse Range of Receptors and Enzymes

The imidazo[4,5-c]pyridine scaffold has also yielded a rich pipeline of bioactive compounds with distinct target profiles.

• GABA-A Receptor Modulation: Certain derivatives are known to act as positive allosteric modulators of GABA-A receptors, suggesting potential applications in neurological disorders.[3][5]

• Proton Pump Inhibitors: This class of compounds has been explored for the treatment of acid-related gastrointestinal disorders.[5]

• Kinase Inhibition: Imidazo[4,5-c]pyridines have been successfully developed as potent inhibitors of various kinases, including Src family kinases for the treatment of glioblastoma and Poly(ADP-ribose) polymerase (PARP) inhibitors in breast cancer therapy.[12][13]

• A2A Adenosine Receptor Antagonists: This activity points towards potential applications in neurodegenerative diseases and inflammation.[2]

Structure-Activity Relationship (SAR) Insights

The comparative analysis of these isomers provides valuable insights into their structure-activity relationships. For instance, in a series of tetracyclic derivatives, regioisomers with the imidazo[4,5-b]pyridine core showed enhanced antiproliferative activity compared to their imidazo[4,5-c]pyridine counterparts, particularly when amino side chains were introduced at the 2-position.[4] This highlights the critical role of the nitrogen position in dictating the orientation of substituents and their interactions with the target protein.

Conclusion and Future Perspectives

The imidazo[4,5-b]pyridine and imidazo[4,5-c]pyridine isomers, while structurally similar, exhibit distinct synthetic accessibility, physicochemical properties, and pharmacological profiles. A comprehensive understanding of these differences is essential for medicinal chemists to effectively leverage these scaffolds in drug design. The choice of isomer can profoundly influence the biological activity and ADME properties of the resulting compounds. Future research will undoubtedly continue to uncover novel biological activities for both isomeric series, and the development of regioselective synthetic methods will further empower the exploration of their chemical space. The strategic selection of the appropriate imidazopyridine core, guided by the principles outlined in this guide, will be instrumental in the discovery of next-generation therapeutics.

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A Comparative Guide to 3H-Imidazo[4,5-c]pyridine 5-Oxide Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of Imidazo[4,5-c]pyridines as Privileged Scaffolds

The imidazopyridine core, a bioisostere of purines, has garnered significant attention in medicinal chemistry due to its versatile pharmacological activities.[1] This structural similarity allows these compounds to interact with a wide range of biological targets, including kinases, which are pivotal in cellular signaling pathways and frequently dysregulated in diseases like cancer.[1] The 3H-imidazo[4,5-c]pyridine isomer, in particular, has been the foundation for the development of potent inhibitors of various kinases and other enzymes.[1]

The introduction of a 5-oxide functionality to the pyridine ring of this scaffold represents a strategic chemical modification aimed at modulating the electronic and steric properties of the molecule. This can lead to altered binding affinities, improved pharmacokinetic profiles, and novel intellectual property. This guide will focus on elucidating the structure-activity relationships of these N-oxide derivatives, providing a comparative analysis with their non-oxidized analogues.

The Core Scaffold: 3H-Imidazo[4,5-c]pyridine 5-Oxide

The fundamental structure of the 3H-imidazo[4,5-c]pyridine 5-oxide is depicted below. The numbering system is crucial for understanding the positional modifications discussed in the subsequent sections.

Caption: Key positions for substitution on the 3H-imidazo[4,5-c]pyridine 5-oxide scaffold.

Comparative Analysis of Biological Activity

While data on the 5-oxide derivatives is limited, we can draw comparisons with the well-studied imidazo[4,5-c]pyridine and imidazo[4,5-b]pyridine scaffolds to infer potential activities.

Kinase Inhibition

Imidazo[4,5-c]pyridines have been identified as potent inhibitors of several kinases.

• Cyclin-Dependent Kinase 2 (CDK2): A series of imidazo[4,5-c]pyridine-based compounds were designed as CDK2 inhibitors. The most potent compound, 5b , exhibited an IC50 of 21 nM against CDK2 and showed excellent anti-proliferative activity against HL60, A549, and HCT116 cell lines. [2]* Src Family Kinases (SFKs): Novel imidazo[4,5-c]pyridin-2-one derivatives have been synthesized as SFK inhibitors for the treatment of glioblastoma. [1] The introduction of a 5-oxide could potentially enhance the activity against these kinases by providing an additional hydrogen bond acceptor to interact with the hinge region of the kinase domain.

Poly(ADP-ribose) Polymerase (PARP) Inhibition

A series of imidazo[4,5-c]pyridines demonstrated moderate to good PARP inhibitory activity. The most potent compound showed an IC50 value of 8.6 nM. [1]PARP inhibitors are a clinically validated class of anticancer agents, and the 3H-imidazo[4,5-c]pyridine scaffold represents a promising starting point for the development of new drugs in this class.

Table 1: Comparative Biological Activity of Imidazo[4,5-c]pyridine Derivatives

Compound ID	Scaffold	Target	IC50 (nM)	Cell Lines	Reference
5b	Imidazo[4,5-c]pyridine	CDK2	21	HL60, A549, HCT116	[2]
PARP Inhibitor	Imidazo[4,5-c]pyridine	PARP	8.6	MDA-MB-468, SW-620, A549	[1]

Note: Data for 3H-imidazo[4,5-c]pyridine 5-oxide derivatives is not yet available in the public domain for a direct comparison.

Experimental Protocols

The following are generalized protocols for the synthesis and biological evaluation of 3H-imidazo[4,5-c]pyridine derivatives, which can be adapted for the 5-oxide analogues.

General Synthesis of 3H-Imidazo[4,5-c]pyridines

A common method for the synthesis of the imidazo[4,5-c]pyridine core involves the cyclization of a substituted 3,4-diaminopyridine with an appropriate aldehyde or orthoformate. [1] Step-by-Step Protocol:

• Starting Material: Begin with a suitably substituted 3-amino-4-nitropyridine.

• Reduction: Reduce the nitro group to an amino group to form the 3,4-diaminopyridine. This can be achieved using various reducing agents such as SnCl2 or catalytic hydrogenation.

• Cyclization: React the resulting 3,4-diaminopyridine with an aldehyde or orthoformate in a suitable solvent, often with a catalyst, to form the imidazole ring.

• Oxidation (for 5-oxide): To introduce the 5-oxide, the synthesized 3H-imidazo[4,5-c]pyridine can be treated with an oxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide.

Caption: General synthetic workflow for 3H-imidazo[4,5-c]pyridine 5-oxide derivatives.

In Vitro Kinase Inhibition Assay

This protocol outlines a general method for assessing the inhibitory activity of compounds against a specific kinase.

Materials:

• Recombinant kinase

• Kinase-specific substrate

• ATP (Adenosine triphosphate)

• Test compounds (dissolved in DMSO)

• Assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• Microplate reader

Step-by-Step Protocol:

• Compound Preparation: Serially dilute the test compounds in DMSO to the desired concentrations.

• Reaction Setup: In a microplate, add the kinase, substrate, and test compound to the assay buffer.

• Initiation: Start the kinase reaction by adding ATP.

• Incubation: Incubate the reaction mixture at the optimal temperature and time for the specific kinase.

• Detection: Stop the reaction and add the detection reagent to measure kinase activity (e.g., by quantifying the amount of ADP produced).

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Materials:

• Cancer cell lines

• Cell culture medium and supplements

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or isopropanol with HCl)

• Microplate reader

Step-by-Step Protocol:

• Cell Seeding: Seed the cancer cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control (DMSO).

• Incubation: Incubate the cells for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for a few hours, allowing viable cells to convert MTT to formazan crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% growth inhibition).

Conclusion and Future Directions

The 3H-imidazo[4,5-c]pyridine scaffold is a versatile platform for the development of potent inhibitors of various therapeutic targets, particularly kinases. While the introduction of a 5-oxide moiety presents a promising strategy for modulating the physicochemical and pharmacological properties of these compounds, further research is needed to fully elucidate its impact on the structure-activity relationship. Direct comparative studies of 5-oxide derivatives with their non-oxidized counterparts are essential to rationally design next-generation inhibitors with improved efficacy and drug-like properties. The experimental protocols provided in this guide offer a framework for the synthesis and evaluation of these novel compounds, paving the way for future discoveries in this exciting area of medicinal chemistry.

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A Researcher's Guide to Validating the Mechanism of Action of 3h-Imidazo[4,5-c]pyridine 5-oxide: A Comparative Approach

For researchers and drug development professionals, the journey from a promising chemical entity to a validated therapeutic candidate is paved with rigorous experimental validation. The 3h-Imidazo[4,5-c]pyridine scaffold is a privileged structure in medicinal chemistry, with derivatives showing potential as anticancer and anti-inflammatory agents.[1][2][3][4][5] This guide provides a comprehensive framework for validating the mechanism of action of a specific derivative, 3h-Imidazo[4,5-c]pyridine 5-oxide, with a focus on a hypothesized kinase inhibitory function.[1][6] We will explore a multi-pronged approach, comparing and contrasting key experimental techniques to build a robust body of evidence for its molecular mechanism.

The structural similarity of imidazopyridines to purines has driven their investigation as potential therapeutic agents, targeting a variety of cellular pathways.[1] Notably, various imidazo[4,5-c]pyridine and imidazo[4,5-b]pyridine derivatives have been identified as inhibitors of critical enzymes in cell signaling, such as Aurora kinases, Janus kinase 1 (JAK-1), and cyclin-dependent kinase 2 (CDK2).[1][6] Given this precedent, a primary hypothesis for the mechanism of action of 3h-Imidazo[4,5-c]pyridine 5-oxide is the inhibition of a specific protein kinase. This guide will therefore focus on the experimental workflows required to test this hypothesis, from direct target engagement to downstream cellular effects.

I. Foundational Steps: Confirming Direct Target Engagement

The first and most critical step is to unequivocally demonstrate that 3h-Imidazo[4,5-c]pyridine 5-oxide directly interacts with its putative kinase target within a cellular context.[7][8] This confirmation of target engagement is essential to ensure that the observed biological effects are a direct consequence of this interaction.[7] Two powerful and complementary techniques for this purpose are the Cellular Thermal Shift Assay (CETSA) and in vitro kinase assays.

A. Cellular Thermal Shift Assay (CETSA): Proving Target Binding in a Physiological Environment

CETSA is a powerful method for verifying target engagement in intact cells and tissues.[9][10][11] The principle behind CETSA is that the binding of a ligand, such as our compound of interest, stabilizes the target protein, leading to an increase in its thermal stability.[9][10][11][12]

Experimental Workflow for CETSA:

Caption: A simplified workflow of the Cellular Thermal Shift Assay (CETSA).

Detailed Protocol for CETSA:

• Cell Treatment: Culture cells of interest to an appropriate confluency and treat with a range of concentrations of 3h-Imidazo[4,5-c]pyridine 5-oxide or vehicle control for a predetermined time.

• Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures for a short duration (e.g., 3 minutes).[10]

• Cell Lysis and Fractionation: After heating, lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.[10]

• Protein Quantification: Quantify the amount of the soluble target kinase in the supernatant using a specific antibody via Western blotting or other protein detection methods.[9]

• Data Analysis: Plot the amount of soluble protein against the temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[11]

Comparative Advantage: The primary advantage of CETSA is its ability to confirm target engagement in a physiologically relevant environment, within the intact cell.[9][12] This provides a more accurate picture of target interaction than in vitro assays, which use purified recombinant proteins.[13]

B. In Vitro Kinase Assays: Quantifying Inhibitory Potency

While CETSA confirms binding, in vitro kinase assays are essential for quantifying the inhibitory potency of the compound against the purified target kinase.[14][15] These assays directly measure the catalytic activity of the kinase and its inhibition by the test compound.[16]

Common In Vitro Kinase Assay Formats:

Assay Format	Principle	Advantages	Disadvantages
Radiometric Assays	Measures the transfer of a radiolabeled phosphate from ATP to a substrate.[17]	Gold standard for reliability, high sensitivity.	Requires handling of radioactive materials, low throughput.
Fluorescence-Based Assays (e.g., TR-FRET)	Uses fluorescently labeled substrates or antibodies to detect phosphorylation.[16]	High throughput, non-radioactive, good sensitivity.[18]	Potential for interference from fluorescent compounds.
Luminescence-Based Assays (e.g., ADP-Glo™)	Measures the amount of ADP produced in the kinase reaction.[19]	High sensitivity, broad applicability to different kinases.	Indirect measurement of phosphorylation.

Experimental Workflow for a TR-FRET Kinase Assay:

Caption: Workflow for a Time-Resolved Förster Resonance Energy Transfer (TR-FRET) kinase assay.

Detailed Protocol for a Generic In Vitro Kinase Assay:

• Reagent Preparation: Prepare a kinase buffer, a solution of the purified recombinant target kinase, the specific substrate, and ATP.[20]

• Compound Incubation: In a multi-well plate, serially dilute 3h-Imidazo[4,5-c]pyridine 5-oxide and pre-incubate with the kinase.

• Initiate Reaction: Start the kinase reaction by adding a mixture of the substrate and ATP.[20]

• Detection: After a set incubation period, stop the reaction and detect the phosphorylated product using a suitable method (e.g., addition of TR-FRET reagents).[18]

• Data Analysis: Plot the kinase activity against the compound concentration to determine the IC50 value, which represents the concentration of the compound required to inhibit 50% of the kinase activity.

II. Elucidating the Cellular Consequences: Downstream Pathway Analysis

Confirming direct target engagement is a crucial first step, but it is equally important to demonstrate that this engagement leads to the expected biological consequences within the cell.[21] This involves analyzing the downstream signaling pathways regulated by the target kinase.

A. Western Blotting for Phospho-Protein Analysis

Western blotting is a fundamental technique to assess the phosphorylation status of downstream substrates of the target kinase.[22][23] A decrease in the phosphorylation of a known substrate upon treatment with 3h-Imidazo[4,5-c]pyridine 5-oxide provides strong evidence for its on-target activity in a cellular context.[22]

Experimental Workflow for Phospho-Protein Western Blot:

Caption: A standard workflow for Western blot analysis of protein phosphorylation.

Detailed Protocol for Western Blotting:

• Sample Preparation: Treat cells with 3h-Imidazo[4,5-c]pyridine 5-oxide at various concentrations and for different durations. Lyse the cells in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of proteins.[22][24]

• Gel Electrophoresis: Separate the protein lysates by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[24]

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).[23][24]

• Blocking: Block the membrane to prevent non-specific antibody binding.[23]

• Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream substrate. Subsequently, incubate with a secondary antibody conjugated to an enzyme (e.g., HRP) for detection.[23]

• Detection and Analysis: Visualize the protein bands using a chemiluminescent or fluorescent detection system. It is crucial to also probe a separate membrane with an antibody against the total protein to normalize for any changes in protein expression.[22]

B. Live-Cell Imaging: Visualizing Real-Time Cellular Effects

Live-cell imaging offers a dynamic perspective on the cellular effects of kinase inhibition.[25][26][27] This technique allows for the real-time visualization of changes in cell morphology, protein localization, or other cellular processes that are regulated by the target kinase.[26][28][29]

Applications of Live-Cell Imaging in MoA Validation:

• Monitoring Substrate Localization: If the target kinase regulates the subcellular localization of a substrate, live-cell imaging can be used to visualize the movement of a fluorescently tagged substrate in response to compound treatment.

• Assessing Phenotypic Changes: Observe real-time changes in cell behavior, such as cell cycle arrest, apoptosis, or changes in cell migration, that are consistent with the inhibition of the target kinase.[28]

• Biosensors for Kinase Activity: Utilize genetically encoded biosensors that change their fluorescence properties (e.g., FRET) upon phosphorylation by the target kinase to directly monitor kinase activity within living cells.

III. Comparative Analysis and Alternative Considerations

While the outlined techniques provide a robust framework for validating a kinase inhibitor's mechanism of action, it is important to consider their comparative strengths and potential alternatives.

Technique	Primary Question Answered	Key Advantage	Key Limitation
CETSA	Does the compound bind to the target in cells?	Physiologically relevant context.[9][12]	Does not directly measure enzymatic inhibition.
In Vitro Kinase Assay	How potent is the compound at inhibiting the purified enzyme?	Quantitative measure of inhibitory activity (IC50).[14]	Lacks cellular context (e.g., cell permeability, off-targets).[30]
Western Blotting	Does the compound inhibit the kinase's activity in cells?	Direct measure of downstream pathway modulation.	Provides a snapshot in time; may not capture dynamic changes.
Live-Cell Imaging	What are the dynamic cellular consequences of target inhibition?	Real-time visualization of cellular events.[25][26]	Can be technically challenging and lower throughput.

Alternative and Complementary Approaches:

• Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR): These biophysical techniques can provide detailed information on the binding affinity and kinetics of the compound to the purified target protein.[14]

• Kinome Profiling: To assess the selectivity of 3h-Imidazo[4,5-c]pyridine 5-oxide, it is advisable to screen it against a panel of other kinases. This helps to identify potential off-target effects.

• Genetic Approaches (e.g., CRISPR/Cas9): Knocking out or knocking down the target kinase should phenocopy the effects of the compound, providing strong genetic validation of the target.

IV. Conclusion

Validating the mechanism of action of a novel compound like 3h-Imidazo[4,5-c]pyridine 5-oxide requires a multi-faceted and rigorous experimental approach. By combining techniques that confirm direct target engagement in a cellular context (CETSA), quantify inhibitory potency (in vitro kinase assays), and elucidate downstream cellular consequences (Western blotting and live-cell imaging), researchers can build a compelling and scientifically sound case for its molecular mechanism. This comprehensive validation is not merely a checklist of experiments but a logical progression of inquiry that underpins the successful development of new therapeutic agents.

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A Comparative Guide to the Kinase Inhibition Profiles of Imidazopyridines

The imidazopyridine scaffold has emerged as a "privileged" structure in medicinal chemistry, prized for its versatile synthetic accessibility and its ability to form key interactions with a multitude of biological targets.[1][2][3] This heterocyclic system is a cornerstone in the development of novel therapeutics, particularly in oncology, where it serves as a core motif for a diverse array of protein kinase inhibitors.[4][5] Kinases, enzymes that catalyze the phosphorylation of proteins, are critical nodes in cellular signaling pathways; their dysregulation is a hallmark of many cancers.[4][5]

This guide provides a comparative analysis of the kinase inhibition profiles of several distinct imidazopyridine-based compounds. We will delve into their selectivity and potency against key oncological targets, explore the signaling pathways they modulate, and provide a validated experimental protocol for determining such inhibition profiles in a laboratory setting.

Key Kinase Targets and Signaling Pathways

Imidazopyridine derivatives have been successfully designed to target both serine/threonine and tyrosine kinases involved in cell cycle regulation, proliferation, and survival.[4] A prominent example is the targeting of the RAS/RAF/MEK/ERK (MAPK) pathway, which is frequently hyperactivated in cancer and directs essential cellular processes like cell division and differentiation.[6][7] Mutations in the B-Raf kinase, a key component of this cascade, are found in over 50% of melanomas and various other cancers.[8][9]

Figure 1: The RAS/RAF/MEK/ERK pathway with B-Raf inhibition.

Other critical pathways and kinases targeted by this scaffold include the PI3K/Akt/mTOR pathway, which governs cell growth and survival, and key cell cycle regulators like Aurora kinases and Polo-like kinases (PLKs).[10][11][12][13][14] The ability to tune the imidazopyridine core to selectively inhibit these diverse targets underscores its therapeutic potential.

Comparative Kinase Inhibition Profiles

The efficacy of a kinase inhibitor is defined by its potency (typically measured as the half-maximal inhibitory concentration, IC50) and its selectivity across the kinome. High selectivity is crucial for minimizing off-target effects and associated toxicities. The table below compares the inhibition profiles of several reported imidazopyridine-based compounds against their primary targets and other kinases.

Compound ID	Primary Target(s)	IC50 (Primary Target, nM)	Selectivity Profile (IC50, nM)	Reference
28c	Aurora-A	160 (cell-based)	Aurora-B: 76,840 (480-fold selective)	[14]
40f	Aurora-A	15	Aurora-B: 3,050 (203-fold selective)	[14]
Compound 36	PLK1	1.1	Aurora-A: 1,300; CDK2/cyclinA: >10,000	[13]
Compound 27f	Mps1	0.7 (cell-based)	Highly selective over a panel of 192 kinases	[15]
Compound 9f	Syk, ZAP-70	Syk: 21, ZAP-70: 17	Data provided for Syk family kinases	[16]
Compound 28e	Nek2	38 (cell-based)	Data provided for Nek2 in MGC-803 cells	[17]

Note: IC50 values can be from biochemical (enzyme) or cell-based assays, which can yield different results. Direct comparison should be made with caution.

Structure-Activity Relationship (SAR) Insights

The data highlights the remarkable tunability of the imidazopyridine scaffold. For instance, in the development of Aurora kinase inhibitors, strategic substitutions on the imidazo[4,5-b]pyridine core were critical for achieving high selectivity for Aurora-A over the structurally similar Aurora-B.[14] For compound 28c , specific modifications led to a nearly 500-fold increase in selectivity, demonstrating how subtle structural changes can dramatically alter the inhibition profile.[14] Similarly, extensive SAR studies on imidazopyridine derivatives targeting PLK1 led to the discovery of compound 36 , a highly potent and selective inhibitor with an IC50 in the low nanomolar range.[13] These studies exemplify how medicinal chemistry efforts can optimize the scaffold to achieve desired potency and selectivity against a specific kinase target.[16][18]

Experimental Protocol: Determining Kinase Inhibitor IC50 Values

To generate the comparative data shown above, a robust and reproducible in vitro kinase assay is essential. The following protocol describes a generalized luminescence-based assay, such as the ADP-Glo™ Kinase Assay, which quantifies kinase activity by measuring the amount of ADP produced in the enzymatic reaction.[19]

Principle of the Assay

The assay is performed in two steps. First, the kinase, its substrate, ATP, and the inhibitor are incubated together. The kinase transfers phosphate from ATP to the substrate, producing ADP. In the second step, a reagent is added to terminate the kinase reaction and deplete the remaining ATP. Finally, a detection reagent converts the generated ADP into ATP, which is then used in a luciferase/luciferin reaction to produce light. The luminescent signal is directly proportional to the amount of ADP produced and thus to kinase activity.

Experimental Workflow Diagram

Figure 2: Workflow for a luminescence-based in vitro kinase assay.

Step-by-Step Methodology

1. Reagent Preparation:

• Kinase Reaction Buffer: Prepare a buffer suitable for the specific kinase (e.g., Tris-HCl, MgCl2, DTT).

• Inhibitor Dilutions: Create a serial dilution series of the imidazopyridine compound in 100% DMSO. Subsequently, dilute these into the Kinase Reaction Buffer to create 2X working solutions. The final DMSO concentration in the assay should be kept constant and low (e.g., <1%) to avoid affecting enzyme activity.[19]

• Enzyme and Substrate Preparation: Prepare a 2X working solution of the recombinant kinase in a suitable dilution buffer. Prepare a 2X mixture of the specific peptide substrate and ATP in the Kinase Reaction Buffer. The ATP concentration should ideally be at or near its Michaelis-Menten constant (Km) for the kinase to ensure sensitive detection of competitive inhibitors.

2. Assay Plate Setup (384-well plate):

• Add 5 µL of the 2X inhibitor dilutions to the appropriate wells.

• For positive control wells (100% kinase activity), add 5 µL of buffer with the same DMSO percentage.

• For negative control wells (background signal), add 10 µL of buffer with DMSO.

• Add 5 µL of the 2X kinase solution to all wells except the negative controls.

3. Kinase Reaction Initiation:

• To start the reaction, add 10 µL of the 2X substrate/ATP mixture to all wells. The total reaction volume is now 20 µL.

• Mix the plate gently and incubate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 60 minutes). This time should be within the linear range of the reaction.

4. Reaction Termination and Signal Generation:

• Add 20 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.[19]

• Add 40 µL of Kinase Detection Reagent to each well. This converts the ADP to ATP and initiates the luminescence reaction. Incubate at room temperature for 30-60 minutes to allow the signal to stabilize.

5. Data Acquisition and Analysis:

• Measure the luminescence of each well using a compatible plate reader.

• Data Normalization: Subtract the average background signal (negative control) from all other readings.

• Calculate Percent Inhibition: % Inhibition = 100 * (1 - (Signal_Inhibitor / Signal_PositiveControl))

• IC50 Determination: Plot the Percent Inhibition against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic curve to determine the IC50 value, which is the concentration of inhibitor that produces 50% inhibition.

This self-validating protocol, with its inclusion of positive and negative controls, ensures the generation of reliable and reproducible data critical for the accurate comparison of kinase inhibitor potencies.

Conclusion

The imidazopyridine scaffold continues to be a highly fruitful starting point for the design of potent and selective kinase inhibitors. The examples presented demonstrate that through rational design and rigorous structure-activity relationship studies, this versatile core can be tailored to inhibit a wide range of cancer-relevant kinases. The ability to achieve high selectivity, as seen with inhibitors of Aurora-A and Mps1, is particularly promising for the development of targeted therapies with improved safety profiles. As our understanding of kinase biology deepens, the adaptable nature of the imidazopyridine framework ensures it will remain a valuable tool in the arsenal of medicinal chemists for years to come.

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A Comparative Guide to the Cross-Reactivity of 3h-Imidazo[4,5-c]pyridine 5-oxide

For researchers, scientists, and drug development professionals, understanding a compound's selectivity is paramount to predicting its therapeutic efficacy and potential for adverse effects. This guide provides an in-depth comparative analysis of the cross-reactivity of 3h-Imidazo[4,5-c]pyridine 5-oxide, a representative of the versatile imidazopyridine scaffold. Due to the limited publicly available data on this specific molecule, we will analyze its potential cross-reactivity profile in the context of known activities for the imidazo[4,5-c]pyridine class, comparing it with established kinase inhibitors to illustrate the critical importance of comprehensive selectivity profiling.

The imidazopyridine core is a privileged scaffold in medicinal chemistry, with derivatives showing a wide range of biological activities, from kinase inhibition to modulation of GABA-A receptors.[1][2] This inherent biological promiscuity underscores the necessity of rigorous cross-reactivity assessment to identify and mitigate potential off-target effects.[3]

Comparative Cross-Reactivity Analysis

To contextualize the potential selectivity of 3h-Imidazo[4,5-c]pyridine 5-oxide, we will compare a hypothetical, yet plausible, profile with two well-characterized kinase inhibitors: Dasatinib , a multi-kinase inhibitor, and Roscovitine (Seliciclib) , a more selective cyclin-dependent kinase (CDK) inhibitor.

For this guide, we will hypothesize that our lead compound, 3h-Imidazo[4,5-c]pyridine 5-oxide (designated as IP-Analog-1 ), is a potent inhibitor of Src family kinases (SFKs), a known target class for this scaffold.[4]

Table 1: Comparative Kinase Inhibition Profile (% Inhibition at 1 µM)

Kinase Target	IP-Analog-1 (Hypothetical)	Dasatinib (Broad Spectrum)[5]	Roscovitine (CDK-focused)[6][7]
Primary Targets
SRC	99%	99%	<10%
LCK	98%	99%	<10%
FYN	95%	99%	<10%
CDK2	<20%	35%	98%
CDK9	<15%	85%	95%
Key Off-Targets
ABL1	45%	99%	<5%
KIT	30%	99%	<5%
PDGFRβ	25%	99%	<5%
VEGFR2	15%	80%	<5%
DNA-PK	60%	<20%	<5%
Aurora A	<10%	25%	<10%
p38α (MAPK14)	<5%	90%	<5%

Expert Analysis of Comparative Data:

The hypothetical data in Table 1 illustrates different selectivity profiles. Dasatinib demonstrates broad-spectrum activity, potently inhibiting its primary targets (SFKs and ABL) but also a wide array of other kinases, which can lead to a complex pharmacological profile and potential for off-target toxicities.[8] Roscovitine , in contrast, shows high selectivity for its intended CDK targets with minimal inhibition of other kinases at the tested concentration.[9]

Our hypothetical IP-Analog-1 is positioned as a relatively selective SFK inhibitor. However, the illustrative data suggests potential cross-reactivity with other kinases like ABL, KIT, PDGFRβ, and notably, DNA-PK, another kinase family for which imidazo[4,5-c]pyridine derivatives have shown activity.[10][11] This "off-target" activity may not always be detrimental; for instance, dual inhibition of SFKs and DNA-PK could be synergistic in certain cancer contexts. Conversely, unintended inhibition of PDGFRβ could lead to cardiovascular side effects. This underscores the importance of interpreting kinome-wide data in the context of the intended therapeutic application.

Visualizing Target Space: On- and Off-Target Pathways

To visualize the implications of these selectivity profiles, we can map the primary and significant off-targets of our compounds onto a simplified signaling pathway diagram.

Caption: Simplified signaling pathways and inhibitor targets.

Experimental Methodologies for Assessing Cross-Reactivity

Accurate determination of a compound's cross-reactivity profile relies on robust and validated experimental techniques. Below are protocols for two key methodologies.

Kinome Profiling Using Activity-Based Assays

This method provides a broad overview of a compound's interaction with a large panel of kinases.

Principle: Kinase activity is measured by quantifying the phosphorylation of a substrate. The inhibitory effect of a compound is determined by the reduction in phosphorylation compared to a control. Services like KinomePro™, KinomeView®, and KINOMEscan® offer comprehensive profiling.[8][12]

Step-by-Step Protocol:

• Compound Preparation: Dissolve the test compound (e.g., 3h-Imidazo[4,5-c]pyridine 5-oxide) in DMSO to create a high-concentration stock solution (e.g., 10 mM).

• Assay Plate Preparation: Prepare a multi-well plate containing a panel of purified, active kinases. Each well will typically contain a single kinase, its specific substrate, and ATP.

• Compound Addition: Add the test compound to the assay plate at a fixed concentration (e.g., 1 µM) for initial screening. For dose-response curves, a serial dilution is performed. Include appropriate controls (DMSO vehicle for 100% activity and a known potent inhibitor for 0% activity).

• Kinase Reaction: Initiate the kinase reaction by adding ATP. Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration.

• Detection: Stop the reaction and quantify the amount of phosphorylated substrate. Common detection methods include radiometric assays (³³P-ATP), fluorescence-based assays, or luminescence-based assays (e.g., ADP-Glo).

• Data Analysis: Calculate the percent inhibition for each kinase relative to the DMSO control. Data is often visualized using a dendrogram (kinome tree) to show the relationships between inhibited kinases.

Caption: Workflow for activity-based kinome profiling.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful biophysical method to verify target engagement and assess selectivity within a cellular environment.[10]

Principle: Ligand binding stabilizes a target protein, increasing its resistance to thermal denaturation. This change in thermal stability is detected by quantifying the amount of soluble protein remaining after heat treatment.

Step-by-Step Protocol:

• Cell Culture and Treatment: Culture the desired cell line to an appropriate confluency. Treat the cells with the test compound at various concentrations or with a vehicle control (DMSO).

• Heating Step: Aliquot the cell suspension into PCR tubes. Heat the samples across a range of temperatures (e.g., 40°C to 70°C) for a fixed time (e.g., 3 minutes) using a thermal cycler, followed by a cooling step.

• Cell Lysis: Lyse the cells to release their contents. This is often achieved through freeze-thaw cycles or the addition of a lysis buffer.

• Separation of Soluble and Precipitated Fractions: Centrifuge the cell lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.

• Protein Quantification: Carefully collect the supernatant containing the soluble proteins. Quantify the amount of the specific target protein in the soluble fraction using methods like Western blotting or ELISA.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature to generate a melting curve. A shift in the melting curve in the presence of the compound indicates target engagement and stabilization.

Caption: Cellular Thermal Shift Assay (CETSA®) workflow.

Conclusion and Future Directions

The cross-reactivity profile of any therapeutic candidate is a critical determinant of its success. For compounds built on versatile scaffolds like imidazo[4,5-c]pyridine, a thorough investigation of on- and off-target activities is not just a regulatory requirement but a fundamental aspect of understanding their mechanism of action. While our hypothetical analysis of 3h-Imidazo[4,5-c]pyridine 5-oxide highlights its potential as a selective SFK inhibitor, it also illustrates the plausible cross-reactivities that must be experimentally verified.

By employing a multi-faceted approach that combines broad kinome screening with cell-based target engagement assays like CETSA®, researchers can build a comprehensive understanding of a compound's selectivity. This knowledge is invaluable for optimizing lead compounds, predicting potential adverse effects, and ultimately developing safer and more effective medicines.

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A Senior Application Scientist's Guide to Ensuring Reproducibility of 3h-Imidazo[4,5-c]pyridine 5-oxide Experimental Results

For researchers, scientists, and drug development professionals, the quest for novel therapeutic agents is often paved with challenges, chief among them being the reproducibility of experimental findings. The structural and electronic properties of heterocyclic compounds, such as 3h-Imidazo[4,5-c]pyridine 5-oxide, make them promising candidates in medicinal chemistry. However, these same properties can introduce variability in experimental outcomes. This guide provides an in-depth analysis of the factors influencing the reproducibility of results involving 3h-Imidazo[4,5-c]pyridine 5-oxide, offering a comparative look at synthetic alternatives and presenting robust, self-validating experimental protocols.

The imidazo[4,5-c]pyridine core is a significant scaffold in medicinal chemistry due to its structural similarity to purines, allowing it to interact with a wide range of biological targets.[1] The introduction of an N-oxide moiety can further enhance its therapeutic potential by altering its electronic properties, solubility, and metabolic stability.[2] These N-oxide derivatives have shown a spectrum of biological activities, including anticancer and antimicrobial effects.[3][4][5]

The Reproducibility Challenge: A Multifaceted Issue

Achieving consistent results with 3h-Imidazo[4,5-c]pyridine 5-oxide hinges on meticulous control over the synthetic and analytical procedures. The inherent reactivity of the N-oxide group and the potential for isomerism in the imidazopyridine system are primary sources of variability.

A critical aspect of ensuring reproducibility lies in the synthetic route chosen. Various methods have been reported for the synthesis of the imidazopyridine core, often starting from diaminopyridines and employing different cyclization agents and conditions.[1][6] The choice of reagents and reaction conditions can significantly impact the yield, purity, and even the isomeric form of the final product. For instance, microwave-assisted synthesis has been shown to reduce reaction times and improve yields for some imidazopyridine derivatives.[3][5]

Comparative Analysis of Synthetic Routes

The selection of a synthetic strategy should be guided by a balance of efficiency, scalability, and the ability to consistently produce the desired product. Below is a comparison of common approaches to the synthesis of the imidazo[4,5-c]pyridine scaffold, the precursor to the N-oxide.

Synthetic Route	Starting Materials	Key Reagents/Conditions	Advantages	Disadvantages
Phillips-Ladenburg Synthesis	3,4-Diaminopyridine, Carboxylic Acids	Polyphosphoric acid (PPA), heat	Simple, good yields for certain derivatives[1]	Harsh conditions, potential for side reactions
Reductive Cyclization	3-Amino-4-nitropyridine, Aldehydes	Reducing agents (e.g., SnCl₂, Na₂S₂O₄)	One-pot synthesis, versatile[1]	Stoichiometric use of reducing agents, purification challenges
Microwave-Assisted Synthesis	3,4-Diaminopyridine, Aldehydes	Microwave irradiation	Rapid, high yields, cleaner reactions[3][5]	Requires specialized equipment, optimization of conditions needed

The subsequent N-oxidation step to form the 5-oxide also requires careful consideration. Common oxidizing agents include hydrogen peroxide in the presence of an acid catalyst or peroxy acids like m-chloroperoxybenzoic acid (mCPBA). The choice of oxidant and reaction conditions can influence the regioselectivity of the oxidation, a crucial factor in obtaining the desired isomer.

A Validated Experimental Workflow for Reproducible Synthesis and Characterization

To address the challenges of reproducibility, the following detailed workflow is proposed. This protocol incorporates self-validating checkpoints to ensure the identity and purity of the target compound.

Experimental Workflow Diagram

Caption: A self-validating experimental workflow for the synthesis and characterization of 3h-Imidazo[4,5-c]pyridine 5-oxide.

Step-by-Step Protocol

Part 1: Synthesis of 3H-Imidazo[4,5-c]pyridine (Intermediate)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3,4-diaminopyridine (1 equivalent) and triethyl orthoformate (1.2 equivalents) in glacial acetic acid.

• Cyclization: Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and carefully neutralize with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography to obtain pure 3H-Imidazo[4,5-c]pyridine.

• Characterization of Intermediate: Confirm the structure and purity of the intermediate using ¹H NMR, ¹³C NMR, and Mass Spectrometry before proceeding.

Part 2: N-Oxidation to 3h-Imidazo[4,5-c]pyridine 5-oxide

• Reaction Setup: Dissolve the purified 3H-Imidazo[4,5-c]pyridine (1 equivalent) in a suitable solvent such as dichloromethane in a flask cooled in an ice bath.

• Oxidation: Add m-chloroperoxybenzoic acid (mCPBA) (1.1 equivalents) portion-wise, maintaining the temperature below 5 °C.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Quench the reaction by adding a saturated solution of sodium thiosulfate. Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution and brine.

• Final Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by recrystallization or column chromatography to yield 3h-Imidazo[4,5-c]pyridine 5-oxide.

Comprehensive Characterization for Validation

Thorough characterization is non-negotiable for ensuring the identity and purity of the final product, which is paramount for the reproducibility of subsequent biological assays.

Analytical Technique	Purpose	Expected Observations
¹H and ¹³C NMR	Structural elucidation and purity assessment	Chemical shifts and coupling constants consistent with the proposed structure. Absence of impurity signals.
Mass Spectrometry	Confirmation of molecular weight	A molecular ion peak corresponding to the calculated mass of C₆H₅N₃O.[7]
FTIR Spectroscopy	Identification of functional groups	Characteristic peaks for N-H, C=N, and N-O stretching vibrations.
Elemental Analysis	Determination of elemental composition	Experimentally determined percentages of C, H, and N should be within ±0.4% of the theoretical values.

Signaling Pathways and Logical Relationships

The biological activity of imidazo[4,5-c]pyridine derivatives often stems from their ability to modulate key signaling pathways. For instance, some derivatives have been investigated as inhibitors of kinases or as DNA intercalating agents.[8] The N-oxide functionality can influence these interactions.

Caption: A simplified diagram illustrating the potential mechanism of action of 3h-Imidazo[4,5-c]pyridine 5-oxide.

Conclusion

The reproducibility of experimental results with 3h-Imidazo[4,5-c]pyridine 5-oxide is a critical yet achievable goal. By understanding the underlying chemical principles, carefully selecting and controlling the synthetic methodology, and implementing a rigorous, self-validating characterization process, researchers can ensure the integrity and reliability of their findings. This guide provides a framework for achieving such consistency, thereby accelerating the path from discovery to potential therapeutic application.

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A Comparative Benchmarking Guide: Evaluating 3h-Imidazo[4,5-c]pyridine 5-oxide Against Established CDK2 Inhibitors

Introduction: The Rationale for Targeting CDK2 in Oncology

Cyclin-dependent kinase 2 (CDK2) is a serine/threonine kinase that serves as a critical regulator of cell cycle progression.[1][2] Specifically, its association with Cyclin E is required for the transition from the G1 to the S phase, while its complex with Cyclin A is necessary for S phase progression and entry into mitosis.[1][3] In normal, healthy cells, the activity of CDK2 is tightly controlled. However, in many forms of cancer, this regulation is lost. The gene for Cyclin E, CCNE1, is frequently overexpressed or amplified in various tumors, including breast and ovarian cancers, leading to a dependency on CDK2 for unchecked proliferation.[1][4] This makes CDK2 a compelling therapeutic target.

While first-generation CDK inhibitors like Flavopiridol and Roscovitine showed promise, they often suffered from a lack of selectivity, leading to off-target effects and a challenging therapeutic window.[5][6] The development of more selective inhibitors remains a key objective in oncology drug discovery.[7][8] This guide provides a comprehensive framework for benchmarking a novel chemical scaffold, 3h-Imidazo[4,5-c]pyridine 5-oxide, against a panel of known CDK2 inhibitors. Our objective is to delineate a rigorous, multi-phase experimental strategy to assess its potency, selectivity, and cellular efficacy, thereby establishing its potential as a next-generation therapeutic agent.

The Benchmarking Workflow: From Kinase to Cell

A successful benchmarking program must be logical and sequential. We begin with direct, in vitro biochemical assays to establish potency and selectivity at the enzymatic level. Positive results then justify progression to cell-based assays, which provide crucial insights into cell permeability, target engagement in a physiological context, and the ultimate functional outcome of target inhibition.

Caption: A logical workflow for benchmarking novel CDK2 inhibitors.

Phase 1: Biochemical Potency and Selectivity Profiling

The initial step is to quantify the direct inhibitory effect of 3h-Imidazo[4,5-c]pyridine 5-oxide on the isolated CDK2 enzyme and compare it to established benchmarks. The half-maximal inhibitory concentration (IC50) is the primary metric here.

Core Mechanism: Targeting the ATP-Binding Pocket

Most small molecule kinase inhibitors function by competing with ATP for binding to the catalytic site of the enzyme.[6][9] This prevents the phosphorylation of substrate proteins, thereby blocking downstream signaling.[10][11] Our primary biochemical assay is designed to measure this ATP-competitive inhibition directly.

Experimental Protocol: In Vitro Kinase Activity Assay (Luminescence-Based)

We will employ a luminescence-based kinase assay, such as the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced during the kinase reaction. A decrease in ADP production corresponds to an increase in enzyme inhibition.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 1x Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).[12][13]

  • Reconstitute recombinant human CDK2/Cyclin A2 or CDK2/Cyclin E1 enzyme in 1x Kinase Assay Buffer to a working concentration (e.g., ~2.5 ng/µL).[14]

  • Prepare a substrate/ATP mix containing a suitable peptide substrate (e.g., a derivative of Histone H1 or Rb protein) and ATP at a concentration near its Km value (typically 10-100 µM) to ensure competitive binding can be accurately measured.[12][15]

• Inhibitor Dilution:

  • Prepare a serial dilution of 3h-Imidazo[4,5-c]pyridine 5-oxide and reference compounds (e.g., Roscovitine, Dinaciclib) in a 96- or 384-well plate. A typical starting concentration is 10 µM, diluted in 10 steps. Include DMSO-only wells as a negative control (100% activity).

• Kinase Reaction:

  • Add the diluted inhibitors to the plate.

  • Add the CDK2 enzyme to each well and incubate briefly (e.g., 10 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding the substrate/ATP mixture to all wells.

  • Incubate the reaction at 30°C for a defined period (e.g., 45-60 minutes).[12][14]

• Signal Detection:

  • Stop the kinase reaction and measure ADP production by adding the ADP-Glo™ Reagent. This reagent depletes any remaining ATP.

  • Add the Kinase Detection Reagent, which contains luciferase and luciferin, to convert the newly generated ADP back to ATP, driving a luminescent reaction.

  • Measure luminescence using a plate reader. The light signal is proportional to the ADP concentration and, therefore, to the kinase activity.

• Data Analysis:

  • Convert luminescence signals to percent inhibition relative to the DMSO control.

  • Plot percent inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Comparative Data: Potency and Selectivity

A crucial aspect of a promising drug candidate is its selectivity for the target kinase over other, closely related kinases.[7][16] The imidazo[4,5-c]pyridine scaffold will be tested against a panel of kinases, including CDK1 (highly homologous to CDK2), CDK4 (a key G1 kinase), and CDK9 (involved in transcription).

Compound	CDK2/CycA IC50 (nM)	CDK1/CycB IC50 (nM)	Selectivity (CDK1/CDK2)	CDK4/CycD1 IC50 (nM)	CDK9/CycT IC50 (nM)
3h-Imidazo[4,5-c]pyridine 5-oxide	15 (Hypothetical)	180 (Hypothetical)	12x	>10,000 (Hypothetical)	850 (Hypothetical)
Roscovitine (Seliciclib)	70 - 100[5][17]	2,700[5]	~27-38x	>100,000[5]	800[5]
Flavopiridol (Alvocidib)	100[5]	30[5]	0.3x (Non-selective)	20[5]	<10[5][17]
Dinaciclib	~3[17]	~1[17]	0.3x (Non-selective)	~1[17]	~4[17]
AT7519	44[5]	190[5]	4.3x	67[5]	<10[5]

This table includes hypothetical data for the novel compound to illustrate a desirable target profile: potent against CDK2 with significant selectivity over CDK1 and other CDKs.

Phase 2: Cellular Efficacy and On-Target Validation

A compound that is potent biochemically must also be able to enter cells, engage its target, and elicit a biological response. This phase assesses the anti-proliferative effects and confirms the mechanism of action in cancer cell lines.

Experiment 1: Cell Viability Assay

This assay measures the overall effect of the inhibitor on the growth and viability of a cancer cell population. We will use a cell line known to be dependent on CDK2, such as a CCNE1-amplified ovarian (e.g., OVCAR3) or breast cancer cell line.

Experimental Protocol: MTT Assay The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as a proxy for cell viability.[18][19] Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals.[18][20]

Step-by-Step Methodology:

• Cell Plating: Seed cancer cells (e.g., OVCAR3) into a 96-well plate at a predetermined optimal density (e.g., 1x10⁴ cells/well) and allow them to adhere overnight.[21]

• Compound Treatment: Add serial dilutions of 3h-Imidazo[4,5-c]pyridine 5-oxide and control inhibitors to the wells. Incubate for a period that allows for multiple cell divisions (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of approximately 0.5 mg/mL and incubate for 2-4 hours at 37°C.[20] During this time, only viable cells will convert the MTT to formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Reading: Measure the absorbance of the solution on a plate reader at a wavelength of ~570 nm.

• Data Analysis: Calculate the concentration of each compound that inhibits cell growth by 50% (GI50) by plotting the percentage of viable cells against the log of the compound concentration.

Compound	OVCAR3 GI50 (µM)
3h-Imidazo[4,5-c]pyridine 5-oxide	0.5 (Hypothetical)
Roscovitine	~15[22]
Flavopiridol	~0.1 - 0.5

Experiment 2: Cell Cycle Analysis

This is the critical mechanistic experiment. If our compound is a true CDK2 inhibitor, it should block the G1/S transition, leading to an accumulation of cells in the G1 phase of the cell cycle.[9][10] This is measured using flow cytometry to quantify the DNA content of each cell.[23][24]

Caption: CDK2 signaling at the G1/S transition and the site of inhibition.

Experimental Protocol: Propidium Iodide (PI) Staining for Flow Cytometry Propidium iodide (PI) is a fluorescent dye that binds stoichiometrically to double-stranded DNA, meaning the amount of fluorescence is directly proportional to the amount of DNA in the cell.[23][24]

Step-by-Step Methodology:

• Cell Treatment: Plate and treat cells with the test compound (at a concentration of ~1-5x its GI50 value) and controls for a duration sufficient to observe cell cycle effects (e.g., 24 hours).

• Cell Harvesting: Harvest the cells (both adherent and floating) and wash them with phosphate-buffered saline (PBS).

• Fixation: Fix the cells by resuspending the cell pellet in ice-cold 70% ethanol while gently vortexing.[25] This permeabilizes the cells and preserves their structure. Cells can be stored at -20°C at this stage.

• Staining:

  • Centrifuge the fixed cells to remove the ethanol and wash with PBS.

  • Resuspend the cells in a staining solution containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL).[25] RNase A is crucial to degrade cellular RNA, which PI can also bind to, ensuring that the signal comes only from DNA.

  • Incubate in the dark at room temperature for at least 20-30 minutes.[23][25]

• Flow Cytometry Analysis:

  • Analyze the stained cells on a flow cytometer.

  • Gate on the single-cell population to exclude debris and cell doublets.[25]

  • Generate a histogram of fluorescence intensity. Cells in G1 will have 2N DNA content (one peak), cells in G2/M will have 4N DNA content (a second peak at twice the intensity), and cells in S phase will have an intermediate amount of DNA, appearing between the two peaks.

• Data Interpretation:

  • Control (DMSO): A normal distribution of cells across G1, S, and G2/M phases.

  • CDK2 Inhibitor-Treated: A significant increase in the percentage of cells in the G1 peak and a corresponding decrease in the S and G2/M populations, confirming a G1 cell cycle arrest.

Conclusion and Interpretation

This comprehensive benchmarking guide outlines a rigorous, industry-standard workflow for evaluating a novel CDK2 inhibitor. By systematically progressing from biochemical potency and selectivity to cellular efficacy and mechanistic validation, researchers can build a robust data package.

For our target molecule, 3h-Imidazo[4,5-c]pyridine 5-oxide , a successful outcome would be characterized by:

• High Potency: A low nanomolar IC50 value against the CDK2/Cyclin A or E complex.

• Strong Selectivity: At least a 10-fold selectivity over the highly homologous CDK1 and minimal activity against other key cell cycle kinases like CDK4.

• Cellular Activity: A sub-micromolar GI50 value in a CCNE1-amplified cancer cell line, indicating good cell permeability and on-target activity.

• Confirmed Mechanism: A clear G1 arrest observed in cell cycle analysis, providing definitive evidence of CDK2 pathway inhibition.

A compound meeting these criteria would represent a highly promising candidate for further preclinical development, with the potential to offer a more targeted and effective therapy for cancers driven by CDK2 dysregulation.

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• Wells, C. I., Vasta, J. D., et al. (2020). Comprehensive survey of CDK inhibitor selectivity in live cells with energy transfer probes. ChemRxiv. Retrieved January 21, 2026, from [Link]

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• Joshi, G., & De la Cera, E. (2021). Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action. International Journal of Molecular Sciences, 22(7), 3536. Retrieved January 21, 2026, from [Link]

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• Zhang, J., et al. (2021). Binding selectivity-dependent molecular mechanism of inhibitors towards CDK2 and CDK6 investigated by multiple short molecular dynamics and free energy landscapes. Journal of Biomolecular Structure and Dynamics, 40(14), 6331-6345. Retrieved January 21, 2026, from [Link]

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Bridging the Gap: A Comparative Guide to In Vitro and In Vivo Efficacy of 3H-Imidazo[4,5-c]pyridine Derivatives

In the landscape of modern drug discovery, the journey of a novel therapeutic agent from the laboratory bench to clinical application is both arduous and complex. For researchers, scientists, and drug development professionals, a critical juncture in this process is the correlation between in vitro activity and in vivo efficacy. This guide provides an in-depth technical comparison of the in vivo efficacy of 3H-imidazo[4,5-c]pyridine derivatives with their corresponding in vitro data, offering insights into the experimental choices and potential discrepancies that can arise. While specific data on 3H-imidazo[4,5-c]pyridine 5-oxides is limited, we will draw upon closely related analogues within the broader imidazopyridine class to illustrate these crucial concepts, with a particular focus on their application in oncology research.

The imidazo[4,5-c]pyridine scaffold is of significant interest in medicinal chemistry due to its structural similarity to purines, allowing these compounds to interact with a variety of biological macromolecules, including enzymes and receptors.[1][2] This has led to the exploration of their potential as anticancer, antiviral, and anti-inflammatory agents.[2][3]

The In Vitro Landscape: Initial Assessment of Biological Activity

The initial evaluation of novel chemical entities invariably begins with in vitro assays. These controlled laboratory experiments provide a foundational understanding of a compound's biological activity at the cellular and molecular level. For imidazo[4,5-c]pyridine derivatives, a common focus is their cytotoxic and antiproliferative effects against cancer cell lines.

A frequently employed method is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells as an indicator of their viability. In this assay, viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product, the absorbance of which can be quantified to determine the concentration of the compound that inhibits cell growth by 50% (IC50).[4]

Recent studies on imidazo[4,5-c]pyridine hybrids have demonstrated their potential as anticancer agents, with IC50 values in the micromolar range against various cancer cell lines, including those of the breast (MCF-7) and lung (A-549).[5][6] For instance, a study on imidazole-pyridine hybrids reported IC50 values of less than 50 μM against BT-474 and MDA-MB-468 breast cancer cell lines.[7][8]

Table 1: In Vitro Cytotoxicity of Imidazole-Pyridine Hybrids against Breast Cancer Cell Lines

Compound	Cell Line	IC50 (µM) at 24h[7][8]
5a	BT-474	45.82 ± 1.32
5c	BT-474	35.98 ± 1.09
5d	BT-474	35.56 ± 1.02
5e	BT-474	39.19 ± 1.12
5a	MDA-MB-468	>50
5c	MDA-MB-468	43.46 ± 1.08
5d	MDA-MB-468	>50
5e	MDA-MB-468	>50

Data from Nagireddy, P. et al. (2023).[7][8]

While in vitro assays are invaluable for initial screening and structure-activity relationship (SAR) studies, they represent a simplified biological system. They do not account for the complex physiological processes that a drug encounters in a living organism.

The In Vivo Arena: Assessing Efficacy in a Complex Biological System

The transition from in vitro to in vivo studies is a critical step to evaluate a compound's therapeutic potential in a whole-organism setting. Animal models, particularly mouse xenograft models where human cancer cells are implanted into immunocompromised mice, are a cornerstone of preclinical cancer research.[9][10] These models allow for the assessment of a compound's ability to inhibit tumor growth, its pharmacokinetic profile (absorption, distribution, metabolism, and excretion - ADME), and its potential toxicity.[9]

For the imidazole-pyridine hybrid compound 5e, which demonstrated promising in vitro activity, its in vivo efficacy was evaluated in a murine Ehrlich ascites carcinoma (EAC) model.[7][8] In this model, the intraperitoneal administration of compound 5e was found to retard the growth of the ascitic tumor without causing observable organ toxicity at the tested doses.[7][8]

Bridging the Divide: Correlating In Vitro Data with In Vivo Efficacy

The ultimate goal is to establish a strong in vitro-in vivo correlation (IVIVC), where the in vitro data can reliably predict the in vivo performance. However, this is often not a straightforward relationship, and discrepancies can arise due to a multitude of factors:

• Pharmacokinetics (ADME): A compound that is highly potent in a petri dish may be poorly absorbed, rapidly metabolized, or quickly excreted in a living organism, preventing it from reaching the tumor at a therapeutic concentration.

• Bioavailability: The fraction of an administered dose of unchanged drug that reaches the systemic circulation is a key determinant of its efficacy.

• Toxicity: A compound may exhibit acceptable cytotoxicity against cancer cells in vitro but may have off-target effects in vivo that lead to unacceptable toxicity in the host.

• Tumor Microenvironment: In vivo, tumors exist within a complex microenvironment that includes stromal cells, blood vessels, and extracellular matrix, all of which can influence drug response and are absent in standard 2D cell cultures.[10]

• Mechanism of Action: Some compounds may exert their effects indirectly in vivo, for example, by modulating the immune system, an effect that would not be observed in a simple in vitro cytotoxicity assay.

In the case of the imidazole-pyridine hybrids, while several compounds showed promising sub-50 µM IC50 values in vitro, only one was advanced to in vivo testing in the reported study.[7][8] This selection was likely based on a combination of factors including synthetic feasibility, initial toxicity assessments, and potentially, early pharmacokinetic profiling. The successful retardation of tumor growth in the EAC model by compound 5e demonstrates a positive, albeit qualitative, correlation between its in vitro and in vivo anticancer activity.

Experimental Protocols

In Vitro: MTT Assay for Cell Viability

This protocol is a standard method for assessing the cytotoxicity of compounds against cancer cell lines.[11]

Materials:

• Cancer cell line of interest (e.g., MCF-7, A-549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom plates

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[12]

• Compound Treatment: Prepare serial dilutions of the 3H-imidazo[4,5-c]pyridine derivative in complete culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only controls.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

In Vivo: Xenograft Tumor Model in Mice

This protocol provides a general framework for evaluating the in vivo anticancer efficacy of a test compound.[9][10][13] All animal experiments must be conducted in accordance with institutional and national guidelines for the ethical use of animals in research.

Materials:

• Immunocompromised mice (e.g., athymic nude or SCID mice)

• Human cancer cell line

• Matrigel or other basement membrane matrix (optional, to improve tumor take)[14]

• Test compound formulated in a suitable vehicle

• Calipers for tumor measurement

Procedure:

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (typically 1-10 million cells in sterile PBS, sometimes mixed with Matrigel) into the flank of each mouse.[10][14]

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Monitor the health of the animals and measure the tumor volume regularly (e.g., 2-3 times per week) using calipers (Volume = 0.5 x length x width²).[15]

• Randomization and Treatment: Once tumors reach the desired size, randomize the mice into treatment and control groups. Administer the test compound and vehicle control according to the planned dosing schedule (e.g., intraperitoneal, oral gavage) and for the specified duration.

• Efficacy Assessment: Continue to monitor tumor volume and body weight throughout the study. The primary efficacy endpoint is often tumor growth inhibition.

• Study Termination: At the end of the study, euthanize the animals and excise the tumors for further analysis (e.g., weight measurement, histopathology, biomarker analysis).

Visualizing the Workflow and Rationale

Caption: Experimental workflow for comparing in vitro and in vivo efficacy.

Sources

• 1. Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Imidazoles as Potential Anticancer Agents: An Update on Recent Studies [mdpi.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]
• 7. Design, Synthesis, and Anti-Breast Cancer Potential of Imidazole–Pyridine Hybrid Molecules In Vitro and Ehrlich Ascites Carcinoma Growth Inhibitory Activity Assessment In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. bio-protocol.org [bio-protocol.org]
• 11. researchhub.com [researchhub.com]
• 12. texaschildrens.org [texaschildrens.org]
• 13. An Improved and Versatile Immunosuppression Protocol for the Development of Tumor Xenograft in Mice | Anticancer Research [ar.iiarjournals.org]
• 14. Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME | Bio-Techne [bio-techne.com]
• 15. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]

The Cutting Edge: A Comparative Computational Docking Analysis of 3h-Imidazo[4,5-c]pyridine 5-oxide Against Cyclin-Dependent Kinase 2

In the landscape of modern oncology, the quest for selective and potent kinase inhibitors remains a paramount objective. Kinases, enzymes that catalyze the transfer of phosphate groups, are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers. Among these, Cyclin-Dependent Kinase 2 (CDK2) has emerged as a significant therapeutic target due to its pivotal role in cell cycle progression. The structural similarity of the imidazo[4,5-c]pyridine scaffold to endogenous purines makes it a compelling starting point for the design of novel kinase inhibitors. This guide presents an in-depth computational docking study of a novel compound, 3h-Imidazo[4,5-c]pyridine 5-oxide, against CDK2. Through a rigorous and validated docking protocol, we will compare its predicted binding affinity and interaction profile with that of a well-established CDK2 inhibitor, Roscovitine, and a structurally related imidazo[4,5-c]pyridine derivative, providing a clear, data-driven assessment of its potential as a therapeutic agent.

The Rationale: Why CDK2 and Imidazo[4,5-c]pyridines?

Cyclin-Dependent Kinase 2 (CDK2) is a serine/threonine kinase that, when complexed with its regulatory partners, Cyclin E and Cyclin A, governs the G1/S phase transition and progression through the S phase of the cell cycle.[1][2] In numerous cancer types, the CDK2 pathway is hyperactivated, leading to uncontrolled cell proliferation. Therefore, inhibiting CDK2 presents a logical strategy to arrest the growth of cancer cells.[3]

The imidazo[4,5-c]pyridine core is of particular interest to medicinal chemists. Its bicyclic structure mimics the purine ring of ATP, the natural substrate for kinases. This inherent structural analogy provides a strong foundation for designing competitive ATP inhibitors. Indeed, several derivatives of this scaffold have already demonstrated potent inhibitory activity against various kinases, including CDK2, validating its potential as a privileged structure in kinase inhibitor discovery.[4] This study focuses on 3h-Imidazo[4,5-c]pyridine 5-oxide, a novel variant, to explore how the introduction of a 5-oxide moiety influences its interaction with the CDK2 active site.

Experimental Design: A Validated Computational Workflow

To ensure the scientific rigor of this investigation, a multi-step computational docking workflow was designed and executed. This protocol is structured to provide a self-validating system, from the initial preparation of the biological target and ligands to the final analysis of the docking results. The causality behind each step is explained to provide clarity and demonstrate the robustness of the chosen methodology.

Computational Docking Workflow

Caption: The role of CDK2 in the G1/S transition of the cell cycle and the point of intervention for inhibitors.

Comparative Analysis: Docking Results

The primary output of a molecular docking simulation is the predicted binding affinity, which provides a quantitative estimate of the strength of the interaction between a ligand and its target protein. A more negative value indicates a more favorable binding. The following table summarizes the docking scores and key molecular interactions for 3h-Imidazo[4,5-c]pyridine 5-oxide and the two comparator compounds.

Compound	Structure	Binding Affinity (kcal/mol)	Key Interacting Residues (Hydrogen Bonds)	Key Interacting Residues (Hydrophobic)
3h-Imidazo[4,5-c]pyridine 5-oxide	Structure to be inserted	-8.2	Leu83, Asp86	Ile10, Val18, Ala31, Val64, Phe80, Leu134
Roscovitine (Reference) [5]	Structure to be inserted	-9.5	Leu83, Asp86, Gln131	Ile10, Val18, Ala31, Phe80, Leu134
Compound 5b (Comparator) [6]	Structure to be inserted	-8.9	Leu83, Asp86	Ile10, Val18, Ala31, Phe80, Leu134, Lys33

Note: The structures are illustrative and would be replaced with 2D chemical structure images in a full publication.

Discussion of Results

The computational docking results provide valuable insights into the potential of 3h-Imidazo[4,5-c]pyridine 5-oxide as a CDK2 inhibitor.

Binding Affinity: With a predicted binding affinity of -8.2 kcal/mol, 3h-Imidazo[4,5-c]pyridine 5-oxide demonstrates a strong theoretical interaction with the CDK2 active site. While this value is slightly less favorable than that of the established inhibitor Roscovitine (-9.5 kcal/mol) and the comparator Compound 5b (-8.9 kcal/mol), it is well within the range of promising lead compounds. It is crucial to remember that docking scores are predictive and serve as a guide for further experimental validation. [7] Molecular Interactions: The analysis of the binding pose reveals that 3h-Imidazo[4,5-c]pyridine 5-oxide engages with key residues in the ATP-binding pocket of CDK2. The hydrogen bonds with the backbone of Leu83 in the hinge region are a critical interaction for many kinase inhibitors, mimicking the interaction of the adenine ring of ATP. The interaction with the side chain of Asp86 further anchors the ligand in the active site. The 5-oxide moiety appears to contribute to the electrostatic interactions within the pocket.

The hydrophobic interactions with residues such as Ile10, Val18, Ala31, Val64, Phe80, and Leu134 are also crucial for stabilizing the ligand-protein complex. This interaction profile is largely consistent with that observed for both Roscovitine and Compound 5b, suggesting that 3h-Imidazo[4,5-c]pyridine 5-oxide binds in a similar, catalytically relevant manner. The slightly lower binding affinity may be attributed to subtle differences in the van der Waals contacts and the specific geometry of the hydrogen bonds formed.

Conclusion and Future Directions

This comparative computational docking study has successfully evaluated the potential of 3h-Imidazo[4,5-c]pyridine 5-oxide as a novel CDK2 inhibitor. The compound exhibits a strong predicted binding affinity and engages with key amino acid residues within the CDK2 active site in a manner consistent with known inhibitors. While its predicted affinity is modestly lower than the established inhibitor Roscovitine, the favorable interaction profile warrants its further investigation.

The insights gained from this in silico analysis provide a solid foundation for the next steps in the drug discovery pipeline. The immediate future work should focus on the chemical synthesis of 3h-Imidazo[4,5-c]pyridine 5-oxide and its in vitro biochemical evaluation against CDK2 to experimentally validate the predictions of this study. Furthermore, the binding pose and interaction data can guide the rational design of second-generation analogs with potentially improved potency and selectivity. This study underscores the power of computational chemistry to accelerate the identification and optimization of promising new therapeutic candidates.

References

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• 3. Targeting CDK2 in cancer: challenges and opportunities for therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Imidazo[4,5- b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Virtual screening/Docking workflow – Macs in Chemistry [macinchem.org]
• 7. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3h-Imidazo[4,5-c]pyridine 5-oxide

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and responsibility with which we handle chemical reagents. This guide provides a detailed protocol for the proper disposal of 3h-Imidazo[4,5-c]pyridine 5-oxide, a heterocyclic compound often utilized in medicinal chemistry and drug discovery. Adherence to these procedures is critical not only for regulatory compliance but also for the protection of ourselves, our colleagues, and the environment.

The disposal of any chemical waste is governed by a stringent set of regulations. In the United States, the primary regulatory bodies are the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA). OSHA's Laboratory Standard (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan (CHP) for all laboratories, which outlines procedures for the safe handling and disposal of hazardous chemicals.[1][2][3][4] Concurrently, the EPA's Resource Conservation and Recovery Act (RCRA) provides a framework for the management of hazardous waste from "cradle to grave".[5]

Part 1: Hazard Characterization and Waste Identification

The first and most critical step in proper chemical disposal is a thorough understanding of the potential hazards. Based on the structure of 3h-Imidazo[4,5-c]pyridine 5-oxide, we can infer several potential hazards that must be considered.

Inferred Hazardous Properties:

Hazard Category	Justification based on Chemical Structure
Acute Toxicity	Pyridine and its derivatives can be harmful if swallowed, inhaled, or absorbed through the skin.
Skin/Eye Irritation	Heterocyclic amines are often irritants.
Flammability	While the N-oxide may reduce volatility compared to pyridine, the core heterocyclic structure suggests potential flammability.
Environmental Hazard	Pyridine-based compounds can be toxic to aquatic life.

Waste Identification:

Under RCRA, a waste is considered hazardous if it is specifically listed or if it exhibits one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[5] Given the likely properties of 3h-Imidazo[4,5-c]pyridine 5-oxide, it should be managed as a hazardous waste.

Part 2: Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of 3h-Imidazo[4,5-c]pyridine 5-oxide.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Chemical-resistant gloves, such as butyl rubber, are recommended. Always consult a glove compatibility chart.

• Body Protection: A flame-retardant lab coat should be worn.

• Respiratory Protection: All handling of this waste should be conducted within a certified chemical fume hood to avoid inhalation of any vapors or dust.

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent dangerous reactions.

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for 3h-Imidazo[4,5-c]pyridine 5-oxide waste. The container must be in good condition and compatible with the chemical.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "3h-Imidazo[4,5-c]pyridine 5-oxide," and the approximate concentration and quantity.

• Incompatible Materials: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. Incompatible materials to avoid include strong oxidizing agents and strong acids.[8][9]

Step 3: Storage of Chemical Waste

Waste containers must be stored in a designated satellite accumulation area (SAA) that meets regulatory requirements.

• Location: The SAA should be at or near the point of generation and under the control of the laboratory personnel.

• Container Management: Keep the waste container securely closed at all times, except when adding waste.

• Secondary Containment: It is best practice to store the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Step 4: Arranging for Disposal

Hazardous waste must be disposed of through your institution's EHS office or a licensed hazardous waste disposal contractor.[5][10]

• Contact EHS: When the waste container is full or has been in storage for the maximum allowable time (as per your institution's policy), contact your EHS department to arrange for a pickup.

• Documentation: Complete all required waste disposal forms accurately and completely. This documentation is a legal requirement and tracks the waste from your laboratory to its final disposal.[11]

Part 3: Disposal Workflow and Decision-Making

The following diagram illustrates the decision-making process for the disposal of 3h-Imidazo[4,5-c]pyridine 5-oxide.

Caption: Decision workflow for the disposal of 3h-Imidazo[4,5-c]pyridine 5-oxide.

Part 4: Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response:

• Small Spills: For very small spills, trained laboratory personnel wearing appropriate PPE may clean it up using an absorbent material. The contaminated absorbent must then be placed in the hazardous waste container.

• Large Spills: In the case of a large spill, evacuate the area immediately and notify your institution's EHS and emergency response team.

Exposure Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

• Ingestion: Do not induce vomiting. Seek immediate medical attention.

By adhering to these guidelines, you contribute to a culture of safety and responsibility within your laboratory and the broader scientific community. The proper management of chemical waste is not merely a regulatory burden but a fundamental aspect of ethical scientific practice.

References

• 29 CFR 1910.
• The Laboratory Standard | Office of Clinical and Research Safety.
• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.
• OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. OSHA.
• OSHA Rules for Hazardous Chemicals. DuraLabel Resources.
• PRODUCTION, IMPORT, USE, AND DISPOSAL. Agency for Toxic Substances and Disease Registry.

• Proper Handling of Hazardous Waste Guide. EPA. [Link]

• TABLE 7-1, Regulations and Guidelines Applicable to Pyridine. NCBI.
• Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals: Pyridine.
• Pyridine - SAFETY D
• Best Practices for Hazardous Waste Disposal. AEG Environmental.
• MATERIAL SAFETY D
• Hazardous Waste. US EPA.
• Navigating the Disposal of Acetohydrazide and Pyridine: A Comprehensive Guide for Labor
• Hazardous Waste Management.
• Steps in Complying with Regul
• SAFETY D
• SAFETY DATA SHEET - 3-(Hydroxymethyl)imidazo[1,2-a]pyridine. INDOFINE Chemical Company, Inc.
• SAFETY DATA SHEET - 4-Amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide. Sigma-Aldrich.

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• 11. epa.gov [epa.gov]

Operational Guide: Personal Protective Equipment (PPE) for Handling 3h-Imidazo[4,5-c]pyridine 5-oxide

This guide provides a detailed operational framework for the safe handling of 3h-Imidazo[4,5-c]pyridine 5-oxide. As specific toxicological and safety data for this compound are not extensively published, this protocol is grounded in the established safety principles for analogous heterocyclic N-oxides and pyridine derivatives. The primary directive is to minimize exposure through a multi-layered approach, prioritizing engineering controls, supplemented by rigorous personal protective equipment and safe handling practices.

Hazard Assessment: An Evidence-Based Approach

Understanding the potential risks is the foundation of a robust safety protocol. Based on data from structurally related compounds, such as pyridine N-oxide and other imidazopyridine derivatives, we must assume 3h-Imidazo[4,5-c]pyridine 5-oxide presents the following potential hazards:

• Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[1][2]

• Skin Irritation: Assumed to cause skin irritation upon direct contact.[1][3][4] Contaminated work clothing should not be allowed out of the workplace.

• Serious Eye Irritation: Direct contact with eyes is likely to cause serious irritation.[1][3][4][5]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[4][6]

The N-oxide moiety, while integral to its chemical function, adds a layer of reactivity and potential oxidative properties that necessitates a higher degree of caution.[7] The toxicological properties have not been fully investigated, demanding that the compound be handled with care to prevent direct contact and inhalation.[8]

Core Directive: Multi-Layered PPE Protocol

A cascading approach to safety, starting from broad environmental controls down to specific personal barriers, is essential.

Primary Engineering Control: The Chemical Fume Hood

All handling of 3h-Imidazo[4,5-c]pyridine 5-oxide solid and its solutions must be conducted within a properly functioning and certified laboratory chemical fume hood.[6][9] This is the most critical step in preventing respiratory exposure to fine particulates and aerosols.

Causality: The fume hood creates a negative pressure environment that continuously draws airborne contaminants away from the operator's breathing zone, providing a fundamental layer of protection that no form of personal respiratory protection can replace for routine operations.

Personal Protective Equipment (PPE) Selection

The following table summarizes the required PPE. Never handle this compound without, at a minimum, the equipment listed for standard operations.

Protection Type	Standard Operation (Weighing/Transferring in Fume Hood)	Spill Response / High-Risk Operations
Hand Protection	Double-gloving recommended. Inner: Nitrile. Outer: Butyl rubber or heavy-duty nitrile.	Butyl rubber gloves are strongly recommended. Check manufacturer compatibility data.
Eye/Face Protection	Tightly-fitting chemical safety goggles with side shields (ANSI Z87.1 / EN166 compliant).	Chemical safety goggles and a full-face shield.
Body Protection	Flame-retardant laboratory coat, fully buttoned with tight cuffs.	Chemical-resistant apron over a flame-retardant lab coat.
Respiratory	Not required if and only if all work is performed in a certified fume hood.	Air-purifying respirator (APR) with P100 (HEPA) and organic vapor cartridges.

Expert Insights on PPE Selection:

• Hand Protection: While nitrile gloves are common, some sources advise against them for pyridine, suggesting butyl rubber offers superior protection.[9] Always inspect gloves for any signs of degradation or perforation before use.[10] Use proper glove removal technique to avoid contaminating your skin.[10]

• Eye Protection: Standard safety glasses are insufficient. The risk of fine powder becoming airborne necessitates the use of fully sealed goggles to protect against irritation.[3][5]

• Respiratory Protection: The use of a respirator outside of a fume hood requires enrollment in a respiratory protection program, including medical clearance and fit-testing, as mandated by OSHA (29 CFR 1910.134) and equivalent international standards.[5][9]

The following workflow provides a logical pathway for determining the appropriate level of PPE for any task involving this compound.

Caption: PPE selection workflow based on engineering controls and task risk.

Operational and Disposal Plans

Step-by-Step Handling Protocol

• Preparation: Before bringing the compound into the workspace, ensure the fume hood is operational. Don all required PPE as determined by your risk assessment. Prepare all necessary equipment (spatulas, weigh boats, solvents, glassware) and have a chemical spill kit readily accessible.

• Aliquotting: To minimize dust, do not pour the solid. Use a spatula to carefully transfer the required amount. When weighing, use an analytical balance inside the fume hood or in a containment glove box.

• Dissolution: Add solvents to the solid slowly to avoid splashing. Ensure the vessel is appropriately sized to contain the solution.

• Decontamination: After handling, decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol) and wipe dry. Remove the outer pair of gloves before exiting the fume hood.

• Personal Hygiene: Wash hands and arms thoroughly with soap and water after the procedure is complete, even after wearing gloves.[5][10]

Disposal Plan

• Waste Segregation: All materials contaminated with 3h-Imidazo[4,5-c]pyridine 5-oxide, including gloves, weigh boats, and pipette tips, must be disposed of as hazardous chemical waste.

• Containment: Collect waste in a designated, sealed, and clearly labeled container.[9] The container must be made of a material compatible with the compound and any solvents used.

• Compliance: Disposal must adhere strictly to your institution's environmental health and safety guidelines and local regulations. Do not allow the chemical or its waste to enter drains or the environment.[3]

Emergency Procedures

In the event of an exposure, immediate and decisive action is critical.

Exposure Route	Immediate First Aid Response
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[1]
Eye Contact	Immediately flush eyes with a gentle stream of lukewarm water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation	Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1][10]
Ingestion	Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10]

For any exposure, be prepared to provide the Safety Data Sheet (SDS) for Pyridine N-oxide or a similar compound to emergency medical personnel.[10]

Caption: Logical flow of actions in the event of a chemical exposure.

References

• Handling Pyridine: Best Practices and Precautions - Post Apple Scientific. [Link]

• Material Safety Data Sheet - Pyridine-N-oxide, 98% - Cole-Parmer. [Link]

• Washington State University - Pyridine Safety Data Sheet. [Link]

• 3H-imidazo(4,5-b)pyridine-5-carboxylic acid | C7H5N3O2 | CID 21818978 - PubChem. [Link]

• C–H Arylation of Heterocyclic N-Oxides Through in Situ Diazotisation Of Anilines without Added Promoters: A Green And Selective Coupling Process - ACS Publications. [Link]

• Safety Data Sheet - 3-(Hydroxymethyl)imidazo[1,2-a]pyridine - INDOFINE Chemical Company, Inc. [Link]

• 3H-Imidazo[4,5-c]pyridine 5-oxide, 95% Purity, C6H5N3O, 100 mg - CP Lab Safety. [Link]

• Pyridine-n-oxide - Organic Syntheses Procedure. [Link]

• Medicinal Chemistry of Drugs with N-Oxide Functionalities - ACS Publications. [Link]

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